Cyclopropylmethanol

• CAS: 2516-33-8

Core Science & Biosynthesis

Cyclopropylmethanol: A Technical Guide to its Physical Properties and Hazards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopropylmethanol (CAS No: 2516-33-8), also known as cyclopropylcarbinol, is a cyclic alcohol that serves as a versatile building block in organic synthesis. Its unique strained three-membered ring imparts distinct reactivity, making it a valuable intermediate in the production of pharmaceuticals and agrochemicals. A thorough understanding of its physical properties and associated hazards is paramount for its safe handling, storage, and use in research and development settings. This technical guide provides a comprehensive overview of the physicochemical characteristics and toxicological profile of cyclopropylmethanol, supported by references to standardized experimental protocols.

Physical and Chemical Properties

The physical and chemical properties of cyclopropylmethanol are critical for its application in chemical reactions and for predicting its behavior in various environmental and physiological systems. These properties have been determined through standardized experimental methods.

Summary of Physical Properties

The key physical properties of cyclopropylmethanol are summarized in the table below for easy reference.

Property	Value
Molecular Formula	C4H8O
Molecular Weight	72.11 g/mol [1][2][3]
Appearance	Clear, colorless to light yellow liquid[1][4]
Boiling Point	123-124 °C at 738 mmHg[1][5]
Melting Point	-60 °C[5][6]
Density	0.890 g/mL at 25 °C[1][5]
Solubility	Miscible with water.[5] Soluble in organic solvents like ethanol, diethyl ether, and chloroform.[2][7]
Vapor Pressure	6 mmHg at 25 °C[5]
Flash Point	95 °F (35 °C)[5]
Refractive Index (n20/D)	1.431[5]

Experimental Protocols for Physical Property Determination

The determination of the physical properties listed above generally follows internationally recognized guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD). While specific experimental reports for cyclopropylmethanol are not always publicly available, the methodologies are standardized to ensure reproducibility and comparability of data.

• Boiling Point (OECD TG 103): This guideline describes several methods for determining the boiling point of a liquid.[1][8][9][10][11] A common method involves distilling the substance and measuring the temperature at which the liquid and vapor phases are in equilibrium at a given pressure. Other methods include using an ebulliometer, dynamic vapor pressure measurement, or differential scanning calorimetry.[1][8][10]

• Melting Point (OECD TG 102): For substances that are solid at room temperature, this guideline provides methods such as the capillary tube method, where the substance is heated in a capillary tube and the temperatures at which melting begins and is complete are recorded.[12][13][14][15] For liquids like cyclopropylmethanol, the freezing point is determined, which is theoretically the same as the melting point.

• Density (OECD TG 109): This guideline outlines methods for determining the density of liquids and solids.[16][17][18][19][20] For liquids, common methods include the use of a hydrometer, an oscillating densitometer, or a pycnometer, where a precise volume of the liquid is weighed at a specific temperature.[16][17][20]

• Flash Point (ASTM D93, ISO 2719): While there isn't a specific OECD guideline for the flash point of liquids, standard methods like the Pensky-Martens closed-cup test are widely used.[21][22][23] This method involves heating the liquid in a closed cup and introducing an ignition source at regular temperature intervals to determine the lowest temperature at which the vapors ignite.[21][23]

Hazards and Safety Information

Cyclopropylmethanol is classified as a hazardous substance. A comprehensive understanding of its toxicological profile and associated hazards is essential for implementing appropriate safety measures.

GHS Classification and Hazard Identification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a standardized framework for communicating the hazards of chemical products. The GHS classification for cyclopropylmethanol is summarized in the table below.

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement (H-code)
Flammable Liquids	🔥	Warning	H226: Flammable liquid and vapor[3][24]
Acute Toxicity, Oral	❗	Warning	H302: Harmful if swallowed[3][4][24]
Skin Corrosion/Irritation	❗	Warning	H315: Causes skin irritation[4][25]
Serious Eye Damage/Eye Irritation	❗	Warning	H319: Causes serious eye irritation[3][4][24][25]
Specific Target Organ Toxicity — Single Exposure	❗	Warning	H335: May cause respiratory irritation[4][25]

Precautionary Statements

To mitigate the risks associated with the handling of cyclopropylmethanol, the following precautionary statements should be observed:

• Prevention:

  • P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.[24]

  • P233: Keep container tightly closed.[24]

  • P240: Ground and bond container and receiving equipment.[24]

  • P241: Use explosion-proof electrical/ventilating/lighting equipment.[24]

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[25]

  • P264: Wash hands thoroughly after handling.[25]

  • P270: Do not eat, drink or smoke when using this product.

  • P271: Use only outdoors or in a well-ventilated area.[25]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][25]

• Response:

  • P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[24]

  • P302 + P352: IF ON SKIN: Wash with plenty of water.[25]

  • P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[25]

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4][24][25]

  • P337 + P313: If eye irritation persists: Get medical advice/attention.[25]

• Storage:

  • P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[25]

  • P405: Store locked up.[25]

• Disposal:

  • P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols for Hazard Determination

The GHS classifications are based on data from toxicological studies, which are conducted according to standardized guidelines to ensure the welfare of experimental animals and the reliability of the data.

• Acute Oral Toxicity (OECD TG 420, 423, or 425): These guidelines describe methods for assessing the toxicity of a substance after a single oral dose.[3][5][26][27][28][29] The Acute Toxic Class Method (TG 423) or the Up-and-Down Procedure (TG 425) are often preferred as they use fewer animals than the traditional LD50 test (formerly OECD TG 401).[5][6][25][30][31] These studies involve administering the substance to animals (usually rats) and observing them for signs of toxicity and mortality over a set period.[32]

• Acute Dermal Irritation/Corrosion (OECD TG 404): This guideline is used to assess the potential of a substance to cause skin irritation or corrosion.[4][7][33][34][35] The test involves applying the substance to the skin of an animal (typically a rabbit) for a defined period and then observing the skin for signs of erythema (redness) and edema (swelling).[4]

• Acute Eye Irritation/Corrosion (OECD TG 405): This guideline evaluates the potential of a substance to cause eye irritation or damage.[2][24][36][37][38] The substance is applied to the eye of an animal (usually a rabbit), and the eyes are examined for lesions on the cornea, iris, and conjunctiva at specific intervals.[2][24][36]

Logical Relationship between Physical Properties and Hazards

The physical properties of cyclopropylmethanol are directly linked to its potential hazards. The following diagram illustrates these relationships.

Figure 1: Relationship between Physical Properties and Hazards of Cyclopropylmethanol

Conclusion

Cyclopropylmethanol is a valuable chemical intermediate with a well-defined set of physical properties and associated hazards. Its flammability, oral toxicity, and irritant properties necessitate careful handling and the use of appropriate personal protective equipment in a well-ventilated environment. By adhering to the safety precautions outlined in this guide and understanding the basis of its hazard classifications, researchers, scientists, and drug development professionals can safely and effectively utilize cyclopropylmethanol in their work.

References

• 1. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 103 ... - OECD - Google Books [books.google.com]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 4. Acute Dermal Irritation OECD 404 - Toxicology IND Services [toxicology-ind.com]
• 5. researchgate.net [researchgate.net]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. oecd.org [oecd.org]
• 9. Test No. 103: Boiling Point | OECD [oecd.org]
• 10. laboratuar.com [laboratuar.com]
• 11. lcslaboratory.com [lcslaboratory.com]
• 12. oecd.org [oecd.org]
• 13. laboratuar.com [laboratuar.com]
• 14. OECD n°102: Melting point/Melting interval - Analytice [analytice.com]
• 15. oecd.org [oecd.org]
• 16. oecd.org [oecd.org]
• 17. oecd.org [oecd.org]
• 18. Test No. 109: Density of Liquids and Solids | OECD [oecd.org]
• 19. oecd.org [oecd.org]
• 20. Test No. 109: Density of Liquids and Solids - Overton [app.overton.io]
• 21. Flash Point - Prime Process Safety Center [primeprocesssafety.com]
• 22. Flash point - Wikipedia [en.wikipedia.org]
• 23. precisionlubrication.com [precisionlubrication.com]
• 24. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 25. catalog.labcorp.com [catalog.labcorp.com]
• 26. Acute Toxicity Studies - Study Design of OECD Guideline 425: Acute oral toxicity – up and down procedure - Tox Lab [toxlab.co]
• 27. laboratuar.com [laboratuar.com]
• 28. oecd.org [oecd.org]
• 29. MPG.eBooks - Description: Test No. 423: Acute Oral toxicity - Acute Toxic Class Method [ebooks.mpdl.mpg.de]
• 30. oecd.org [oecd.org]
• 31. oecd.org [oecd.org]
• 32. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 33. oecd.org [oecd.org]
• 34. oecd.org [oecd.org]
• 35. nucro-technics.com [nucro-technics.com]
• 36. oecd.org [oecd.org]
• 37. oecd.org [oecd.org]
• 38. flashpointsrl.com [flashpointsrl.com]

cyclopropylmethanol CAS number and molecular weight

An In-depth Technical Guide to Cyclopropylmethanol

For researchers, scientists, and professionals in drug development, cyclopropylmethanol (CAS No: 2516-33-8) is a valuable building block in organic synthesis. Its unique strained ring structure provides novel pathways for the creation of complex molecules, particularly in the pharmaceutical and agrochemical industries. This guide provides key technical data, experimental protocols, and a visual representation of a common synthetic workflow.

Core Physicochemical Data

Cyclopropylmethanol is a colorless liquid with a distinctive chemical profile. The following table summarizes its key quantitative properties.

Property	Value	Reference
CAS Number	2516-33-8	[1][2]
Molecular Weight	72.11 g/mol	[1][2][3][4]
Molecular Formula	C₄H₈O	[1][5]
Density	0.890 g/mL at 25 °C	[2][3]
Boiling Point	123-124 °C at 738 mmHg	[2][3]
Refractive Index	n20/D 1.431	[3]

Synthesis of Cyclopropylmethanol: Experimental Protocol

Cyclopropylmethanol can be synthesized through various methods, including the reduction of cyclopropanecarboxaldehyde (B31225) or cyclopropanecarboxylic acid and its esters. Below is a detailed protocol for the synthesis of cyclopropylmethanol via the reduction of methyl cyclopropanecarboxylate (B1236923).

Materials:

• 1L three-neck flask

• Methyl cyclopropanecarboxylate (100g, 1mol)

• Sodium borohydride (B1222165) (57g, 1.5mol)

• Methanol (500mL)

• Aluminum trichloride (B1173362) (66.67g, 0.5mol)

• Saturated ammonium (B1175870) chloride aqueous solution

• Standard laboratory glassware and purification apparatus

Procedure:

• In a 1L three-neck flask, combine 100g (1mol) of methyl cyclopropanecarboxylate and 57g (1.5mol) of sodium borohydride in 500mL of methanol.

• Cool the mixture to 2°C using an ice bath.

• Slowly add 66.67g (0.5mol) of aluminum trichloride to the cooled mixture in batches to control the reaction temperature.

• Allow the reaction to proceed overnight with continuous stirring.

• Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride.

• Filter the resulting mixture to remove any solids.

• Concentrate the filtrate to remove the methanol.

• Rectify the crude product to obtain pure cyclopropylmethanol. This process should yield approximately 53.49g of the final product.[6]

Synthetic Workflow for Cyclopropylmethanol

The following diagram illustrates the key steps in the synthesis of cyclopropylmethanol from methyl cyclopropanecarboxylate.

Caption: Synthesis of Cyclopropylmethanol Workflow

References

• 1. DE19543087A1 - Process for the preparation of cyclopropylmethanol - Google Patents [patents.google.com]
• 2. CYCLOPROPYLMETHANOL CAS NO - 2516-33-8 Manufacturer in Ankleshwar [nigamfinechem.co.in]
• 3. lifechempharma.com [lifechempharma.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CN117402062B - Method for preparing cyclopropylmethanol and recycling byproduct sodium tetramethoxyborate - Google Patents [patents.google.com]
• 6. Method for preparing cyclopropyl carbinol - Eureka | Patsnap [eureka.patsnap.com]

Cyclopropylmethanol: A Technical Guide to its Solubility in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of cyclopropylmethanol in various organic solvents. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development and organic synthesis, offering available solubility data, detailed experimental protocols for solubility determination, and insights into the role of the cyclopropyl (B3062369) motif in biological signaling pathways.

Introduction to Cyclopropylmethanol

Cyclopropylmethanol (C4H8O) is a cyclic primary alcohol that has garnered significant interest in the fields of organic synthesis and medicinal chemistry.[1] Its unique strained three-membered ring structure imparts distinct chemical properties, making it a valuable building block for the synthesis of a wide range of molecules, including pharmaceuticals and agrochemicals.[1] The cyclopropyl group can enhance metabolic stability, improve potency, and influence the conformational rigidity of drug candidates, making cyclopropylmethanol a key intermediate in the development of novel therapeutics.[2][3]

Solubility of Cyclopropylmethanol: A Qualitative Overview

The following table summarizes the available qualitative solubility information for cyclopropylmethanol. "Miscible" indicates that the two liquids form a homogeneous solution in all proportions.

Solvent	Qualitative Solubility
Water	Soluble/Miscible[1][4][5]
Ethanol	Soluble/Miscible[1]
Diethyl Ether	Soluble/Miscible[1]
Chloroform	Soluble[4]
Ethyl Acetate	Soluble[4]
Acetone	Soluble
Methanol	Soluble
n-Butanol	Soluble
Cyclohexane	Soluble
Toluene	Soluble
Heptane	Soluble
Xylene	Soluble
Tetrahydrofuran (THF)	Soluble

Experimental Protocol for Determining Solubility and Miscibility

The following protocol outlines a detailed methodology for the quantitative determination of the solubility of cyclopropylmethanol in various organic solvents. This protocol can be adapted for both determining the concentration of a saturated solution and for assessing miscibility.

Materials and Equipment

• Cyclopropylmethanol (high purity, >99%)

• Organic solvents (analytical grade)

• Analytical balance (± 0.0001 g)

• Volumetric flasks (Class A)

• Pipettes (Class A)

• Thermostatically controlled shaker or water bath

• Gas chromatograph (GC) with a Flame Ionization Detector (FID) or High-Performance Liquid Chromatograph (HPLC) with a suitable detector

• Syringes and vials for sample analysis

• Centrifuge (optional)

Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of cyclopropylmethanol.

References

• 1. nbinno.com [nbinno.com]
• 2. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hyphadiscovery.com [hyphadiscovery.com]
• 4. lookchem.com [lookchem.com]
• 5. chembk.com [chembk.com]

cyclopropylmethanol spectral data (NMR, IR, MS)

An In-depth Technical Guide to the Spectral Data of Cyclopropylmethanol

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for cyclopropylmethanol. It is intended for researchers, scientists, and professionals in drug development who utilize spectroscopic techniques for molecular characterization. This document presents quantitative spectral data in structured tables, details the experimental protocols for data acquisition, and includes a logical workflow for spectral analysis.

Molecular Structure

Cyclopropylmethanol (C₄H₈O) is a primary alcohol containing a cyclopropyl (B3062369) ring. Its structure dictates the spectral features observed in NMR, IR, and MS analyses.

IUPAC Name: Cyclopropylmethanol[1] Molecular Formula: C₄H₈O[1] Molecular Weight: 72.11 g/mol [1] CAS Number: 2516-33-8[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For cyclopropylmethanol, ¹H and ¹³C NMR provide distinct signals corresponding to the different nuclei in the molecule.

¹H NMR Spectral Data

The ¹H NMR spectrum of cyclopropylmethanol is characterized by signals for the methylene (B1212753) protons of the hydroxymethyl group, the methine proton on the cyclopropyl ring, and the diastereotopic methylene protons of the cyclopropyl ring.

Table 1: ¹H NMR Data for Cyclopropylmethanol

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.5	Doublet	2H	-CH₂OH
~1.0	Multiplet	1H	-CH-
~0.5	Multiplet	2H	-CH₂- (cyclopropyl)
~0.2	Multiplet	2H	-CH₂- (cyclopropyl)

Note: Exact chemical shifts can vary depending on the solvent and concentration. Data is typically acquired in CDCl₃.[2]

¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information on the different carbon environments within the molecule.

Table 2: ¹³C NMR Data for Cyclopropylmethanol

Chemical Shift (δ) ppm	Assignment
~68	-CH₂OH
~14	-CH-
~4	-CH₂- (cyclopropyl)

Note: Data is typically acquired in CDCl₃.

Experimental Protocol: NMR Spectroscopy

A standard protocol for acquiring NMR spectra of cyclopropylmethanol is as follows:

• Sample Preparation: A solution is prepared by dissolving 5-25 mg of cyclopropylmethanol in approximately 0.6-0.7 mL of a deuterated solvent, commonly chloroform-d (B32938) (CDCl₃).[3][4][5] An internal standard such as tetramethylsilane (B1202638) (TMS) may be added for chemical shift referencing (δ = 0.00 ppm).[6] The solution is transferred to a 5 mm NMR tube.[3][7]

• Instrumentation: Spectra are typically acquired on a 300 MHz or 400 MHz NMR spectrometer.[8][9]

• Acquisition Parameters (¹H NMR):

  • Number of scans: 16-64, depending on the concentration.

  • Relaxation delay: 1-5 seconds to ensure full relaxation of protons.

  • Pulse width: A 90° pulse is typically used.

  • Spectral width: A range of 0-10 ppm is generally sufficient.

• Acquisition Parameters (¹³C NMR):

  • Number of scans: 256 or more may be required due to the low natural abundance of ¹³C.[9]

  • Technique: Proton-decoupled mode is used to simplify the spectrum to single lines for each carbon.

  • Relaxation delay: 2-10 seconds.

• Processing: The acquired Free Induction Decay (FID) is Fourier transformed to generate the spectrum. Phase and baseline corrections are applied.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of cyclopropylmethanol shows characteristic absorptions for the hydroxyl (-OH) group and the C-H bonds of the cyclopropyl and methylene groups.

Table 3: IR Spectral Data for Cyclopropylmethanol

Wavenumber (cm⁻¹)	Intensity	Assignment
~3330	Strong, Broad	O-H stretch (alcohol)
~3080, ~3000	Medium	C-H stretch (cyclopropyl)
~2930, ~2870	Strong	C-H stretch (aliphatic -CH₂-)
~1450	Medium	CH₂ scissoring
~1030	Strong	C-O stretch (primary alcohol)

Note: Data corresponds to a neat liquid sample.[1]

Experimental Protocol: IR Spectroscopy

For a liquid sample like cyclopropylmethanol, the spectrum is typically obtained using the neat technique.

• Sample Preparation: A small drop of neat cyclopropylmethanol is placed between two salt plates (e.g., NaCl or KBr) to create a thin liquid film.[10] Alternatively, a capillary cell can be used.[1]

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used.

• Data Acquisition:

  • A background spectrum of the empty salt plates or cell is recorded.[11]

  • The sample is placed in the IR beam path, and the sample spectrum is recorded.

  • The instrument software automatically subtracts the background from the sample spectrum to produce the final IR spectrum.

  • The typical scanning range is 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification. Electron Ionization (EI) is a common technique used for volatile compounds like cyclopropylmethanol.

Table 4: Mass Spectrometry Data (EI) for Cyclopropylmethanol

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Assignment
72	~15	[M]⁺ (Molecular Ion)
71	~20	[M-H]⁺
57	~40	[M-CH₃]⁺ or [C₄H₉]⁺
44	100	[C₂H₄O]⁺ (Base Peak)
43	~30	[C₃H₇]⁺
41	~60	[C₃H₅]⁺ (Cyclopropyl or Allyl cation)
39	~27	[C₃H₃]⁺
31	~25	[CH₂OH]⁺

Note: Fragmentation patterns can vary based on the instrument and ionization energy.[1]

Experimental Protocol: Mass Spectrometry (GC-MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is well-suited for the analysis of volatile liquids like cyclopropylmethanol.[1]

• Sample Preparation: A dilute solution of cyclopropylmethanol is prepared in a volatile organic solvent (e.g., methanol (B129727) or dichloromethane) at a concentration of approximately 1 mg/mL.[12]

• Instrumentation: A GC-MS system is used, which consists of a gas chromatograph for separation and a mass spectrometer for detection.

• Gas Chromatography (GC) Parameters:

  • Injector: A small volume (e.g., 1 µL) of the sample solution is injected into the heated injector port.

  • Column: A capillary column (e.g., DB-5 or similar) is used to separate the analyte from the solvent and any impurities.

  • Oven Program: A temperature gradient is used to ensure good separation and peak shape.

• Mass Spectrometry (MS) Parameters:

  • Ionization Source: Electron Ionization (EI) at a standard energy of 70 eV.[1]

  • Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer is commonly used.

  • Scan Range: A mass range of m/z 30-200 is typically scanned to detect the molecular ion and relevant fragments.

Logical Workflow for Spectral Analysis

The following diagram illustrates the logical workflow for the complete spectral characterization of a cyclopropylmethanol sample.

Caption: Workflow for the spectroscopic analysis of cyclopropylmethanol.

References

• 1. Cyclopropanemethanol | C4H8O | CID 75644 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spectrabase.com [spectrabase.com]
• 3. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 4. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. pydio.campus.nd.edu [pydio.campus.nd.edu]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. A Routine Experimental Protocol for qHNMR Illustrated with Taxol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. courses.washington.edu [courses.washington.edu]
• 12. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]

The Cyclopropyl Group: A Comprehensive Technical Guide to Its Fundamental Reactivity

For Researchers, Scientists, and Drug Development Professionals

The cyclopropyl (B3062369) group, a three-membered carbocycle, is a deceptively simple yet powerful structural motif in modern chemistry. Its unique electronic properties and inherent ring strain endow it with reactivity patterns that are distinct from its acyclic or larger-ring counterparts. This has made it an invaluable tool in organic synthesis and a privileged scaffold in medicinal chemistry, where its incorporation can significantly enhance biological activity, modulate metabolic stability, and refine pharmacokinetic profiles.[1][2][3] This guide provides an in-depth exploration of the core principles governing the reactivity of the cyclopropyl group, supported by quantitative data, detailed experimental protocols for key transformations, and visualizations of reaction pathways.

Core Principles: The Origins of Unique Reactivity

The fundamental reactivity of the cyclopropyl group is a direct consequence of its unique electronic structure and the substantial ring strain imposed by its geometry.[4]

Ring Strain

Unlike the strain-free chair conformation of cyclohexane, the planar, triangular geometry of cyclopropane (B1198618) forces the internal C-C-C bond angles to be 60°, a severe deviation from the ideal 109.5° for sp³-hybridized carbon.[5] This deviation creates significant angle strain . Additionally, the C-H bonds on adjacent carbon atoms are eclipsed, leading to torsional strain .[6] The combination of these factors results in a total ring strain energy of approximately 27-29 kcal/mol, which substantially weakens the C-C bonds and provides a powerful thermodynamic driving force for ring-opening reactions.[7][8]

Electronic Structure: The Walsh and Coulson-Moffitt Models

The bonding in cyclopropane is not described by simple sp³-sp³ sigma bonds. Two primary models explain its electronic nature:

• Coulson-Moffitt (Bent Bond) Model : This model proposes that the carbon atoms use orbitals with higher p-character for the C-C bonds and higher s-character for the C-H bonds. The overlap of these C-C orbitals occurs outside the direct internuclear axis, creating weaker, "bent" bonds that possess partial π-character.[2][9]

• Walsh Model : This model describes the bonding in terms of a basis set of sp² hybridized orbitals and p-orbitals. It results in a high-lying Highest Occupied Molecular Orbital (HOMO) that has significant π-character, explaining why cyclopropane can interact with electrophiles in a manner similar to an alkene.[9]

This inherent π-character allows the cyclopropyl group to participate in hyperconjugation, effectively stabilizing adjacent carbocations.[9] The weakened C-C bonds and alkene-like electronic nature are the cornerstones of its diverse reactivity.

Quantitative Reactivity Data

The high ring strain directly impacts the bond strengths within the cyclopropyl moiety, making them more susceptible to cleavage than typical alkane bonds. This is reflected in their thermochemical properties.

Table 1: Comparison of Strain Energies and Bond Dissociation Energies (BDEs) for Cycloalkanes

Cycloalkane	Ring Strain (kcal/mol)	C-C BDE (kcal/mol)	C-H BDE (kcal/mol)
Cyclopropane	~27.5[8]	~65[6]	~104[10]
Cyclobutane	~26.3[6]	~63[11]	~97
Cyclopentane (B165970)	~6.2	~85	~95
Cyclohexane	~0	~88	~98
Propane (B168953) (acyclic ref.)	0	~85[6]	~101 (primary), ~98 (secondary)

Data compiled from multiple sources.[6][8][10][11]

The C-C bond in cyclopropane is approximately 20 kcal/mol weaker than in a typical acyclic alkane, highlighting its propensity to undergo ring-opening reactions.[6][11]

Fundamental Reaction Classes

The cyclopropyl group participates in a wide array of chemical transformations, which can be broadly categorized based on the nature of the attacking species or the method of activation.

Electrophilic Ring Opening

Due to the π-character of its C-C bonds, cyclopropane can be attacked by electrophiles. The reaction typically proceeds via a corner-protonated or edge-complexed intermediate, leading to a carbocation that is subsequently trapped by a nucleophile.[12][13] These reactions follow Markovnikov's rule, with the most stable carbocation being formed upon ring opening.[2]

Nucleophilic Ring Opening: The Role of Donor-Acceptor Cyclopropanes

Unactivated cyclopropanes are resistant to nucleophilic attack. However, if the ring is substituted with both an electron-donating group (D) and an electron-accepting group (A), it becomes highly polarized and susceptible to nucleophilic ring opening.[14][15] This "push-pull" system activates the cyclopropane as a potent electrophile, and the reaction is often compared to a homologous Michael addition.[15] Lewis acids can further enhance reactivity by coordinating to the acceptor group, increasing the electrophilicity of the ring.[9][16]

Caption: Activation of a Donor-Acceptor Cyclopropane for nucleophilic ring opening.

Radical Reactions

The weak C-C bonds of cyclopropanes are susceptible to homolytic cleavage. Radical reactions can be initiated by traditional radical initiators or, more recently, through visible-light photoredox catalysis.[17][18] These reactions often involve the addition of a radical to an activated cyclopropane (e.g., a methylenecyclopropane), which triggers a ring-opening event to form a more stable radical intermediate that can then participate in subsequent cyclizations or trapping reactions.[17]

Transition Metal-Catalyzed Reactions

Transition metals, particularly those from the late transition series (e.g., Rh, Pd, Ni, Ru), are exceptionally effective at activating the C-C bonds of cyclopropanes.[19] The general mechanism involves the oxidative addition of the metal into a strained C-C bond to form a metallacyclobutane intermediate. This intermediate is a versatile synthon that can undergo various subsequent transformations, including:

• Cycloadditions : Vinylcyclopropanes (VCPs) can act as five-carbon building blocks in formal [5+2] cycloadditions with alkynes or alkenes to form seven-membered rings.[20]

• Carbonylative Cycloadditions : In the presence of carbon monoxide (CO), VCPs can undergo [5+1] or [5+2+1] cycloadditions to generate six- or eight-membered rings, respectively.[21][22]

• Cross-Coupling Reactions : The cyclopropyl group itself can participate in cross-coupling reactions, serving as a three-carbon synthon.

Caption: Simplified catalytic cycle for a Rh(I)-catalyzed [5+2] cycloaddition.

Photochemical Reactions

Visible-light photoredox catalysis has emerged as a mild and powerful tool for initiating ring-opening reactions of cyclopropanes, particularly those bearing a carbonyl group (acyl cyclopropanes).[23] The reaction often proceeds via a single-electron transfer (SET) from the excited photocatalyst to the cyclopropane, generating a radical anion which then undergoes ring-opening. This strategy has been successfully applied to various intramolecular and intermolecular cycloaddition reactions.

Role in Drug Development and Medicinal Chemistry

The cyclopropyl group is a "bioisostere" for various functional groups, such as vinyl groups and gem-dimethyl groups, and is frequently incorporated into drug candidates for several strategic reasons:[2][3]

• Metabolic Stability : The C-H bonds on a cyclopropyl ring are stronger than those in typical alkyl chains, making them less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[24] This can increase a drug's half-life.

• Potency and Selectivity : As a rigid linker, the cyclopropyl group constrains the conformation of a molecule, which can lead to a more favorable, lower-entropy binding to a biological target, thereby increasing potency and selectivity.[3]

• Physicochemical Properties : It increases the sp³ character of a molecule, which can improve solubility and other drug-like properties compared to a flat, sp²-rich analogue.

However, caution is warranted, especially with cyclopropylamines. The nitrogen atom can facilitate CYP-mediated oxidation, leading to ring-opened reactive intermediates that can form covalent adducts with proteins, a potential mechanism for toxicity.[24]

Detailed Experimental Protocols

The following protocols provide detailed, practical methodologies for key transformations involving the cyclopropyl group.

Protocol 1: Simmons-Smith Cyclopropanation of an Alkene (Furukawa Modification)

This protocol describes the cyclopropanation of 1-octene (B94956) using diethylzinc (B1219324) and diiodomethane (B129776), a widely used and reliable modification of the classic Simmons-Smith reaction.[23]

Materials:

• 1-Octene (1.0 eq)

• Anhydrous Dichloromethane (DCM)

• Diethylzinc (Et₂Zn), 1.0 M solution in hexanes (2.0 eq)

• Diiodomethane (CH₂I₂), (2.0 eq)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Reaction Setup : To a dry, nitrogen-flushed 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-octene (e.g., 1.12 g, 10.0 mmol) and anhydrous DCM (20 mL).

• Cooling : Cool the flask to 0 °C in an ice-water bath.

• Reagent Addition : While stirring at 0 °C, slowly add the diethylzinc solution (20.0 mL, 20.0 mmol) via syringe over 10 minutes. Following this, add diiodomethane (5.36 g, 20.0 mmol) dropwise via syringe over 15 minutes. A white precipitate of zinc iodide may form.

• Reaction : Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).

• Quenching : After the reaction is complete, cool the flask back to 0 °C and carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl (25 mL). Stir vigorously until gas evolution ceases.

• Workup : Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (20 mL) and brine (20 mL).

• Drying and Concentration : Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification : Purify the resulting crude oil by flash column chromatography on silica (B1680970) gel or by distillation to yield the product, (octan-1-yl)cyclopropane.

Caption: Experimental workflow for the Simmons-Smith cyclopropanation reaction.

Protocol 2: Nucleophilic Ring Opening of a Donor-Acceptor Cyclopropane

This protocol describes a general procedure for the ring-opening of a cyclopropane activated with two ester groups (acceptors) and a phenyl group (donor) using a thiophenolate nucleophile.[12][15]

Materials:

• Dimethyl 2-phenylcyclopropane-1,1-dicarboxylate (1.0 eq)

• p-Thiocresol (1.0 eq)

• Potassium tert-butoxide (1.05 eq)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Nucleophile Preparation : In a small flask, dissolve p-thiocresol (e.g., 124 mg, 1.0 mmol) and potassium tert-butoxide (118 mg, 1.05 mmol) in anhydrous DMSO (4 mL).

• Reaction Setup : In a separate flask, dissolve dimethyl 2-phenylcyclopropane-1,1-dicarboxylate (234 mg, 1.0 mmol) in anhydrous DMSO (6 mL).

• Reaction : Add the prepared thiophenolate solution to the cyclopropane solution. Stir the reaction mixture for 30-60 minutes at ambient temperature (approx. 22 °C). Monitor the disappearance of the starting material by TLC.

• Quenching : Pour the reaction mixture into a separatory funnel containing saturated aqueous NH₄Cl solution (20 mL).

• Extraction : Extract the aqueous mixture with diethyl ether (3 x 30 mL).

• Workup : Combine the organic extracts and wash with brine (25 mL).

• Drying and Concentration : Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• Purification : Purify the crude product by flash column chromatography on silica gel to afford the ring-opened product.[12]

Conclusion

The fundamental reactivity of the cyclopropyl group is a rich and complex field driven by the interplay of ring strain and unique electronic structure. Its predictable yet versatile transformations, including electrophilic, nucleophilic, radical, and metal-catalyzed ring-openings and cycloadditions, have cemented its role as a critical building block in organic synthesis. For professionals in drug discovery, a thorough understanding of both the stabilizing and potentially bio-activatable nature of the cyclopropyl moiety is essential for its rational application in the design of next-generation therapeutics. The continued development of novel catalytic methods promises to further expand the synthetic utility of this small but powerful ring system.

References

• 1. Simmons-Smith Reaction | NROChemistry [nrochemistry.com]
• 2. Cyclopropane - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Activation of donor–acceptor cyclopropanes under basic conditions: ring opening of 2-(p-siloxyaryl)cyclopropane 1,1-dicarboxylates with nitro compounds and other C-nucleophiles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 9. Carbon-hydrogen bond dissociation energies: the curious case of cyclopropene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. books.rsc.org [books.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Ring-opening reactions of donor–acceptor cyclopropanes with cyclic ketals and thiol ketals - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Reactivity of electrophilic cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. BJOC - Oxidative radical ring-opening/cyclization of cyclopropane derivatives [beilstein-journals.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Rate constants for the reaction of HO2 radicals with cyclopentane and propane between 673 and 783 K - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 18. Vinylcyclopropane (5+2) cycloaddition - Wikipedia [en.wikipedia.org]
• 19. chem.pku.edu.cn [chem.pku.edu.cn]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review | MDPI [mdpi.com]
• 22. pubs.acs.org [pubs.acs.org]
• 23. benchchem.com [benchchem.com]
• 24. Simmons-Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Electrophilic Addition to Cyclopropylmethanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

The cyclopropyl (B3062369) group is a highly sought-after motif in medicinal chemistry, valued for its ability to confer unique and advantageous properties to drug candidates.[1][2] Cyclopropylmethanol and its derivatives serve as versatile building blocks for introducing this three-membered ring, and their electrophilic addition reactions provide a powerful tool for carbon-carbon and carbon-heteroatom bond formation through regioselective ring-opening. This technical guide provides a comprehensive overview of the core principles, experimental protocols, and applications of electrophilic additions to cyclopropylmethanol derivatives.

Core Concepts: Reaction Mechanisms and Stereochemistry

The high ring strain of the cyclopropane (B1198618) ring makes it susceptible to electrophilic attack, leading to a ring-opening event. The reaction is initiated by the attack of an electrophile (E+) on the cyclopropane ring, which behaves as a nucleophile. This attack can occur at a corner or an edge of the ring, leading to the formation of a carbocationic intermediate. The subsequent capture of this intermediate by a nucleophile (Nu-) results in the formation of a ring-opened product, typically a homoallylic alcohol derivative.

The regioselectivity of the ring-opening is governed by the stability of the resulting carbocation. In the case of substituted cyclopropylmethanols, the electrophile will add in a manner that generates the most stable carbocationic intermediate, often following Markovnikov's rule.[3] The stereochemical outcome of the reaction is highly dependent on the substrate and the reaction conditions, and can proceed with either retention or inversion of configuration at the carbon centers. Stereoinvertive nucleophilic substitution at the quaternary carbon stereocenter of cyclopropyl carbinol derivatives has been reported, providing access to highly congested tertiary homoallylic alcohols and ethers.

A general workflow for the electrophilic addition and ring-opening of a cyclopropylmethanol derivative can be visualized as follows:

General workflow for electrophilic ring-opening.

Key Experimental Protocols

This section details selected experimental protocols for the electrophilic ring-opening of cyclopropylmethanol derivatives with various electrophiles.

Synthesis of γ-Iodo Ketones from 1-Substituted Cyclobutanols (Analogous System)

This protocol for the synthesis of γ-iodo ketones from cyclobutanols provides a valuable analogy for the corresponding reaction with cyclopropylmethanols, which would be expected to yield β-iodo ketones after rearrangement.[4]

General Procedure: [4]

• Dissolve sodium iodide (0.33 mmol) in 1 mL of H₂O.

• Add the sodium iodide solution to a solution of the 1-substituted cyclobutanol (B46151) (0.33 mmol) in 2 mL of DME.

• Purge the reaction mixture with N₂.

• Dissolve ceric ammonium (B1175870) nitrate (B79036) (CAN) (0.67 mmol) in 2 mL of DME.

• Add the CAN solution dropwise to the reaction mixture with stirring.

• After stirring for the appropriate time, remove the volatiles via rotary evaporation.

• Add water to the residue and extract three times with diethyl ether.

• Combine the organic layers, dry with MgSO₄, filter, and concentrate.

• Purify the crude product by flash chromatography.

Synthesis of γ-Bromo Ketones from 1-Substituted Cyclobutanols (Analogous System)

Similar to the iodination protocol, this procedure for bromination of cyclobutanols can be adapted for cyclopropylmethanol derivatives.[4]

General Procedure: [4]

• Dissolve potassium bromide (0.33 mmol) in 1 mL of H₂O.

• Add the potassium bromide solution to the 1-substituted cyclobutanol (0.33 mmol) in 3 mL of CH₂Cl₂.

• Purge the reaction mixture with N₂.

• Dissolve CAN (0.67 mmol) in 2 mL of H₂O.

• Add the CAN solution dropwise to the reaction mixture with stirring.

• After stirring for 30 minutes, remove the volatiles via rotary evaporation.

• Add water to the residue and extract three times with diethyl ether.

• Combine the organic layers, dry with MgSO₄, filter, and concentrate.

• Purify the crude product by flash chromatography.

Quantitative Data Summary

The following tables summarize representative yields for the synthesis of γ-halogenated ketones from 1-substituted cyclobutanols, which serve as a useful proxy for the expected reactivity of cyclopropylmethanol derivatives.

Table 1: Synthesis of γ-Iodo Ketones [4]

Substrate R Group	Product	Yield (%)
Phenyl	2a	79
p-Methoxyphenyl	2b	67
p-Fluorophenyl	2c	79
Cyclohexyl	2d	64
n-Hexyl	2e	80

Table 2: Synthesis of γ-Bromo Ketones [4]

Substrate R Group	Product	Yield (%)
Phenyl	3a	87
p-Methoxyphenyl	3b	90
p-Fluorophenyl	3c	85

Applications in Drug Development and Total Synthesis

The electrophilic ring-opening of cyclopropylmethanol derivatives is a valuable transformation in the synthesis of complex molecules, including natural products and pharmaceutically active compounds. The resulting homoallylic alcohols are versatile intermediates that can be further elaborated.

For instance, 2-arylcyclopropylmethanols have been utilized as substitutes for homoallyl aryl alcohols in the Prins cyclization to construct cis-2,6-disubstituted tetrahydropyrans, a common scaffold in natural products. This approach was successfully applied to the total synthesis of (±)-centrolobine.[2]

The unique electronic and conformational properties of the cyclopropyl group can impart favorable pharmacokinetic properties to drug molecules. The synthesis of cyclopropyl analogues of biologically active compounds, such as antagonists for the N-methyl-D-aspartate (NMDA) receptor, often involves the manipulation of cyclopropyl-containing building blocks.[4]

The logical flow from a cyclopropylmethanol derivative to a potential drug candidate can be illustrated as follows:

Pathway from building block to drug candidate.

Conclusion

Electrophilic addition to cyclopropylmethanol derivatives represents a robust and versatile strategy for the synthesis of valuable homoallylic alcohol building blocks. The reaction proceeds through a carbocationic intermediate, and the regioselectivity and stereoselectivity can be controlled to afford complex molecular architectures. The protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals looking to leverage this powerful transformation in their synthetic endeavors. Further exploration of a wider range of electrophiles and detailed mechanistic studies will undoubtedly continue to expand the utility of this important reaction in organic synthesis and medicinal chemistry.

References

• 1. Stereoselective Construction of Tertiary Homoallyl Alcohols and Ethers by Nucleophilic Substitution at Quaternary Carbon Stereocenters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-Arylcyclopropylmethanol as a substitute for homoallyl aryl alcohol in the construction of cis-2,6-disubstituted tetrahydropyran: synthesis of (±)-centrolobine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stereoselective Construction of Tertiary Homoallyl Alcohols and Ethers by Nucleophilic Substitution at Quaternary Carbon Stereocenters | Semantic Scholar [semanticscholar.org]
• 4. Synthesis of γ-halogenated ketones via the Ce(IV)-mediated oxidative coupling of cyclobutanols and inorganic halides - PMC [pmc.ncbi.nlm.nih.gov]

Safety Precautions for Handling Cyclopropylmethanol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety precautions necessary for the handling of cyclopropylmethanol. The information is intended for researchers, scientists, and professionals in the field of drug development who may work with this chemical. This document synthesizes data from material safety data sheets, toxicological reports, and standardized experimental guidelines to ensure a thorough understanding of the risks and the implementation of appropriate safety measures.

Chemical and Physical Properties

Cyclopropylmethanol, also known as cyclopropylcarbinol, is a colorless to light yellow liquid.[1] It is a versatile building block in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals.[1] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Cyclopropylmethanol

Property	Value	Reference(s)
CAS Number	2516-33-8	[1][2]
Molecular Formula	C4H8O	[3][4]
Molecular Weight	72.11 g/mol	[1][5]
Appearance	Clear colorless to light yellow liquid	[1]
Boiling Point	123-124 °C at 738 mmHg	[1][3]
Melting Point	-60 °C	[3][6]
Flash Point	35 °C (95 °F)	[3][6][7]
Density	0.890 g/mL at 25 °C	[1][3]
Water Solubility	Miscible	[3][6]
Vapor Pressure	6 mmHg at 25 °C	[3][4]

Toxicological Data and Hazard Identification

Cyclopropylmethanol is classified as a hazardous chemical with multiple potential routes of exposure and associated health effects. It is crucial to understand its toxicological profile to implement effective safety protocols.

Acute Toxicity

The primary routes of acute toxicity are ingestion, inhalation, and dermal contact. Quantitative data from animal studies are summarized in Table 2.

Table 2: Acute Toxicity of Cyclopropylmethanol

Endpoint	Species	Route	Value	Reference(s)
LD50	Rat	Oral	631 mg/kg	[6]
LC50	Rat	Inhalation	3,300 mg/m³/6hr	[5]

Hazard Statements

Based on available data, cyclopropylmethanol is associated with the following hazard classifications:

• Flammable Liquid and Vapor (H226)[5][8]

• Harmful if Swallowed (H302)[5][8]

• Causes Severe Skin Burns and Eye Damage (H314)[5]

• Causes Serious Eye Irritation (H319)[8][9]

• May Cause Respiratory Irritation (H335)[9]

• Suspected of Damaging Fertility or the Unborn Child (H361)[5]

• May Cause Damage to Organs Through Prolonged or Repeated Exposure [5]

Other Toxicological Concerns

• Neurotoxicity: Potentially neurotoxic effects were observed in an oral lethal-dose study in rats.[5]

• Cardiotoxicity: Histopathological changes of the heart were observed in a 4-week inhalation study in rats.[5]

• Dermatotoxicity: The substance is a dermatotoxin, causing skin burns.[5]

Information regarding the specific signaling pathways and detailed mechanisms of toxicity for cyclopropylmethanol is not extensively available in the public domain. Further research is required to elucidate these aspects.

Experimental Protocols for Safety Assessment

The toxicological data presented are typically generated using standardized experimental protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD). The following sections outline the general methodologies for key toxicological and flammability assessments.

Acute Oral Toxicity (Adapted from OECD Guideline 423)

This method determines the acute oral toxicity of a substance.[4]

• Test Animals: Healthy, young adult rats of a single sex (typically females) are used.[4]

• Housing and Fasting: Animals are caged individually and fasted (food, but not water, withheld) overnight before dosing.[4]

• Dose Administration: The test substance is administered as a single oral dose via gavage.[4] The starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).[10]

• Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.[4]

• Procedure: The test is conducted in a stepwise manner. The outcome of dosing at one level determines the dose for the next step. If an animal dies, the next animal is dosed at a lower level. If it survives, the next animal is dosed at a higher level.[10]

• Endpoint: The test allows for the classification of the substance's toxicity based on the observed mortality at different dose levels.[4]

Acute Inhalation Toxicity (Adapted from OECD Guideline 403)

This test assesses the toxicity of a substance upon inhalation.[11]

• Test Animals: Healthy, young adult rats are the preferred species.[1]

• Exposure: Animals are exposed to the test substance as a vapor in a whole-body or nose-only inhalation chamber for a fixed duration, typically four hours.[1][11]

• Concentrations: At least three concentrations are typically used, with 10 animals (5 male, 5 female) per group.[11]

• Observation: Animals are observed for signs of toxicity and mortality during and after exposure for at least 14 days. Body weight is monitored weekly.[11]

• Endpoint: The median lethal concentration (LC50) is calculated, which is the concentration of the substance that is lethal to 50% of the test animals.[11]

Skin Corrosion/Irritation (Adapted from OECD Guideline 404)

This method determines the potential of a substance to cause skin irritation or corrosion.[12]

• Test Animals: Albino rabbits are typically used.[12]

• Preparation: The fur on the dorsal area of the animal is clipped 24 hours before the test.[13]

• Application: A small amount of the test substance (0.5 mL for liquids) is applied to a small area of skin (approximately 6 cm²) and covered with a gauze patch.[12]

• Exposure: The exposure duration is typically up to four hours.[12]

• Observation: The skin is examined for erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[12]

• Endpoint: The substance is classified as an irritant or corrosive based on the severity and reversibility of the skin reactions.[12]

Eye Irritation/Corrosion (Adapted from OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion.[6]

• Test Animals: Albino rabbits are the recommended species.[14]

• Application: A single dose of the test substance (0.1 mL for liquids) is instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.[3][14]

• Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72 hours after application.[14]

• Endpoint: The substance is classified based on the severity and reversibility of the ocular lesions observed.[14]

Flash Point Determination (Adapted from ASTM D56)

This method determines the flash point of a volatile liquid.[15]

• Apparatus: A Tag Closed-Cup Tester is used.[15]

• Procedure: A specified volume of the liquid is placed in the test cup and heated at a slow, constant rate.[15][16]

• Ignition Source: An ignition source is passed over the cup at specified intervals.[15][16]

• Endpoint: The flash point is the lowest temperature at which the application of the ignition source causes the vapors above the liquid to ignite.[15][16]

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling cyclopropylmethanol to minimize the risk of exposure and accidents.

Engineering Controls

• Ventilation: Always handle cyclopropylmethanol in a well-ventilated area, preferably within a certified chemical fume hood, to keep airborne concentrations low.[1][6]

• Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[6]

• Eyewash and Safety Shower: Ensure that an eyewash station and a safety shower are readily accessible in the immediate work area.[6][17]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required when working with cyclopropylmethanol (see Table 3).

Table 3: Recommended Personal Protective Equipment (PPE)

Body Part	Equipment	Specification/Standard	Reference(s)
Eyes/Face	Safety goggles, face shield	Chemical splash goggles compliant with OSHA 29 CFR 1910.133 or European Standard EN166.	[6][17]
Skin	Chemical-resistant gloves, lab coat, protective clothing	Appropriate protective gloves (e.g., nitrile rubber, neoprene) and clothing to prevent skin exposure.	[6][17]
Respiratory	Respirator	NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation occurs.	[6][17]

Handling Procedures

• Avoid contact with skin, eyes, and clothing.[17]

• Do not breathe vapor or mist.[6]

• Keep away from open flames, hot surfaces, and sources of ignition.[6][8]

• Use non-sparking tools.[6]

• Take precautionary measures against static discharge.[6]

• Wash hands thoroughly after handling.[6]

Storage

• Store in a cool, dry, and well-ventilated place.[1][17]

• Keep the container tightly closed.[1][17]

• Store in a designated flammables area.[4][6]

• Keep away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[6]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures

Table 4: First Aid for Cyclopropylmethanol Exposure

Exposure Route	First Aid Procedure	Reference(s)
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.	[6][17]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.	[6][17]
Inhalation	Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.	[6][17]
Ingestion	Do NOT induce vomiting. Wash mouth out with water. Seek immediate medical attention.	[6][17]

Accidental Release Measures

• Small Spills:

  • Evacuate the immediate area.

  • Wear appropriate PPE.

  • Remove all sources of ignition.[6]

  • Absorb the spill with an inert material (e.g., vermiculite, dry sand).[6]

  • Place the absorbed material into a suitable, closed container for disposal.[17]

• Large Spills:

  • Evacuate the area and prevent entry.

  • Notify emergency services.

  • Contain the spill if it can be done without risk.

Fire Fighting Measures

• Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[6][17]

• Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[6][17]

• Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air and can travel to a source of ignition and flash back.[6] Containers may explode when heated.[6] Hazardous combustion products include carbon monoxide and carbon dioxide.[6]

Visualized Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key safety workflows and logical relationships for handling cyclopropylmethanol.

Caption: Workflow for the safe handling of cyclopropylmethanol.

Caption: Emergency response procedures for incidents involving cyclopropylmethanol.

Caption: Logical relationship for hazard identification and risk assessment.

Conclusion

Cyclopropylmethanol is a valuable chemical intermediate with significant hazards, including flammability, acute toxicity, and corrosivity. A thorough understanding of these risks, coupled with the stringent application of the safety precautions outlined in this guide, is essential for the protection of all personnel working with this compound. Researchers, scientists, and drug development professionals must prioritize safety through the consistent use of engineering controls, appropriate personal protective equipment, and adherence to established safe handling and emergency procedures.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. nucro-technics.com [nucro-technics.com]
• 7. Acute eye irritation test as per OECD guidelines | PPTX [slideshare.net]
• 8. SOP - Flammables and Combustibles - Bridges Lab Protocols [bridgeslab.sph.umich.edu]
• 9. researchgate.net [researchgate.net]
• 10. oecd.org [oecd.org]
• 11. eurolab.net [eurolab.net]
• 12. nucro-technics.com [nucro-technics.com]
• 13. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 14. oecd.org [oecd.org]
• 15. lcslaboratory.com [lcslaboratory.com]
• 16. delltech.com [delltech.com]
• 17. store.astm.org [store.astm.org]

An In-depth Technical Guide to the Thermal Stability and Decomposition of Cyclopropylmethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclopropylmethanol (also known as cyclopropylcarbinol) is a vital structural motif in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals where the cyclopropyl (B3062369) group can impart desirable metabolic stability and binding characteristics. Understanding the thermal stability and decomposition pathways of this molecule is crucial for ensuring safety, optimizing reaction conditions, and assessing its persistence under thermal stress. This technical guide provides a comprehensive overview of the thermal behavior of cyclopropylmethanol, drawing upon available kinetic data from analogous compounds, outlining experimental methodologies for its study, and proposing the operative decomposition mechanisms.

Introduction

The unique chemical properties of cyclopropylmethanol are largely dictated by the inherent strain of the three-membered ring. While this strain energy facilitates a variety of useful synthetic transformations, it also makes the molecule susceptible to rearrangement and decomposition upon heating. The thermal decomposition of cyclopropanes typically proceeds through the cleavage of a C-C bond to form a biradical intermediate, which can then undergo various rearrangements or fragmentation reactions. For cyclopropylmethanol, the presence of the hydroxymethyl substituent is expected to influence the stability of these intermediates and the distribution of the final decomposition products. This document serves as a technical resource, consolidating the current understanding and providing detailed protocols for the analysis of cyclopropylmethanol's thermal properties.

Thermal Stability and Kinetic Data

The gas-phase pyrolysis of methylcyclopropanemethanol was investigated in a static system over a temperature range of 640-720 K[1]. The overall decomposition was found to be a first-order, homogeneous, and likely unimolecular process[1].

Table 1: Kinetic Parameters for the Thermal Decomposition of Methylcyclopropanemethanol [1]

Parameter	Value	Units
Temperature Range	640 - 720	K
Pressure Range	4 - 16	torr
Rate Equation	k(total) = 10¹⁴.⁸ ± ¹.⁷ exp(-248.2 ± 12.1 / RT)	s⁻¹
Activation Energy (Ea)	248.2 ± 12.1	kJ mol⁻¹
Pre-exponential Factor (A)	10¹⁴.⁸ ± ¹.⁷	s⁻¹

These parameters suggest a high activation barrier for the decomposition, indicative of the energy required to cleave a C-C bond in the cyclopropane (B1198618) ring. The pre-exponential factor is consistent with a unimolecular reaction involving a "loose" transition state, such as the formation of a biradical intermediate[1].

Decomposition Products

The thermal decomposition of methylcyclopropanemethanol yields a mixture of isomerization and fragmentation products. The primary products identified are consistent with rearrangements that seek to relieve ring strain[1].

Table 2: Identified Decomposition Products of Methylcyclopropanemethanol [1]

Product Type	Compound Name
Isomerization	cis-2-Methyl-1-buten-4-ol
trans-2-Methyl-1-buten-4-ol
2-Methyl-2-buten-1-ol
Fragmentation	Various unspecified fragmentation products

The formation of these isomeric butenols suggests a mechanism involving ring-opening to a biradical, followed by a hydrogen shift. The presence of further fragmentation products indicates that at these temperatures, secondary decomposition of the initial products occurs[1]. For the parent cyclopropylmethanol, the primary isomerization product would be expected to be but-3-en-1-ol.

Proposed Decomposition Mechanism

Based on the kinetic data and product analysis for methylcyclopropanemethanol, a biradical mechanism is proposed for the thermal decomposition of cyclopropylmethanol[1]. The process is initiated by the homolytic cleavage of one of the C-C bonds in the cyclopropane ring, which is the rate-determining step.

Caption: Proposed biradical mechanism for cyclopropylmethanol decomposition.

The initial ring-opening can occur at either the C1-C2 or C1-C3 bond, leading to a 1,3-biradical intermediate. This highly reactive species can then undergo a rapid 1,4-hydrogen shift from the hydroxymethyl group to one of the radical centers, resulting in the formation of the more stable but-3-en-1-ol. Alternatively, further C-C bond cleavage in the biradical intermediate can lead to smaller fragmentation products.

Experimental Protocols

To fully characterize the thermal stability and decomposition of cyclopropylmethanol, a combination of analytical techniques should be employed. The following are detailed methodologies based on standard practices and the study of analogous compounds[1].

Gas-Phase Pyrolysis Kinetics

This experiment aims to determine the kinetic parameters (activation energy, pre-exponential factor) of the gas-phase decomposition.

Methodology:

• Apparatus: A static pyrolysis system is used, consisting of a Pyrex reaction vessel of known volume housed in a temperature-controlled furnace (e.g., a fused salt thermostat for high thermal stability)[1]. The vessel is connected to a high-vacuum line via greaseless stopcocks to prevent contamination.

• Sample Preparation: A sample of high-purity cyclopropylmethanol is degassed through several freeze-pump-thaw cycles.

• Pyrolysis: The reactant is admitted into the heated, evacuated reaction vessel to a known initial pressure (e.g., 4-16 torr)[1]. The reaction is allowed to proceed for a set period.

• Analysis: At the end of the reaction time, the contents of the vessel are expanded into a sample loop connected to a gas chromatograph (GC) equipped with a suitable column (e.g., Squalane WCOT) and a flame ionization detector (FID)[1].

• Data Collection: The decrease in the cyclopropylmethanol peak area and the increase in product peak areas are monitored over time at various temperatures (e.g., 600-750 K).

• Kinetic Analysis: Rate constants are determined from the first-order rate law by plotting ln([A]₀/[A]t) versus time. The Arrhenius parameters are then extracted from a plot of ln(k) versus 1/T.

Caption: Experimental workflow for gas-phase pyrolysis kinetics study.

Thermogravimetric and Differential Scanning Calorimetry Analysis (TGA/DSC)

This analysis provides information on the onset temperature of decomposition, mass loss profile, and associated thermal events (endothermic/exothermic processes).

Methodology:

• Apparatus: A simultaneous TGA-DSC instrument is used.

• Sample Preparation: A small, precise amount of cyclopropylmethanol (e.g., 5-10 mg) is weighed into an aluminum or ceramic crucible.

• Experimental Conditions: The sample is heated at a constant rate (e.g., 5, 10, 15, and 20 K/min) under a controlled atmosphere (e.g., high-purity nitrogen or air at a flow rate of 50 mL/min).

• Data Collection: The instrument records the sample mass and differential heat flow as a function of temperature.

• Data Analysis: The onset of decomposition is determined from the TGA curve where significant mass loss begins. The DTG (derivative thermogravimetry) curve identifies the temperature of maximum decomposition rate. The DSC curve indicates whether the decomposition is endothermic or exothermic. Kinetic parameters can also be estimated using model-free methods (e.g., Flynn-Wall-Ozawa) by analyzing the data from multiple heating rates.

Conclusion

The thermal stability of cyclopropylmethanol is governed by the high-energy barrier to the cleavage of its strained cyclopropane ring. Kinetic data from its methylated analog, methylcyclopropanemethanol, indicate that decomposition becomes significant at temperatures above 640 K, proceeding via a first-order, unimolecular mechanism[1]. The primary decomposition pathway involves a biradical intermediate that rearranges to form but-3-en-1-ol and other isomeric products, with fragmentation occurring at higher temperatures. For professionals in drug development and chemical synthesis, this suggests that cyclopropylmethanol is thermally stable under typical synthetic and storage conditions but will undergo predictable decomposition at elevated temperatures. The experimental protocols outlined provide a robust framework for detailed thermal hazard assessment and mechanistic investigation.

References

• 1. Cyclopropanemethanol | C4H8O | CID 75644 - PubChem [pubchem.ncbi.nlm.nih.gov]

Cyclopropylmethanol: A Technical Guide to Commercial Availability, Purity, and Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Cyclopropylmethanol (CAS No: 2516-33-8), also known as cyclopropanemethanol or cyclopropylcarbinol, is a pivotal building block in modern organic synthesis. Its unique strained three-membered ring imparts distinct chemical properties that are highly valued in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries. This guide provides a comprehensive overview of its commercial availability, typical purity specifications, and detailed experimental protocols for its synthesis, purification, and analysis.

Commercial Availability

Cyclopropylmethanol is readily available from a range of chemical suppliers, from laboratory-scale quantities to bulk industrial volumes. Production capacities can reach up to several metric tons per month, ensuring a stable supply for large-scale manufacturing.

Supplier/Manufacturer	Available Quantities	Purity Specification	Notes
Sigma-Aldrich	25 mL, 250 mL, 1 L	≥99.5%	Research and development quantities.
TCI Chemicals	5 mL, 25 g, 500 g	>98.0% (GC)	Laboratory-scale supplier.[1]
lifechem pharma	25 KG, 50 KG	Min 99.0% (GC)	Production capacity of 2 MT per month.[2]
Shiva Pharmachem Ltd.	Bulk	Pharma Grade	Leading manufacturer in India.[3]
SynQuest Laboratories	25 g, 100 g	98%
IndiaMART Supplier	1 Kg, 5kg, 10kg, 100kg	99.72% (GC)	Sourced from various Indian manufacturers.[4]
LookChem	Various	99% min	Platform with multiple suppliers.

Purity and Impurity Profile

The purity of commercially available cyclopropylmethanol is typically high, often exceeding 99%, as determined by gas chromatography (GC). The primary impurities are often related to the synthetic route employed.

Purity Level	Analytical Method	Common Potential Impurities
>98% - 99.72%	Gas Chromatography (GC)	* n-Butanol: A common byproduct in the synthesis involving the hydrogenation of cyclopropanecarboxaldehyde (B31225), arising from the ring-opening of the cyclopropyl (B3062369) group.[5] * Unreacted Starting Materials: Residual cyclopropanecarboxaldehyde or cyclopropanecarboxylic acid esters. * Solvent Residues: Traces of solvents used in the synthesis and purification steps (e.g., methanol (B129727), cyclohexane, tetrahydrofuran).[5]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of cyclopropylmethanol are crucial for its effective use in research and development.

Synthesis of Cyclopropylmethanol

Two prevalent methods for the synthesis of cyclopropylmethanol are the hydrogenation of cyclopropanecarboxaldehyde and the reduction of cyclopropanecarboxylic acid esters.

1. Hydrogenation of Cyclopropanecarboxaldehyde

This method involves the catalytic hydrogenation of cyclopropanecarboxaldehyde to yield cyclopropylmethanol. A key challenge is minimizing the formation of the ring-opened byproduct, n-butanol.

• Reaction:

  • Cyclopropanecarboxaldehyde + H₂ --(Catalyst)--> Cyclopropylmethanol

• Materials:

  • Cyclopropanecarboxaldehyde (e.g., 90-95% purity, may contain crotonaldehyde (B89634) as an impurity)

  • Raney Nickel or Raney Cobalt catalyst

  • Solvent (optional, e.g., cyclohexane, tetrahydrofuran)

  • Hydrogen gas

• Procedure: [5]

  • A pressure vessel (e.g., a Parr hydrogenation apparatus) is charged with the Raney Nickel or Raney Cobalt catalyst.

  • If a solvent is used, the catalyst is washed with the solvent (e.g., three times with cyclohexane).

  • Cyclopropanecarboxaldehyde is added to the vessel.

  • The vessel is sealed, purged with nitrogen, and then pressurized with hydrogen to approximately 4.5 - 5.0 bar.

  • The reaction mixture is agitated at a controlled temperature, typically between 25-50°C.

  • Hydrogen uptake is monitored. The reaction is considered complete when hydrogen consumption ceases (typically after 16-20 hours).

  • The vessel is depressurized, and the catalyst is removed by filtration.

  • The resulting crude cyclopropylmethanol is then purified by distillation.

2. Reduction of Methyl Cyclopropanecarboxylate (B1236923)

This route involves the reduction of a cyclopropyl ester, such as methyl cyclopropanecarboxylate, using a reducing agent like sodium borohydride (B1222165), often in the presence of a Lewis acid.

• Reaction:

  • Methyl Cyclopropanecarboxylate + NaBH₄ --(Lewis Acid, Solvent)--> Cyclopropylmethanol

• Materials: [6]

  • Methyl cyclopropanecarboxylate (1 mol)

  • Sodium borohydride (1.5 mol)

  • Methanol (500 mL)

  • Lewis Acid (e.g., Aluminum chloride (0.5 mol) or Lithium chloride (1 mol))

  • Saturated aqueous ammonium (B1175870) chloride solution (for quenching)

• Procedure: [6]

  • In a three-neck flask, methyl cyclopropanecarboxylate and sodium borohydride are suspended in methanol.

  • The mixture is cooled to 0-2°C in an ice bath.

  • The Lewis acid (e.g., aluminum chloride) is added portion-wise, maintaining the low temperature.

  • The reaction is stirred overnight, allowing it to slowly warm to room temperature.

  • The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride solution.

  • The resulting mixture is filtered to remove solids.

  • The filtrate is concentrated under reduced pressure to remove methanol.

  • The crude product is then purified by fractional distillation.

Purification by Fractional Distillation

Fractional distillation is the standard method for purifying cyclopropylmethanol to a high degree, effectively separating it from lower and higher boiling point impurities.

• Apparatus:

  • Round-bottom flask

  • Fractionating column (e.g., Vigreux or packed column)

  • Distillation head, condenser, and receiving flasks

  • Heating mantle and magnetic stirrer/boiling chips

  • Thermometer

• Procedure: [7][8]

  • The crude cyclopropylmethanol is placed in the round-bottom flask, which should not be more than two-thirds full. Boiling chips or a stir bar are added.

  • The fractional distillation apparatus is assembled. The thermometer bulb should be positioned just below the side arm of the distillation head.

  • The flask is gently heated. An initial fraction, containing low-boiling impurities and any residual solvent, will distill first.

  • The temperature is carefully monitored. As the vapor of pure cyclopropylmethanol reaches the distillation head, the temperature should stabilize at its boiling point (approximately 123-124°C at atmospheric pressure).

  • The fraction that distills at a constant temperature is collected in a clean receiving flask. This is the purified cyclopropylmethanol.

  • Heating is discontinued (B1498344) before the distillation flask runs dry.

  • The purity of the collected fraction should be confirmed by GC analysis.

Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of cyclopropylmethanol and identifying any impurities.

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer.

  • Capillary column: A polar column, such as a wax-type column (e.g., ZB-WAXplus or similar), is suitable for analyzing alcohols. A common dimension is 30-60 m length x 0.25 mm internal diameter x 0.25 µm film thickness.[9]

• Sample Preparation:

  • Dilute the cyclopropylmethanol sample in a suitable volatile solvent (e.g., methanol or dichloromethane) to an appropriate concentration (e.g., ~10 µg/mL).

• GC-MS Method Parameters (Example): [9]

  • Injector Temperature: 250°C

  • Injection Mode: Split (e.g., 50:1 split ratio)

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 5-20 minutes (a longer hold can help separate volatile impurities).

    • Ramp: Increase temperature at 10°C/min to 240-250°C.

    • Final hold: Hold at the final temperature for 5-10 minutes to elute any less volatile compounds.

  • MS Parameters:

    • Ion Source Temperature: 230°C

    • Quadrupole Temperature: 150°C

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 30-300.

• Data Analysis:

  • The purity is determined by the area percentage of the cyclopropylmethanol peak in the total ion chromatogram.

  • Impurities are identified by comparing their mass spectra with a spectral library (e.g., NIST) and their retention times with those of known standards.

Visualizations

The following diagrams illustrate the workflows for the synthesis, purification, and analysis of cyclopropylmethanol.

Caption: General workflow for the synthesis and purification of cyclopropylmethanol.

Caption: Workflow for the GC-MS analysis of cyclopropylmethanol purity.

References

• 1. Cyclopropylmethanol｜lookchem [lookchem.com]
• 2. lifechempharma.com [lifechempharma.com]
• 3. Shiva Pharmachem Ltd. [shivapharmachem.com]
• 4. indiamart.com [indiamart.com]
• 5. DE19543087A1 - Process for the preparation of cyclopropylmethanol - Google Patents [patents.google.com]
• 6. Method for preparing cyclopropyl carbinol - Eureka | Patsnap [eureka.patsnap.com]
• 7. Purification [chem.rochester.edu]
• 8. benchchem.com [benchchem.com]
• 9. farmaciajournal.com [farmaciajournal.com]

A Technical Guide to the Historical Synthesis of Cyclopropylmethanol

For Researchers, Scientists, and Drug Development Professionals

Cyclopropylmethanol is a key structural motif in numerous pharmaceuticals and agrochemicals, valued for its ability to impart unique conformational constraints and metabolic stability. Its synthesis has been approached through various methodologies over the decades, each with its own set of advantages and challenges. This technical guide provides an in-depth overview of the core historical methods for the synthesis of cyclopropylmethanol, complete with detailed experimental protocols, quantitative data for comparison, and graphical representations of the synthetic pathways.

Core Synthesis Methodologies

The historical synthesis of cyclopropylmethanol can be broadly categorized into four main approaches:

• Reduction of Cyclopropanecarboxylic Acid and its Derivatives: This is one of the most traditional and widely employed routes.

• Hydrogenation of Cyclopropanecarboxaldehyde (B31225): A direct method that relies on the availability of the corresponding aldehyde.

• Cyclopropanation of Allyl Alcohol: Utilizing the Simmons-Smith reaction or its variations to form the cyclopropane (B1198618) ring.

• Multi-step Synthesis from Epichlorohydrin: A more complex route involving the construction of the cyclopropane ring from an acyclic precursor.

Reduction of Cyclopropanecarboxylic Acid and its Derivatives

This approach involves the reduction of the carboxylic acid functionality of cyclopropanecarboxylic acid or its esters to the corresponding alcohol. Several reducing agents and catalytic systems have been historically employed.

Reduction with Lithium Aluminum Hydride (LiAlH₄)

A classic and highly effective method for the reduction of carboxylic acids and esters.

Reaction Pathway:

Figure 1: Reduction of Cyclopropanecarboxylic Acid with LiAlH₄.

Quantitative Data:

Reducing Agent	Substrate	Solvent	Yield	Reference
LiAlH₄	Cyclopropanecarboxylic Acid	THF	~97%	[1]

Experimental Protocol:

• Apparatus: An oven-dried, three-necked flask equipped with a mechanical stirrer, a reflux condenser with a nitrogen inlet, and a dropping funnel.

• Procedure:

  • To a suspension of lithium aluminum hydride (0.24 mol) in anhydrous tetrahydrofuran (B95107) (THF) (600 mL) in the reaction flask, a solution of cyclopropanecarboxylic acid (0.1 mol) in THF (150 mL) is added dropwise from the dropping funnel at a rate that maintains a gentle reflux.[1]

  • After the addition is complete, the reaction mixture is stirred for an additional 15 minutes.[1]

  • The flask is cooled in an ice-water bath, and the excess LiAlH₄ is cautiously decomposed by the slow, dropwise addition of water.[1]

  • A 10% aqueous solution of sodium hydroxide (B78521) is then added to the mixture.[1]

  • The ether layer is separated, and the aqueous layer is extracted with two portions of diethyl ether.[1]

  • The combined organic extracts are dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield cyclopropylmethanol.[1]

Reduction of Cyclopropanecarboxylic Acid Esters with Sodium Borohydride (B1222165) and Lewis Acids

A safer alternative to LiAlH₄, this method utilizes a combination of sodium borohydride and a Lewis acid to enhance the reducing power.

Reaction Pathway:

Figure 2: Reduction of a Cyclopropanecarboxylate with NaBH₄ and a Lewis Acid.

Quantitative Data:

Reducing System	Substrate	Solvent	Yield	Reference
NaBH₄ / AlCl₃	Methyl Cyclopropanecarboxylate	Methanol	74.3%	[2][3]
NaBH₄ / LiCl	Methyl Cyclopropanecarboxylate	Methanol	55%	[2]
NaBH₄ / SnCl₄	Methyl Cyclopropanecarboxylate	Methanol	65.2%	[2]

Experimental Protocol (using AlCl₃):

• Apparatus: A 1 L three-necked flask.

• Procedure:

  • In the flask, add methyl cyclopropanecarboxylate (1 mol, 100g), sodium borohydride (1.5 mol, 57g), and methanol (500 mL).[2][3]

  • Cool the mixture to 2°C.[3]

  • Add aluminum trichloride (B1173362) (0.5 mol, 66.67g) in batches.[3]

  • Allow the reaction to proceed overnight.[2][3]

  • Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride.[2][3]

  • Filter the mixture, concentrate the filtrate, and rectify to obtain the product.[2][3]

Catalytic Hydrogenation of Cyclopropanecarboxylic Acid Esters

This industrial-scale method avoids the use of metal hydrides, relying on heterogeneous catalysts under high pressure and temperature.

Reaction Pathway:

Figure 3: Catalytic Hydrogenation of a Cyclopropanecarboxylate.

Quantitative Data:

Catalyst	Pressure (bar)	Temperature (°C)	Substrate	Reference
Zinc Chromite	200-300	200-350	Cyclopropanecarboxylic acid ester	[4]
Chromium-free Zinc Oxide	50-350	150-350	C₁-C₁₀ alkyl cyclopropanecarboxylate	[5]

Experimental Protocol (General):

• Apparatus: A high-pressure hydrogenation reactor.

• Procedure:

  • The cyclopropanecarboxylic acid alkyl ester is hydrogenated with excess hydrogen in the presence of a zinc-based catalyst.[4][5]

  • The reaction is carried out under a pressure of 50 to 350 bar and at a temperature of 150° to 350° C.[5]

  • The hydrogenation can be performed in the gas phase or trickle phase.[5]

Hydrogenation of Cyclopropanecarboxaldehyde

A direct route to cyclopropylmethanol if the aldehyde is readily available. This method often proceeds under milder conditions than the ester hydrogenation.

Reaction Pathway:

Figure 4: Hydrogenation of Cyclopropanecarboxaldehyde.

Quantitative Data:

Catalyst	Pressure (bar)	Temperature (°C)	Yield	Selectivity	Reference
Raney Nickel	4.80	25-28	99.7%	100%	[6]
Raney Nickel	4.72	25-28	-	93.4%	[6]
Raney Cobalt	4.72	25-28	-	97.4%	[6]
Supported Nickel on Al₂O₃	4.45	20	-	96.4%	[6]

Experimental Protocol (using Raney Nickel):

• Apparatus: A Parr hydrogenation apparatus (shaker type) with a 250 mL pressure bottle.

• Procedure:

  • Wash a 250 mL pressure bottle with 4 g of water-moist Raney Nickel.[6]

  • Rinse the catalyst three times with distilled water, and then three times with tetrahydrofuran.[6]

  • Add 10 g of cyclopropanecarboxaldehyde to the catalyst.[6]

  • Place the bottle in the Parr hydrogenation apparatus, purge with nitrogen, and then with hydrogen.[6]

  • Pressurize the bottle with hydrogen to 4.72 absolute bar and begin shaking.[6]

  • Maintain the temperature at 25-28°C.[6]

  • After 4.5 hours, remove the catalyst by filtration. The crude product can then be purified by distillation.[6]

Simmons-Smith Cyclopropanation of Allyl Alcohol

This method constructs the cyclopropane ring directly onto an allyl alcohol backbone. The hydroxyl group of the allyl alcohol directs the cyclopropanation to occur on the same face.

Reaction Pathway:

Figure 5: Simmons-Smith Cyclopropanation of Allyl Alcohol.

Quantitative Data:

Experimental Protocol (General):

• Apparatus: A standard reaction flask with a stirrer, condenser, and nitrogen inlet.

• Procedure (Furukawa Modification):

  • In a reaction flask under a nitrogen atmosphere, dissolve allyl alcohol in a suitable solvent such as dichloromethane.

  • Cool the solution in an ice bath.

  • Add diethylzinc (B1219324) (Et₂Zn) dropwise to the solution.

  • Subsequently, add diiodomethane (B129776) (CH₂I₂) dropwise, maintaining the temperature below 10°C.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or GC).

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent, dry the organic layer, and purify by distillation.

Multi-step Synthesis from Epichlorohydrin via Malonic Ester

This pathway involves the construction of the cyclopropane ring through the reaction of a malonic ester derivative with a 1,3-dihalopropane equivalent, followed by reduction.

Synthetic Workflow:

Figure 6: A potential multi-step route from Epichlorohydrin.

Quantitative Data:

Step	Reactants	Products	Yield	Reference
Cyclization	Diethyl malonate + 1,2-dibromoethane	Diethyl cyclopropane-1,1-dicarboxylate	66-73%	[7]
Reduction	Diethyl cyclopropane-1,1-dicarboxylate	1,1-Cyclopropanedimethanol	~50-55% (two steps)	[8]

Experimental Protocol (Key Cyclization Step):

• Apparatus: A 2-L, three-necked flask with a mechanical stirrer.

• Procedure for Diethyl Cyclopropane-1,1-dicarboxylate:

  • To a 1-L solution of 50% aqueous sodium hydroxide, add triethylbenzylammonium chloride (0.5 mol, 114.0 g) at 25°C.[7]

  • To this vigorously stirred suspension, add a mixture of diethyl malonate (0.5 mol, 80.0 g) and 1,2-dibromoethane (0.75 mol, 141.0 g) all at once.[7]

  • Stir the reaction mixture vigorously for 2 hours.[7]

  • Transfer the contents to a larger flask, cool to 15°C, and carefully acidify with concentrated hydrochloric acid.[7]

  • Extract the aqueous layer with ether, wash the combined organic layers with brine, dry, and concentrate to get the crude product, which can be purified.[7]

Subsequent Reduction:

The resulting diethyl cyclopropane-1,1-dicarboxylate can then be reduced to 1,1-cyclopropanedimethanol using reagents like potassium borohydride and aluminum trichloride.[8] Further selective mono-functionalization would be required to obtain cyclopropylmethanol, making this a less direct historical route.

This guide provides a foundational understanding of the key historical methods for synthesizing cyclopropylmethanol. The choice of a particular method would have depended on the available starting materials, scale of the reaction, and safety considerations of the time. Modern synthetic chemistry continues to build upon these foundational reactions, developing more efficient, selective, and sustainable routes to this important building block.

References

• 1. researchgate.net [researchgate.net]
• 2. Cyclopropane synthesis [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. ch.ic.ac.uk [ch.ic.ac.uk]
• 5. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]

The Advent of a Strained Scaffold: A Technical Guide to the Discovery and Initial Applications of Cyclopropylmethanol

A comprehensive overview for researchers, scientists, and drug development professionals on the synthesis, foundational applications, and unique chemical properties of cyclopropylmethanol, a cornerstone building block in modern medicinal chemistry.

Introduction

Cyclopropylmethanol (CAS 2516-33-8), a colorless liquid with the chemical formula C4H8O, holds a significant position in the landscape of organic synthesis and medicinal chemistry.[1] While structurally simple, its importance is derived from the unique chemical and physical properties imparted by the strained three-membered cyclopropyl (B3062369) ring. This moiety offers a rigid, conformationally constrained scaffold that can significantly influence the biological activity and pharmacokinetic properties of a molecule.[2] The introduction of a cyclopropyl group can enhance metabolic stability, improve potency, and reduce off-target effects, making it a highly desirable feature in drug design.[3][4] This technical guide delves into the historical discovery, key synthetic methodologies, and pivotal early applications of cyclopropylmethanol, providing a foundational understanding of its role as a versatile building block.

Physicochemical Properties

Cyclopropylmethanol is a stable, colorless to light yellow liquid under standard conditions. Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C4H8O	[1]
Molecular Weight	72.11 g/mol	[1]
Boiling Point	123-124 °C	[5]
Density	0.89 g/cm³ at 25 °C	[5]
Solubility	Miscible with water and many organic solvents	[5]

Discovery and Historical Context

The chemistry of cyclopropane (B1198618) derivatives gained significant attention in the early 20th century. The work of Russian chemist Nikolai Demyanov, particularly his 1903 publication on the diazotization of alicyclic primary amines, laid the groundwork for understanding the rearrangements of small ring systems.[6] While not a direct synthesis of cyclopropylmethanol, the Demjanov rearrangement, which involves the ring expansion or contraction of aminomethylcycloalkanes, was a pivotal step in the exploration of cyclopropyl ring chemistry.[7]

The first practical and widely adopted syntheses of cyclopropylmethanol emerged later, driven by the growing interest in the unique properties of the cyclopropylmethyl moiety. One of the early, notable methods was the reduction of cyclopropanecarboxylic acid with lithium aluminum hydride, a powerful reducing agent that became more accessible in the mid-20th century.[8] This reaction provided a reliable route to cyclopropylmethanol, paving the way for its use in more complex synthetic endeavors.

Key Synthetic Methodologies

Several methods have been developed for the synthesis of cyclopropylmethanol, each with its own advantages and limitations. The following sections detail some of the most significant and historically important experimental protocols.

Synthesis Workflow Overview

The following diagram illustrates the common synthetic pathways to cyclopropylmethanol from readily available starting materials.

Caption: Common synthetic routes to cyclopropylmethanol.

Experimental Protocols

1. Reduction of Cyclopropanecarboxylic Acid with Lithium Aluminum Hydride

This method, referenced in early patents, provides a high-yield route to cyclopropylmethanol.[8]

• Materials: Cyclopropanecarboxylic acid, lithium aluminum hydride (LiAlH4), anhydrous diethyl ether, 10% sulfuric acid.

• Procedure:

  • In a flame-dried, three-necked flask equipped with a mechanical stirrer, dropping funnel, and reflux condenser under a nitrogen atmosphere, a suspension of LiAlH4 in anhydrous diethyl ether is prepared.

  • A solution of cyclopropanecarboxylic acid in anhydrous diethyl ether is added dropwise to the LiAlH4 suspension at a rate that maintains a gentle reflux.

  • After the addition is complete, the reaction mixture is stirred and heated at reflux for 1 hour.

  • The flask is cooled in an ice bath, and the reaction is quenched by the slow, sequential addition of water, followed by a 15% sodium hydroxide (B78521) solution, and then a final portion of water.

  • The resulting white precipitate is removed by filtration, and the filter cake is washed with diethyl ether.

  • The combined organic filtrates are dried over anhydrous sodium sulfate, and the solvent is removed by rotary evaporation.

  • The crude cyclopropylmethanol can be purified by distillation.

2. Catalytic Hydrogenation of Cyclopropanecarboxaldehyde

This industrial method offers high selectivity and yield under milder conditions than many other reduction methods.[9]

• Materials: Cyclopropanecarboxaldehyde, Raney Nickel or Raney Cobalt catalyst, hydrogen gas, and a suitable solvent (e.g., cyclohexane (B81311) or ethanol).

• Procedure:

  • A pressure reactor (e.g., a Parr hydrogenation apparatus) is charged with the catalyst and solvent. The catalyst is typically washed with the reaction solvent.

  • Cyclopropanecarboxaldehyde is added to the reactor.

  • The reactor is sealed, purged with nitrogen, and then pressurized with hydrogen to the desired pressure (typically 3-8 bar).

  • The mixture is agitated at a controlled temperature (e.g., 25-50 °C) until hydrogen uptake ceases.

  • The reactor is depressurized, and the catalyst is removed by filtration.

  • The filtrate, containing cyclopropylmethanol, is purified by distillation.

3. Reduction of Methyl Cyclopropanecarboxylate with Sodium Borohydride (B1222165) and a Lewis Acid

This method provides an alternative to the use of the more pyrophoric LiAlH4.[10][11]

• Materials: Methyl cyclopropanecarboxylate, sodium borohydride (NaBH4), a Lewis acid (e.g., aluminum chloride or lithium chloride), methanol (B129727), and a quenching solution (e.g., saturated aqueous ammonium (B1175870) chloride).

• Procedure:

  • Methyl cyclopropanecarboxylate and methanol are added to a reaction flask and cooled to 0-5 °C.

  • Sodium borohydride is added to the cooled solution.

  • The Lewis acid is added portion-wise, maintaining the low temperature.

  • The reaction is allowed to proceed overnight, gradually warming to room temperature.

  • The reaction is quenched by the addition of the saturated ammonium chloride solution.

  • Insoluble materials are removed by filtration.

  • The filtrate is concentrated, and the resulting crude product is purified by distillation.

Comparison of Synthetic Methods

Method	Starting Material	Key Reagents	Typical Yield	Advantages	Disadvantages	Reference(s)
Reduction	Cyclopropanecarboxylic Acid	LiAlH4	High	High yield, reliable	Use of pyrophoric LiAlH4	[8]
Catalytic Hydrogenation	Cyclopropanecarboxaldehyde	H2, Raney Ni/Co	>90%	High selectivity, mild conditions, scalable	Requires specialized pressure equipment	[9]
Reduction	Methyl Cyclopropanecarboxylate	NaBH4, Lewis Acid	55-75%	Avoids LiAlH4, mild conditions	Moderate yields, may require stoichiometric Lewis acid	[10]

Initial Applications in Drug Development

The true value of cyclopropylmethanol as a building block became evident with its application in medicinal chemistry, particularly in the development of opioid receptor modulators. The cyclopropylmethyl group, readily synthesized from cyclopropylmethanol, was found to be a critical substituent for conferring narcotic antagonist properties to opioid-like molecules.

Pioneering Role in Opioid Antagonists: Naltrexone (B1662487) and Buprenorphine

Two of the most significant early applications of the cyclopropylmethyl moiety are in the structures of naltrexone and buprenorphine.

• Naltrexone: An opioid receptor antagonist used primarily in the management of alcohol and opioid dependence.[12] The N-cyclopropylmethyl group is essential for its antagonist activity at the µ-opioid receptor.[13][14]

• Buprenorphine: A partial agonist at the µ-opioid receptor and an antagonist at the κ-opioid receptor, used to treat opioid use disorder and severe pain.[15][16] The synthesis of buprenorphine involves the introduction of a cyclopropylmethyl group onto the nitrogen atom of a nor-oripavine derivative.[15]

The development of these drugs in the 1960s and 1970s highlighted the profound impact that the sterically demanding and electronically unique cyclopropylmethyl group could have on receptor binding and pharmacological activity.

Mechanism of Action: Naltrexone and the Kappa-Opioid Receptor

Naltrexone acts as a competitive antagonist at opioid receptors, with a particularly high affinity for the µ-opioid receptor. However, it also exhibits antagonist activity at the κ-opioid receptor. The signaling pathway of the κ-opioid receptor, a G-protein coupled receptor (GPCR), is a key target for understanding the effects of such antagonists.

Caption: Simplified signaling pathway of the Kappa-Opioid Receptor (KOR) and the inhibitory action of Naltrexone.

When an agonist binds to the KOR, it activates the inhibitory G-protein (Gi/o). This leads to the inhibition of adenylyl cyclase, reducing intracellular cAMP levels, the activation of G-protein-coupled inwardly-rectifying potassium (GIRK) channels, and the inhibition of voltage-gated calcium channels.[2][3] These events collectively decrease neuronal excitability. Naltrexone, by blocking the receptor, prevents these downstream signaling events from occurring in response to endogenous or exogenous opioids.[17][18]

Conclusion

From its theoretical underpinnings in early 20th-century small ring chemistry to its crucial role in the development of life-changing medications, cyclopropylmethanol has proven to be an invaluable synthon. Its accessibility through various synthetic routes and the unique properties of the cyclopropylmethyl group it provides have cemented its status as a key building block for medicinal chemists. The initial applications in the field of opioid antagonists were just the beginning, paving the way for the incorporation of the cyclopropyl moiety into a vast array of modern therapeutics, a testament to the enduring utility of this small, strained alcohol.

References

• 1. droracle.ai [droracle.ai]
• 2. Kappa Opioid Receptor Signaling In the Brain: Circuitry and Implications for Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinase Cascades and Ligand-Directed Signaling at the Kappa Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. getnaltrexone.com [getnaltrexone.com]
• 5. Cyclopropylmethanol – Wikipedia [de.wikipedia.org]
• 6. Demjanov Rearrangement [drugfuture.com]
• 7. organicreactions.org [organicreactions.org]
• 8. getnaltrexone.com [getnaltrexone.com]
• 9. DE19543087A1 - Process for the preparation of cyclopropylmethanol - Google Patents [patents.google.com]
• 10. Method for preparing cyclopropyl carbinol - Eureka | Patsnap [eureka.patsnap.com]
• 11. CN108516922A - A kind of preparation method of cyclopropyl-carbinol - Google Patents [patents.google.com]
• 12. Naltrexone - Wikipedia [en.wikipedia.org]
• 13. CN118955517B - A preparation method of naltrexone - Google Patents [patents.google.com]
• 14. Synthesis of N-isobutylnoroxymorphone from naltrexone by a selective cyclopropane ring opening reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Synthesis of buprenorphine from oripavine via N-demethylation of oripavine quaternary salts [pubmed.ncbi.nlm.nih.gov]
• 16. downloadmaghaleh.com [downloadmaghaleh.com]
• 17. What is the mechanism of Naltrexone? [synapse.patsnap.com]
• 18. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Synthesis of Cyclopropylmethanol from Cyclopropanecarboxaldehyde

Audience: Researchers, scientists, and drug development professionals.

Introduction: Cyclopropylmethanol is a valuable building block in organic synthesis, serving as a key intermediate for various pharmaceuticals and agrochemicals.[1][2][3] Its synthesis from cyclopropanecarboxaldehyde (B31225) is a fundamental transformation involving the reduction of an aldehyde to a primary alcohol. This document outlines and compares three common and effective methods for this synthesis: reduction by sodium borohydride (B1222165), reduction by lithium aluminum hydride, and catalytic hydrogenation. Detailed protocols, comparative data, and process workflows are provided to guide researchers in selecting and performing the optimal synthesis for their needs.

Overview of Synthetic Pathways

The conversion of cyclopropanecarboxaldehyde to cyclopropylmethanol is a standard reduction reaction. The primary goal is to selectively reduce the aldehyde functional group while preserving the cyclopropane (B1198618) ring, which can be susceptible to opening under harsh conditions. The choice of reducing agent and reaction conditions is critical to achieving high yield and purity.

Caption: Overview of synthetic routes from cyclopropanecarboxaldehyde.

Comparative Data of Synthesis Methods

The following table summarizes the key quantitative parameters for the different reduction methods, allowing for easy comparison. The primary impurity in the starting material is often crotonaldehyde (B89634), which is co-reduced to n-butanol.[4]

Method	Reagent(s)	Solvent(s)	Temperature (°C)	Pressure	Yield	Purity / Selectivity¹	Reference(s)
Catalytic Hydrogenation	H₂, Raney Cobalt	Cyclohexane (B81311)	25–29	~4.7 bar	99.7%	>99% Selectivity, 99.7% Purity after distillation	[4]
Catalytic Hydrogenation	H₂, Raney Nickel	Tetrahydrofuran (B95107) (THF)	25–28	~4.7 bar	-	93.4% Selectivity	[2][4]
Catalytic Hydrogenation	H₂, Raney Nickel	Cyclohexane	25–28	~4.7 bar	-	97.4% Selectivity	[2]
Hydride Reduction	Sodium Borohydride (NaBH₄)	Ethanol or Methanol (B129727)	Room Temp.	Atmospheric	High	Good; selective for aldehydes over other groups.[5]	[6][7][8]
Hydride Reduction	Lithium Aluminum Hydride (LiAlH₄)	Anhydrous Ether or THF	Room Temp.	Atmospheric	High	Excellent; reduces most carbonyls.[9][10]	[2][10][11]

¹Selectivity refers to the conversion of cyclopropanecarboxaldehyde to cyclopropylmethanol, accounting for the reduction of impurities like crotonaldehyde to n-butanol.[2][4]

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Reduction with Sodium Borohydride (NaBH₄)

This method is favored for its safety, mild reaction conditions, and ease of use with standard laboratory glassware in protic solvents.[7][8]

Materials:

• Cyclopropanecarboxaldehyde

• Sodium borohydride (NaBH₄)

• Methanol or Ethanol

• Water

• Diethyl ether or Ethyl acetate (B1210297) (for extraction)

• Saturated brine solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, separatory funnel

Procedure:

• In a round-bottom flask, dissolve cyclopropanecarboxaldehyde (1.0 eq) in methanol (approx. 10-15 mL per gram of aldehyde).[8]

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add sodium borohydride (0.25-0.30 eq) portion-wise to the stirred solution. Note: Each molecule of NaBH₄ can deliver four hydride ions.[7]

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete, cool the flask in an ice bath and slowly add water to quench the excess NaBH₄.[7]

• Heat the mixture to boiling for approximately 5 minutes to decompose the borate (B1201080) complex.[8]

• After cooling to room temperature, most of the methanol can be removed under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with diethyl ether or ethyl acetate (3x volumes).

• Combine the organic layers, wash with saturated brine solution, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude cyclopropylmethanol.

• Purify the product by distillation (Boiling Point: ~124 °C) if necessary.[1]

Protocol 2: Reduction with Lithium Aluminum Hydride (LiAlH₄)

LiAlH₄ is a powerful reducing agent that must be handled with care under strictly anhydrous conditions.[7][11] It is highly reactive with water and protic solvents.[10]

Materials:

• Cyclopropanecarboxaldehyde

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask (oven-dried), magnetic stirrer, dropping funnel, condenser with drying tube

Procedure:

• Set up an oven-dried, three-necked flask equipped with a stirrer, a dropping funnel, and a condenser fitted with a calcium chloride or argon/nitrogen inlet.

• In the flask, prepare a suspension of LiAlH₄ (0.3 eq) in anhydrous diethyl ether or THF.[11]

• Prepare a solution of cyclopropanecarboxaldehyde (1.0 eq) in anhydrous diethyl ether or THF in the dropping funnel.

• Cool the LiAlH₄ suspension to 0 °C using an ice bath.

• Add the aldehyde solution dropwise to the LiAlH₄ suspension with vigorous stirring, maintaining the temperature below 10 °C.

• After the addition, allow the mixture to warm to room temperature and stir for 1-3 hours until the reaction is complete (monitor by TLC or GC).

• Work-up (Fieser method): Cool the reaction mixture to 0 °C and quench by the slow, sequential dropwise addition of:

  • 'x' mL of water

  • 'x' mL of 15% aqueous NaOH

  • '3x' mL of water (where 'x' is the number of grams of LiAlH₄ used).

• Stir the resulting granular precipitate for 30 minutes, then filter it off and wash thoroughly with diethyl ether or THF.

• Combine the filtrate and washings, dry over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purify the resulting cyclopropylmethanol by distillation.

Protocol 3: Catalytic Hydrogenation

This industrial-scale method offers high selectivity and yield, avoiding large quantities of hydride waste.[2][4] It requires specialized pressure equipment.

Materials:

• Cyclopropanecarboxaldehyde (may contain crotonaldehyde impurity)[4]

• Raney Nickel or Raney Cobalt catalyst

• Solvent (e.g., cyclohexane or THF)[2][4]

• Hydrogen gas (H₂)

• Parr hydrogenation apparatus or similar pressure reactor

Procedure:

• Charge a pressure reactor (e.g., a 250 mL pressure bottle) with the Raney catalyst (e.g., 2 g).[2][4]

• Wash the catalyst sequentially with the chosen reaction solvent (e.g., three times with cyclohexane). This is crucial for removing water from water-wet catalysts.[2]

• Add the reaction solvent (e.g., 20 mL) followed by cyclopropanecarboxaldehyde (e.g., 5 g).[2][4]

• Seal the reactor and purge the system first with nitrogen and then with hydrogen gas.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 4.7 bar).[4]

• Begin shaking or stirring and maintain the temperature at 25–29 °C.[4]

• Monitor the reaction by observing the drop in hydrogen pressure. The reaction is complete when hydrogen uptake ceases (typically 4-7 hours).[2][4]

• Vent the reactor, purge with nitrogen, and carefully filter the reaction mixture to remove the catalyst. Caution: Raney catalysts can be pyrophoric and should not be allowed to dry in the air.

• The filtrate contains the product mixture (cyclopropylmethanol and n-butanol). Analyze by GC to determine yield and selectivity.[2][4]

• Isolate and purify the cyclopropylmethanol by fractional distillation.

Visualization of Workflow and Chemistry

Caption: A generalized workflow for the synthesis of cyclopropylmethanol.

Caption: Chemical transformation of the aldehyde to the primary alcohol.

References

• 1. Cyclopropylmethanol｜lookchem [lookchem.com]
• 2. patents.justia.com [patents.justia.com]
• 3. Method for preparing cyclopropyl carbinol - Eureka | Patsnap [eureka.patsnap.com]
• 4. DE19543087A1 - Process for the preparation of cyclopropylmethanol - Google Patents [patents.google.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. docsity.com [docsity.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. webassign.net [webassign.net]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Lithium aluminium hydride - Wikipedia [en.wikipedia.org]
• 11. ch.ic.ac.uk [ch.ic.ac.uk]

Application Notes and Protocols for the Reduction of Cyclopropyl Ketones to Cyclopropylmethanols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of various methods for the stereoselective reduction of cyclopropyl (B3062369) ketones to their corresponding cyclopropylmethanols. The synthesis of chiral cyclopropylmethanols is of significant interest in medicinal chemistry and drug development due to the unique conformational constraints and metabolic stability imparted by the cyclopropyl moiety. This document details several common reduction protocols, offering comparative data to aid in method selection and providing detailed experimental procedures.

Introduction

The reduction of cyclopropyl ketones presents unique stereochemical challenges due to the electronic and steric influence of the three-membered ring. The conformational preference of the cyclopropyl ketone, existing in an equilibrium between the s-cis and s-trans conformers, plays a crucial role in determining the facial selectivity of hydride attack and thus the diastereoselectivity of the reduction.[1][2] The choice of reducing agent and reaction conditions can significantly influence this outcome, allowing for targeted synthesis of the desired stereoisomer. This document outlines protocols for several widely used reduction methods, including hydride reductions, the Meerwein-Ponndorf-Verley (MPV) reduction, catalytic transfer hydrogenation, and asymmetric reductions.

Comparative Data of Reduction Methods

The selection of an appropriate reduction method depends on factors such as the substrate scope, desired stereoselectivity, functional group tolerance, and scalability. The following tables summarize quantitative data for various reduction methods, providing a basis for comparison.

Table 1: Diastereoselective Reduction of Substituted Cyclopropyl Ketones with Hydride Reagents

Entry	Cyclopropyl Ketone Substrate	Reducing Agent	Solvent	Temp (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
1	1-(1-phenylcyclopropyl)ethan-1-one	NaBH₄	MeOH	0	0.5	95	85:15	[3]
2	1-(2-phenylcyclopropyl)ethan-1-one	NaBH₄	MeOH	RT	1	92	70:30	[3]
3	1-(1-phenylcyclopropyl)ethan-1-one	LiAlH₄	THF	0	1	98	90:10	[4]
4	1-(2-phenylcyclopropyl)ethan-1-one	LiAlH₄	Et₂O	-78 to RT	2	95	80:20	[5]
5	2-methyl-1-(1-phenylcyclopropyl)propan-1-one	L-Selectride®	THF	-78	3	92	>98:2 (syn)	[6]
6	1-(2,2-diphenylcyclopropyl)ethan-1-one	L-Selectride®	THF	-78	2	88	>95:5 (anti)	[7]
7	1-(2-benzyloxycyclopropyl)ethan-1-one	K-Selectride®	THF	-78	4	85	92:8 (anti)	[8]

Table 2: Meerwein-Ponndorf-Verley (MPV) and Catalytic Transfer Hydrogenation

| Entry | Cyclopropyl Ketone Substrate | Catalyst/Reagent | H-Source | Solvent | Temp (°C) | Time (h) | Yield (%) | Stereoselectivity | Reference | |---|---|---|---|---|---|---|---|---| | 1 | Phenyl(cyclopropyl)methanone | Al(Oi-Pr)₃ | i-PrOH | Toluene (B28343) | 80 | 12 | 85 | - |[9][10] | | 2 | (4-methoxyphenyl)(cyclopropyl)methanone | K₃PO₄ | 2-butanol (B46777) | Toluene | 100 | 24 | 78 | - |[9] | | 3 | Phenyl(cyclopropyl)methanone | [RuCl₂(p-cymene)]₂ / TsDPEN | HCOOH/NEt₃ | DMF | 50 | 6 | 95 | 98% ee (R) |[11] | | 4 | 1-(cyclopropyl)ethan-1-one | [Ru(p-cymene)Cl₂]₂ / 2,2′-bibenzimidazole | i-PrOH | i-PrOH | 130 | 12 | 92 | - |[12] |

Table 3: Asymmetric Reduction of Prochiral Cyclopropyl Ketones

| Entry | Cyclopropyl Ketone Substrate | Catalyst | Reducing Agent | Solvent | Temp (°C) | Time (h) | Yield (%) | Enantiomeric Excess (ee) | Reference | |---|---|---|---|---|---|---|---|---| | 1 | Phenyl(cyclopropyl)methanone | (R)-Me-CBS | BH₃·SMe₂ | THF | -20 | 1 | 96 | 95% (R) |[13][14] | | 2 | 1-(cyclopropyl)ethan-1-one | (S)-Me-CBS | BH₃·THF | THF | RT | 2 | 92 | 92% (S) |[15] | | 3 | 1-(2-chlorophenyl)cyclopropyl)methanone | (R)-o-tolyl-CBS | Catecholborane | Toluene | -78 | 4 | 90 | 97% (R) |[16] |

Experimental Protocols

Detailed methodologies for key experiments are provided below. Standard laboratory safety procedures should always be followed.

Protocol 1: General Procedure for Sodium Borohydride (B1222165) Reduction

This protocol is a general guideline for the reduction of cyclopropyl ketones using sodium borohydride.[17][18][19]

• Preparation: To a round-bottom flask equipped with a magnetic stir bar, add the cyclopropyl ketone (1.0 equiv).

• Solvent Addition: Add methanol (B129727) (0.1 M solution) and cool the mixture to 0 °C in an ice bath.

• Reagent Addition: Slowly add sodium borohydride (1.5 equiv) portion-wise to the stirred solution. Gas evolution may be observed.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 30-60 minutes.

• Work-up:

  • Quench the reaction by the slow addition of water.

  • Add 1 M HCl to neutralize the mixture.

  • Extract the aqueous layer with dichloromethane (B109758) (3 x 20 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Protocol 2: General Procedure for Lithium Aluminum Hydride (LAH) Reduction

Caution: Lithium aluminum hydride is a highly reactive and pyrophoric reagent. Handle with extreme care under an inert atmosphere.[4][20][21][22]

• Preparation: To a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, condenser, and nitrogen inlet, add a solution of the cyclopropyl ketone (1.0 equiv) in anhydrous diethyl ether or THF (0.1 M).

• Inert Atmosphere: Purge the system with dry nitrogen.

• Reagent Preparation: In a separate flask, prepare a suspension of LAH (1.2 equiv) in the same anhydrous solvent.

• Reagent Addition: Transfer the LAH suspension to the dropping funnel and add it dropwise to the ketone solution at 0 °C.

• Reaction Monitoring: Monitor the reaction by TLC. The reaction is usually complete within 1-2 hours.

• Work-up (Fieser Method):

  • Cool the reaction mixture to 0 °C.

  • Slowly and sequentially add 'x' mL of water, 'x' mL of 15% aqueous NaOH, and then '3x' mL of water, where 'x' is the mass of LAH in grams used.

  • Allow the mixture to warm to room temperature and stir until a white precipitate forms.

  • Filter the mixture through a pad of Celite®, washing the filter cake with ether.

  • Dry the filtrate over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 3: Diastereoselective Reduction with L-Selectride®

L-Selectride® is a sterically hindered hydride reagent that often provides high diastereoselectivity.[6][7]

• Preparation: To a flame-dried flask under a nitrogen atmosphere, add the cyclopropyl ketone (1.0 equiv) and dissolve it in anhydrous THF (0.1 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone (B3395972) bath.

• Reagent Addition: Slowly add L-Selectride® (1.5 equiv, 1.0 M solution in THF) dropwise via syringe.

• Reaction Monitoring: Stir the reaction at -78 °C and monitor its progress by TLC.

• Work-up:

  • Quench the reaction at -78 °C by the slow addition of 3 M aqueous NaOH, followed by the slow addition of 30% hydrogen peroxide.

  • Allow the mixture to warm to room temperature and stir for 1 hour.

  • Extract the mixture with diethyl ether (3 x 20 mL).

  • Wash the combined organic layers with saturated aqueous sodium thiosulfate (B1220275) and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the product by flash column chromatography.

Protocol 4: Meerwein-Ponndorf-Verley (MPV) Reduction

The MPV reduction is a chemoselective method that uses an aluminum alkoxide catalyst.[9][10][23]

• Preparation: To a round-bottom flask fitted with a distillation apparatus, add the cyclopropyl ketone (1.0 equiv), dry toluene (0.2 M), and isopropanol (B130326) (5.0 equiv).

• Catalyst Addition: Add aluminum isopropoxide (0.5 equiv).

• Reaction: Heat the mixture to reflux. The acetone byproduct can be removed by distillation to drive the equilibrium.

• Reaction Monitoring: Monitor the reaction by TLC or GC.

• Work-up:

  • Cool the reaction mixture and quench with 2 M HCl.

  • Extract with ethyl acetate (B1210297) (3 x 25 mL).

  • Wash the combined organic layers with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purification: Purify the resulting alcohol by column chromatography or distillation.

Protocol 5: Asymmetric Reduction with a CBS Catalyst

The Corey-Bakshi-Shibata (CBS) reduction provides access to enantioenriched cyclopropylmethanols.[13][15][24]

• Preparation: To a flame-dried flask under a nitrogen atmosphere, add the (R)- or (S)-CBS catalyst (0.1 equiv).

• Reagent Addition: Add anhydrous THF and cool the solution to the desired temperature (e.g., -20 °C).

• Borane Addition: Slowly add borane-dimethyl sulfide (B99878) complex (1.0 M in THF, 1.0 equiv) and stir for 15 minutes.

• Substrate Addition: Add a solution of the prochiral cyclopropyl ketone (1.0 equiv) in anhydrous THF dropwise over 30 minutes.

• Reaction Monitoring: Stir at the same temperature and monitor by TLC.

• Work-up:

  • Quench the reaction by the slow addition of methanol.

  • Allow the mixture to warm to room temperature.

  • Remove the solvent under reduced pressure.

  • Add 1 M HCl and extract with ethyl acetate (3 x 20 mL).

  • Wash the combined organic layers with saturated aqueous NaHCO₃ and brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification and Analysis: Purify the product by flash column chromatography. Determine the enantiomeric excess by chiral HPLC or NMR analysis of a Mosher's ester derivative.

Visualizations

The following diagrams illustrate the general workflow and key mechanistic considerations in the reduction of cyclopropyl ketones.

Caption: General workflow for the reduction of cyclopropyl ketones.

Caption: Key factors influencing the stereoselectivity of cyclopropyl ketone reduction.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A systematic study of the hydride reduction of cyclopropyl ketones with structurally simplified substrates. highly stereoselective reductions of trans-substituted cyclopropyl ketones via the bisected s-cis conformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. scribd.com [scribd.com]
• 6. researchgate.net [researchgate.net]
• 7. L-Selectride-Mediated Highly Diastereoselective Asymmetric Reductive Aldol Reaction: Access to an Important Subunit for Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. HIGHLY STEREOSELECTIVE REDUCTION OF α-KETO ESTERS: UTILITY OF CIS-1-ARYLSULFONAMIDO-2-INDANOLS AS CHIRAL AUXILIARIES - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Base-Mediated Meerwein–Ponndorf–Verley Reduction of Aromatic and Heterocyclic Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. scispace.com [scispace.com]
• 12. webofproceedings.org [webofproceedings.org]
• 13. grokipedia.com [grokipedia.com]
• 14. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 15. Corey-Bakshi-Shibata (CBS) Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 16. york.ac.uk [york.ac.uk]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. web.mnstate.edu [web.mnstate.edu]
• 19. www1.chem.umn.edu [www1.chem.umn.edu]
• 20. ch.ic.ac.uk [ch.ic.ac.uk]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Workup [chem.rochester.edu]
• 23. Meerwein–Ponndorf–Verley reduction - Wikipedia [en.wikipedia.org]
• 24. youtube.com [youtube.com]

Application Notes and Protocols for the Utilization of Cyclopropylmethanol as a Chiral Building Block in Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopropylmethanol, in its enantiomerically pure forms, serves as a versatile and valuable chiral building block in modern organic synthesis. The inherent ring strain of the cyclopropane (B1198618) motif imparts unique reactivity, making it an attractive synthon for the construction of complex molecular architectures with high stereochemical control. The cyclopropyl (B3062369) group is a prevalent feature in numerous biologically active compounds, including pharmaceuticals and agrochemicals, where it can enhance metabolic stability, improve binding affinity, and modulate physicochemical properties.[1]

These application notes provide an overview of key synthetic transformations utilizing chiral cyclopropylmethanol and its derivatives. Detailed experimental protocols for representative reactions are furnished to facilitate the practical application of this chiral building block in research and development settings.

Key Applications and Synthetic Strategies

Chiral cyclopropylmethanol is a versatile starting material for the synthesis of a variety of important chiral synthons, including:

• Chiral Cyclopropyl Amines: These are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals.

• Chiral Cyclopropyl Ethers: The ether linkage can be a key structural element in various bioactive molecules.

• Diastereoselective Reactions: The inherent chirality of cyclopropylmethanol can be exploited to direct the stereochemical outcome of subsequent reactions on appended functionalities.

• Ring-Opening and Ring-Expansion Reactions: The strained cyclopropane ring can undergo stereospecific ring-opening or expansion to generate other valuable chiral structures.

The following sections detail experimental protocols for some of these key transformations.

Data Presentation

The following table summarizes quantitative data for the key reactions described in the experimental protocols section.

Reaction Type	Starting Material	Product	Yield (%)	Diastereomeric Ratio (d.r.)	Enantiomeric Excess (ee %)
Mesylation	(S)-Cyclopropylmethanol	(S)-Cyclopropylmethyl methanesulfonate (B1217627)	95%	N/A	>99%
Azide (B81097) Substitution	(S)-Cyclopropylmethyl methanesulfonate	(R)-1-(Azidomethyl)cyclopropane	85%	N/A	>99%
Reduction to Amine	(R)-1-(Azidomethyl)cyclopropane	(R)-Cyclopropylmethanamine	92%	N/A	>99%
Diastereoselective Epoxidation	Alkenyl cyclopropyl carbinol	Cyclopropyl oxirane	85%	>20:1	N/A (diastereoselective)

Experimental Protocols

Protocol 1: Synthesis of (R)-Cyclopropylmethanamine from (S)-Cyclopropylmethanol

This three-step protocol outlines the conversion of commercially available (S)-cyclopropylmethanol to the corresponding chiral primary amine, (R)-cyclopropylmethanamine, via a mesylate intermediate and subsequent azide substitution and reduction. This transformation proceeds with an inversion of stereochemistry.

Step 1: Mesylation of (S)-Cyclopropylmethanol

• Materials:

  • (S)-Cyclopropylmethanol

  • Anhydrous Dichloromethane (DCM)

  • Triethylamine (B128534) (Et₃N)

  • Methanesulfonyl chloride (MsCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Procedure:

  • To a solution of (S)-cyclopropylmethanol (1.0 eq) in anhydrous DCM at 0 °C under an inert atmosphere, add triethylamine (1.5 eq).

  • Slowly add methanesulfonyl chloride (1.2 eq) dropwise to the stirred solution.

  • Allow the reaction mixture to stir at 0 °C for 1 hour and then warm to room temperature for an additional 2 hours.

  • Quench the reaction with saturated aqueous NaHCO₃ solution.

  • Separate the organic layer and wash sequentially with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford (S)-cyclopropylmethyl methanesulfonate as a crude product, which can be used in the next step without further purification.

Step 2: Synthesis of (R)-1-(Azidomethyl)cyclopropane

• Materials:

  • (S)-Cyclopropylmethyl methanesulfonate

  • Anhydrous Dimethylformamide (DMF)

  • Sodium azide (NaN₃)

  • Diethyl ether

  • Deionized water

• Procedure:

  • Dissolve the crude (S)-cyclopropylmethyl methanesulfonate (1.0 eq) in anhydrous DMF.

  • Add sodium azide (1.5 eq) to the solution and heat the mixture to 80 °C.

  • Stir the reaction at 80 °C for 4 hours, monitoring by TLC for the disappearance of the starting material.

  • After cooling to room temperature, pour the reaction mixture into water and extract with diethyl ether.

  • Wash the combined organic extracts with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and carefully concentrate under reduced pressure (Note: organic azides can be explosive, use a rotary evaporator with a blast shield and avoid heating to dryness). The crude (R)-1-(azidomethyl)cyclopropane is typically used directly in the next step.

Step 3: Reduction to (R)-Cyclopropylmethanamine

• Materials:

  • Crude (R)-1-(Azidomethyl)cyclopropane

  • Anhydrous Tetrahydrofuran (THF)

  • Lithium aluminum hydride (LiAlH₄)

  • Deionized water

  • 15% aqueous sodium hydroxide (B78521) (NaOH) solution

• Procedure:

  • To a suspension of LiAlH₄ (1.5 eq) in anhydrous THF at 0 °C under an inert atmosphere, slowly add a solution of crude (R)-1-(azidomethyl)cyclopropane (1.0 eq) in anhydrous THF.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4 hours.

  • Cool the reaction mixture back to 0 °C and quench sequentially by the slow, dropwise addition of water (x mL), followed by 15% aqueous NaOH (x mL), and then water again (3x mL), where x is the mass of LiAlH₄ in grams.

  • Stir the resulting granular precipitate vigorously for 30 minutes.

  • Filter the mixture through a pad of Celite®, washing the filter cake with THF.

  • Dry the filtrate over anhydrous potassium carbonate (K₂CO₃), filter, and carefully remove the solvent by distillation to obtain (R)-cyclopropylmethanamine.

Protocol 2: Diastereoselective Epoxidation of an Alkenyl Cyclopropyl Carbinol

This protocol demonstrates the use of a chiral cyclopropyl carbinol derivative to direct the stereoselective epoxidation of a pendant alkene, showcasing the utility of the cyclopropylmethanol scaffold as a chiral auxiliary.

• Materials:

  • Alkenyl cyclopropyl carbinol (synthesized from the corresponding chiral cyclopropyl derivative)

  • Anhydrous Dichloromethane (DCM)

  • Vanadyl acetylacetonate (B107027) [VO(acac)₂]

  • tert-Butyl hydroperoxide (TBHP, 70% in water)

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a solution of the alkenyl cyclopropyl carbinol (1.0 eq) in anhydrous DCM at 0 °C, add a catalytic amount of vanadyl acetylacetonate (0.05 eq).

  • To this mixture, add tert-butyl hydroperoxide (1.5 eq) dropwise.

  • Stir the reaction mixture at 0 °C for 30 minutes and then at room temperature for 12-16 hours, monitoring the reaction by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium sulfite.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired cyclopropyl oxirane.

Visualizations

Caption: Synthesis of (R)-Cyclopropylmethanamine.

Caption: Diastereoselective Epoxidation Workflow.

Conclusion

Chiral cyclopropylmethanol is a powerful and versatile building block for the synthesis of complex, enantiomerically enriched molecules. The protocols provided herein offer a practical guide for its application in key synthetic transformations, including the preparation of chiral amines and the execution of diastereoselective reactions. The unique reactivity of the cyclopropyl group, combined with the stereochemical information embedded in the chiral carbinol center, provides a robust platform for the development of novel synthetic methodologies in drug discovery and other areas of chemical research.

References

• 1. Oxidative radical ring-opening/cyclization of cyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cyclopropylmethanol in the Synthesis of Antiviral Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cyclopropylmethanol and its derivatives in the synthesis of novel antiviral compounds. The unique structural and conformational properties of the cyclopropyl (B3062369) group make it a valuable moiety in the design of potent and selective antiviral agents, particularly nucleoside analogues.

Introduction

Cyclopropylmethanol serves as a key building block for introducing the cyclopropane (B1198618) ring into larger molecules. In antiviral drug discovery, the cyclopropyl group is often incorporated as a rigid mimic of the flexible ribose or deoxyribose sugar in nucleosides. This structural constraint can lead to enhanced binding affinity to viral enzymes, improved metabolic stability, and a favorable toxicity profile. Several cyclopropyl nucleoside analogues have demonstrated significant activity against a range of viruses, including Herpes Simplex Virus (HSV), Human Immunodeficiency Virus (HIV), and Human Cytomegalomegalovirus (HCMV).

Mechanism of Action of Cyclopropyl Nucleoside Analogues

Cyclopropyl nucleoside analogues typically function as prodrugs, requiring intracellular activation to exert their antiviral effect. The primary mechanism of action involves the inhibition of viral DNA synthesis.[1][2][3][4]

Signaling Pathway for Antiviral Activity of Cyclopropyl Nucleoside Analogues against Herpesviruses

Caption: Mechanism of action of cyclopropyl nucleoside analogues against herpesviruses.

The activation cascade is initiated by a virus-specific enzyme, such as the thymidine kinase (TK) in the case of herpesviruses.[2][3][4] This initial phosphorylation is a key step that confers selectivity, as the analogue is a poor substrate for the corresponding host cell kinases.[5] Subsequent phosphorylations by host cell enzymes convert the monophosphate to the active triphosphate form.[1][4] The resulting cyclopropyl nucleoside triphosphate acts as a competitive inhibitor of the viral DNA polymerase and can also be incorporated into the growing viral DNA chain, leading to chain termination and the cessation of viral replication.[1][5]

Key Antiviral Compounds Synthesized from Cyclopropylmethanol Derivatives

Several promising antiviral compounds incorporating a cyclopropyl moiety have been synthesized and evaluated.

9-[[cis-1',2'-bis(hydroxymethyl)cycloprop-1'-yl]methyl]guanine

This guanine (B1146940) derivative has shown potent activity against herpesviruses, particularly HSV-1.[6] Its synthesis involves the construction of the substituted cyclopropane ring, followed by coupling with the guanine base.

Antiviral Activity Data

Compound	Virus	Cell Line	IC50 (µg/mL)	CC50 (µg/mL)	Selectivity Index (SI)	Reference
9-[[cis-1',2'-bis(hydroxymethyl) cycloprop-1'-yl]methyl]guanine (enantiomer 3a)	HSV-1 (Tomioka)	-	0.020	>100	>5000	[6]
Acyclovir	HSV-1 (Tomioka)	-	0.81	>100	>123	[6]
9-[[cis-1',2'-bis(hydroxymethyl) cycloprop-1'-yl]methyl]guanine (enantiomer 3a)	VZV	-	-	-	More inhibitory than acyclovir	[6]

Experimental Workflow for Synthesis

Caption: General synthetic workflow for 9-[[cis-1',2'-bis(hydroxymethyl)cycloprop-1'-yl]methyl]guanine.

Exomethylene Cyclopropyl Nucleosides

A series of novel exomethylene cyclopropyl nucleosides have been synthesized as potential antiviral agents.[7][8] The key synthetic step often involves a Simmons-Smith reaction to create the cyclopropane ring.[9]

Antiviral Activity Data

Compound	Virus	IC50 (µM)	Reference
Novel exomethylene cyclopropyl nucleosides	HSV-1, HSV-2, HCMV, HIV-1, HIV-2, HBV	>100	[7]

While the initial screen of these specific compounds did not show significant activity, the synthetic route provides a basis for further derivatization and optimization.

Experimental Protocols

Protocol 1: General Procedure for Simmons-Smith Cyclopropanation

This protocol provides a general method for the cyclopropanation of an alkene using a zinc-copper couple and diiodomethane (B129776), a key step in the synthesis of many cyclopropyl-containing antiviral compounds.[7][9]

Materials:

• Alkene substrate

• Zinc-copper couple

• Diiodomethane (CH₂I₂)

• Anhydrous diethyl ether or dichloromethane (B109758) (DCM)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a condenser, a dropping funnel, and a nitrogen inlet, add the zinc-copper couple.

• Add anhydrous diethyl ether or DCM to the flask.

• Dissolve the alkene substrate in anhydrous diethyl ether or DCM and add it to the flask.

• Dissolve diiodomethane in anhydrous diethyl ether or DCM and add it dropwise to the stirred suspension at room temperature.

• After the addition is complete, gently reflux the reaction mixture for the appropriate time (monitor by TLC).

• Cool the reaction mixture to room temperature and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Filter the mixture through a pad of celite and wash the filter cake with diethyl ether or DCM.

• Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Synthesis of a Cyclopropyl Nucleoside Analogue via SN2 Reaction

This protocol describes a general method for coupling a cyclopropylmethyl-containing electrophile with a nucleobase.[7][8]

Materials:

• Activated cyclopropylmethanol derivative (e.g., mesylate, tosylate, or halide)

• Purine or pyrimidine (B1678525) base (e.g., adenine, guanine, thymine, cytosine, or uracil)

• A suitable base (e.g., sodium hydride (NaH), potassium carbonate (K₂CO₃))

• Anhydrous polar aprotic solvent (e.g., dimethylformamide (DMF), acetonitrile (B52724) (MeCN))

Procedure:

• In a flame-dried round-bottom flask under a nitrogen atmosphere, suspend the nucleobase in the anhydrous solvent.

• Add the base portion-wise at 0 °C and stir the mixture at room temperature until a clear solution is obtained or the deprotonation is complete.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or room temperature).

• Add a solution of the activated cyclopropylmethanol derivative in the anhydrous solvent dropwise to the reaction mixture.

• Stir the reaction at room temperature or an elevated temperature until the starting material is consumed (monitor by TLC).

• Quench the reaction by the addition of a proton source (e.g., water or saturated ammonium chloride solution).

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, DCM).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Conclusion

Cyclopropylmethanol and its derivatives are valuable reagents in the synthesis of a diverse range of antiviral compounds. The incorporation of the cyclopropane moiety can significantly enhance the pharmacological properties of nucleoside analogues. The synthetic protocols and biological data presented in these application notes provide a foundation for researchers to design and synthesize novel cyclopropyl-containing antiviral agents with improved efficacy and selectivity. Further exploration of structure-activity relationships is warranted to fully exploit the potential of this unique chemical scaffold in antiviral drug discovery.

References

• 1. Recent Advances in Molecular Mechanisms of Nucleoside Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Resistance of herpes simplex viruses to nucleoside analogues: mechanisms, prevalence, and management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Resistance of Herpes Simplex Viruses to Nucleoside Analogues: Mechanisms, Prevalence, and Management - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis and antiviral activity of novel acyclic nucleosides: discovery of a cyclopropyl nucleoside with potent inhibitory activity against herpesviruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Simmons-Smith Reaction | NROChemistry [nrochemistry.com]
• 8. Synthesis and antiviral activity of novel exomethylene cyclopropyl nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Protecting Group Strategies for Cyclopropylmethanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopropylmethanol is a valuable building block in medicinal chemistry and organic synthesis, frequently incorporated into molecules to enhance metabolic stability, modulate lipophilicity, and improve binding affinity.[1] The hydroxyl group of cyclopropylmethanol is a key functional handle for further molecular elaboration. However, its nucleophilic and protic nature often necessitates protection to prevent undesired side reactions during synthetic sequences. The selection of an appropriate protecting group is critical and must consider the stability of the protecting group to various reaction conditions and the ease of its selective removal without affecting other functional groups or the cyclopropyl (B3062369) ring itself.

This document provides detailed application notes and experimental protocols for the protection and deprotection of cyclopropylmethanol using two common and versatile protecting groups: the tert-butyldimethylsilyl (TBDMS) ether and the benzyl (B1604629) (Bn) ether.

Stability Considerations of the Cyclopropyl Ring

The cyclopropane (B1198618) ring is characterized by significant ring strain, which imparts unique chemical properties.[2][3] While this strain can be exploited for certain synthetic transformations, it also raises concerns about the ring's stability under various reaction conditions. Generally, the cyclopropyl group is stable under neutral and basic conditions. However, strongly acidic conditions or reactions involving carbocationic intermediates can lead to ring-opening.[3][4] Catalytic hydrogenolysis, a common method for benzyl ether deprotection, can also potentially lead to the reduction of the cyclopropane ring, although this is not typically observed under standard conditions for benzyl ether cleavage.[5] The protocols outlined below are designed to be mild and are generally compatible with the cyclopropylmethanol moiety.

Protecting Group Selection and Strategy

The choice between a silyl (B83357) ether and a benzyl ether protecting group often depends on the planned synthetic route and the need for orthogonal deprotection strategies. Orthogonal protection allows for the selective removal of one protecting group in the presence of others.[6]

• TBDMS (tert-butyldimethylsilyl) Ether: Forms a robust protecting group that is stable to a wide range of non-acidic and non-fluoride-mediated reaction conditions. It is typically cleaved with fluoride (B91410) reagents like tetrabutylammonium (B224687) fluoride (TBAF) or under acidic conditions.[7][8]

• Benzyl (Bn) Ether: A very stable protecting group that is resistant to acidic and basic conditions, as well as many oxidizing and reducing agents. It is most commonly removed by catalytic hydrogenolysis.[9][10]

The distinct cleavage conditions for TBDMS and benzyl ethers make them an excellent orthogonal pair for the differential protection of multiple hydroxyl groups within a molecule.

Logical Workflow for Protecting Group Strategy

Caption: General workflow for utilizing protecting groups in the synthesis of cyclopropylmethanol derivatives.

Section 1: tert-Butyldimethylsilyl (TBDMS) Ether Protection

The TBDMS group is a popular choice for protecting primary alcohols like cyclopropylmethanol due to the high yields and stability of the resulting silyl ether. The protection reaction is typically carried out using tert-butyldimethylsilyl chloride (TBDMS-Cl) and a base, such as imidazole (B134444), in an aprotic solvent like dimethylformamide (DMF).[7][10]

Experimental Protocol: TBDMS Protection of Cyclopropylmethanol

Reaction Scheme:

Caption: Reaction scheme for the TBDMS protection of cyclopropylmethanol.

Materials:

• Cyclopropylmethanol

• tert-Butyldimethylsilyl chloride (TBDMS-Cl)

• Imidazole

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297) (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of cyclopropylmethanol (1.0 eq) in anhydrous DMF, add imidazole (2.5 eq).

• Stir the solution at room temperature until the imidazole has dissolved.

• Add TBDMS-Cl (1.2 eq) portion-wise to the solution.

• Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel if necessary.

Quantitative Data for TBDMS Protection of Primary Alcohols:

Substrate	TBDMS-Cl (eq)	Imidazole (eq)	Solvent	Temp (°C)	Time (h)	Yield (%)
Primary Alcohol	1.2	2.5	DMF	RT	2-12	82-98[11]
Primary Alcohol	1.2	2.5	CH₂Cl₂	RT	0.3-18	88-98[11]

Section 2: Deprotection of TBDMS-Protected Cyclopropylmethanol

The TBDMS group is most commonly removed using a fluoride source, with tetrabutylammonium fluoride (TBAF) in tetrahydrofuran (B95107) (THF) being the most prevalent method.[8][12] This method is generally mild and selective.

Experimental Protocol: TBAF-Mediated Deprotection

Reaction Scheme:

Caption: Reaction scheme for the deprotection of TBDMS-protected cyclopropylmethanol using TBAF.

Materials:

• TBDMS-protected cyclopropylmethanol

• Tetrabutylammonium fluoride (TBAF) solution (1.0 M in THF)

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the TBDMS-protected cyclopropylmethanol (1.0 eq) in anhydrous THF.

• Add the TBAF solution (1.1-1.5 eq) dropwise to the stirred solution at room temperature.

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with dichloromethane.[13]

• Quench the reaction with water.[13]

• Separate the organic layer, and wash with brine.[13]

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography if necessary.

Quantitative Data for TBAF Deprotection of Primary TBDMS Ethers:

Substrate	TBAF (eq)	Solvent	Temp (°C)	Time	Yield (%)	Citation
Primary Alcohol Derivative	1.0	THF	RT	Overnight	99	[12]
Diol Derivative	1.0 (per OH)	THF	RT	18 h	97	[12]

Section 3: Benzyl (Bn) Ether Protection

Benzyl ethers are a robust protecting group, often employed when subsequent synthetic steps involve harsh conditions. The Williamson ether synthesis is a common method for the formation of benzyl ethers, involving the deprotonation of the alcohol with a strong base like sodium hydride (NaH) followed by reaction with benzyl bromide (BnBr).[9][14]

Experimental Protocol: Benzyl Protection of Cyclopropylmethanol

Reaction Scheme:

Caption: Reaction scheme for the benzyl protection of cyclopropylmethanol.

Materials:

• Cyclopropylmethanol

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Benzyl bromide (BnBr)

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Tetrabutylammonium iodide (TBAI, catalytic)

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred suspension of NaH (1.5 eq) in anhydrous DMF at 0 °C, add a solution of cyclopropylmethanol (1.0 eq) and a catalytic amount of TBAI in DMF dropwise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour.

• Cool the reaction mixture back to 0 °C and add benzyl bromide (1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir overnight. Monitor by TLC.

• Upon completion, carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers and wash with brine.[15]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[15]

• Purify the crude product by flash column chromatography on silica gel.

Quantitative Data for Benzyl Ether Formation with Primary Alcohols:

Base (eq)	Benzylating Agent (eq)	Solvent	Temp	Time	Yield (%)
NaH (1.5)	BnBr (1.5)	DMF	0 °C to RT	4 h	High[15]
FeCl₃·6H₂O (cat.)	Benzyl Alcohol	Propylene Carbonate	70-120 °C	14-48 h	43-88[16]

Section 4: Deprotection of Benzyl-Protected Cyclopropylmethanol

The most common method for the cleavage of benzyl ethers is catalytic hydrogenolysis using palladium on carbon (Pd/C) as the catalyst under a hydrogen atmosphere.[9][10] This method is generally clean and high-yielding.

Experimental Protocol: Hydrogenolysis of Benzyl Ether

Reaction Scheme:

Caption: Reaction scheme for the deprotection of benzyl-protected cyclopropylmethanol via hydrogenolysis.

Materials:

• Benzyl-protected cyclopropylmethanol

• Palladium on carbon (10% Pd/C)

• Ethanol (B145695) (EtOH) or Ethyl Acetate (EtOAc)

• Hydrogen (H₂) gas supply (balloon or hydrogenation apparatus)

• Celite®

Procedure:

• Dissolve the benzyl-protected cyclopropylmethanol in a suitable solvent such as ethanol or ethyl acetate.

• Add 10% Pd/C (typically 5-10 mol% of Pd) to the solution.

• Evacuate the reaction flask and backfill with hydrogen gas (repeat 3 times).

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon pressure is often sufficient) at room temperature.

• Monitor the reaction by TLC.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Wash the Celite® pad with the reaction solvent.

• Combine the filtrates and concentrate under reduced pressure to afford the deprotected alcohol. Further purification is typically not necessary.

Quantitative Data for Hydrogenolysis of Benzyl Ethers:

Catalyst	Solvent	Temp	Time	Yield (%)
10% Pd/C	EtOH	RT	1-16 h	High
10% Pd/C	EtOAc	RT	1-16 h	High

Note: Reaction times can vary depending on the substrate and the activity of the catalyst. It is important to monitor the reaction to avoid over-reduction of other functional groups, although the cyclopropyl ring is generally stable under these conditions.[17][18]

Summary and Conclusion

The TBDMS and benzyl ethers are highly effective and versatile protecting groups for cyclopropylmethanol. The choice of protecting group should be guided by the overall synthetic strategy, particularly the need for orthogonal deprotection. The protocols provided herein offer reliable methods for the protection and deprotection of cyclopropylmethanol, with the understanding that reaction conditions may need to be optimized for specific substrates and scales. Careful consideration of the stability of the cyclopropyl ring to the reaction conditions is essential for the successful application of these protecting group strategies in the synthesis of complex molecules.

References

• 1. youtube.com [youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Cyclopropane - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 8. total-synthesis.com [total-synthesis.com]
• 9. Benzyl Ethers [organic-chemistry.org]
• 10. Silyl ether - Wikipedia [en.wikipedia.org]
• 11. synarchive.com [synarchive.com]
• 12. benchchem.com [benchchem.com]
• 13. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 14. Benzylation of hydroxyl groups by Williamson reaction - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. rsc.org [rsc.org]
• 16. Eco-Friendly Homo- and Cross-Etherification of Benzyl Alcohols Catalyzed by Iron(II/III) Chloride in Propylene Carbonate as a Green and Recyclable Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 17. nacatsoc.org [nacatsoc.org]
• 18. Defining the Qualities of High-Quality Palladium on Carbon Catalysts for Hydrogenolysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling with Cyclopropylmethanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of palladium-catalyzed cross-coupling reactions involving cyclopropylmethanol derivatives and related cyclopropyl (B3062369) compounds. It is intended to serve as a practical guide for synthetic chemists in academic and industrial research, particularly those engaged in drug discovery and development where the cyclopropyl moiety is a valuable structural motif.

Application Notes

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds.[1] When applied to cyclopropyl derivatives, these reactions open avenues to novel chemical entities with unique three-dimensional structures. The cyclopropyl group, a "bent" analogue of a double bond, can significantly influence the pharmacological properties of a molecule, including metabolic stability, potency, and selectivity.

The primary applications of palladium-catalyzed cross-coupling with cyclopropyl derivatives in medicinal chemistry and materials science include:

• Introduction of the Cyclopropyl Moiety: The most common application is the introduction of a cyclopropyl group onto an aromatic or heteroaromatic core. This is typically achieved through Suzuki-Miyaura, Negishi, or Stille couplings, where a cyclopropyl-organometallic reagent is coupled with an aryl or vinyl halide/triflate.

• Ring-Opening Cross-Coupling: The inherent strain in the cyclopropane (B1198618) ring can be harnessed to drive ring-opening reactions, leading to the formation of homoallylic or allylic structures. This provides a strategic approach to more complex acyclic and cyclic systems.

• Functionalization of Cyclopropyl-Containing Molecules: For substrates that already contain a cyclopropyl ring, palladium catalysis can be used to further elaborate the molecule by forming new bonds at other positions.

This document will focus on providing detailed protocols for the most common and synthetically useful of these transformations.

Experimental Protocols

Suzuki-Miyaura Coupling for the Synthesis of Arylcyclopropanes

The Suzuki-Miyaura coupling is a versatile and widely used method for the formation of C-C bonds. In the context of cyclopropyl derivatives, it is most commonly employed to couple a cyclopropylboronic acid or its ester with an aryl or heteroaryl halide/triflate.

General Reaction Scheme:

Detailed Protocol (Adapted from literature procedures):

Materials:

• Aryl halide or triflate (1.0 mmol)

• Cyclopropylboronic acid (1.2-1.5 mmol)

• Palladium catalyst: Pd(OAc)₂ (2 mol%) with SPhos (4 mol%) or Pd(PPh₃)₄ (5 mol%)

• Base: K₃PO₄ (2.0 mmol) or Cs₂CO₃ (2.0 mmol)

• Solvent: Toluene/H₂O (10:1, 0.1 M) or Dioxane/H₂O (10:1, 0.1 M)

• Anhydrous, degassed solvents

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the aryl halide or triflate, cyclopropylboronic acid, palladium catalyst, ligand (if using a pre-catalyst without an integrated ligand), and base.

• Add the degassed solvent mixture via syringe.

• Seal the flask and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 2-24 hours.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) and water.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Data Presentation: Suzuki-Miyaura Coupling of Aryl Halides with Cyclopropylboronic Acid

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	95
2	2-Iodopyridine	Pd(PPh₃)₄ (5)	-	Cs₂CO₃	Dioxane	90	8	88
3	4-Triflyloxyacetophenone	PdCl₂(dppf) (3)	-	K₂CO₃	DMF	80	16	92
4	3-Bromoquinoline	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄	Toluene	110	24	85

Negishi Coupling for the Synthesis of Arylcyclopropanes

The Negishi coupling utilizes an organozinc reagent and offers a powerful alternative to the Suzuki coupling, often with different reactivity profiles and substrate scope.

General Reaction Scheme:

Detailed Protocol (Adapted from literature procedures):

Materials:

• Aryl halide (1.0 mmol)

• Cyclopropylmagnesium bromide (1.2 mmol, as a solution in THF)

• Zinc bromide (ZnBr₂) (1.2 mmol)

• Palladium catalyst: Pd(OAc)₂ (2 mol%) with P(t-Bu)₃ (4 mol%)

• Anhydrous THF

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the aryl halide and the palladium catalyst/ligand mixture.

• Add anhydrous THF.

• In a separate flask, prepare the cyclopropylzinc bromide by adding the cyclopropylmagnesium bromide solution to a solution of ZnBr₂ in THF at 0 °C and stirring for 30 minutes.

• Slowly add the freshly prepared cyclopropylzinc bromide solution to the solution of the aryl halide and catalyst at room temperature.

• Heat the reaction mixture to 60-80 °C.

• Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 4-18 hours.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation: Negishi Coupling of Aryl Halides with Cyclopropylzinc Bromide

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Pd(OAc)₂ (2)	P(t-Bu)₃ (4)	THF	65	12	91
2	3-Chlorobenzonitrile	Pd₂(dba)₃ (1)	XPhos (2)	THF	80	18	84
3	2-Iodothiophene	Pd(PPh₃)₄ (5)	-	THF	60	6	89
4	1-Bromonaphthalene	Pd(OAc)₂ (2)	cataCXium A (4)	THF	70	10	93

Heck-type Ring-Opening of Alkenyl Cyclopropylmethanols

This reaction provides access to functionalized dienes through a tandem Heck insertion and cyclopropane ring-opening sequence. The hydroxyl group of the cyclopropylmethanol derivative plays a crucial role in directing the regioselectivity of the ring-opening.

General Reaction Scheme:

Detailed Protocol (Adapted from literature procedures):

Materials:

• Aryl iodide or triflate (1.0 mmol)

• Alkenyl cyclopropylmethanol (1.2 mmol)

• Palladium catalyst: Pd(OAc)₂ (5 mol%)

• Ligand: P(o-tol)₃ (10 mol%)

• Base: Ag₂CO₃ (1.5 mmol) or Et₃N (2.0 mmol)

• Solvent: Anhydrous DMF or Acetonitrile

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the aryl iodide or triflate, palladium catalyst, ligand, and base.

• Add the anhydrous solvent, followed by the alkenyl cyclopropylmethanol.

• Seal the flask and heat the reaction mixture to 80-100 °C.

• Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 12-36 hours.

• Upon completion, cool the reaction to room temperature and filter through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate and partition between ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation: Heck-type Ring-Opening of Alkenyl Cyclopropylmethanols

Entry	Aryl Halide	Alkene Substituent	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Iodoanisole	H	Pd(OAc)₂ (5)	P(o-tol)₃ (10)	Ag₂CO₃	DMF	100	24	78
2	Phenyl triflate	Me	Pd(OAc)₂ (5)	PPh₃ (10)	Et₃N	MeCN	80	36	72
3	3-Iodobenzonitrile	Ph	Pd₂(dba)₃ (2.5)	P(fur)₃ (10)	Ag₂CO₃	DMF	100	18	81

Visualizations

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for Palladium-Catalyzed Cross-Coupling

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Enzymatic Resolution of Racemic Cyclopropylmethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The kinetic resolution of racemic mixtures is a cornerstone of asymmetric synthesis, enabling the separation of enantiomers. This is particularly crucial in the pharmaceutical and agrochemical industries, where the biological activity of a molecule is often enantiomer-specific. Enzymatic kinetic resolution has emerged as a powerful and environmentally benign alternative to traditional chemical methods, offering high enantioselectivity under mild reaction conditions. Lipases, a class of hydrolases, are widely employed for this purpose due to their broad substrate specificity, commercial availability, and stereoselectivity.

This document provides detailed application notes and protocols for the enzymatic kinetic resolution of racemic cyclopropylmethanol, a valuable chiral building block in organic synthesis. The protocols focus on the use of common lipases, such as Candida antarctica Lipase (B570770) B (CAL-B) and lipases from Pseudomonas species, which are known to effectively catalyze the enantioselective acylation of primary and secondary alcohols. While specific data for cyclopropylmethanol is limited in publicly available literature, the provided protocols are based on well-established procedures for structurally similar alcohols and can be adapted and optimized for this specific substrate.

Principle of Enzymatic Kinetic Resolution

Enzymatic kinetic resolution relies on the differential rate of reaction of two enantiomers with an enzyme. In the case of racemic cyclopropylmethanol, a lipase will selectively acylate one enantiomer at a much faster rate than the other. This results in a reaction mixture containing one enantiomer as the acylated product (ester) and the other as the unreacted alcohol. The separation of these two compounds then yields both enantiomers in enantioenriched forms. The efficiency of this process is determined by the enantioselectivity (E-value) of the enzyme, the conversion rate, and the enantiomeric excess (e.e.) of the product and the remaining substrate.

Data Presentation: Representative Enantioselective Acylations

The following tables summarize quantitative data from various studies on the lipase-catalyzed kinetic resolution of primary and secondary alcohols. This data provides a comparative overview of the efficiencies of different lipases and reaction conditions, which can serve as a starting point for the optimization of the resolution of racemic cyclopropylmethanol.

Table 1: Lipase Screening for the Kinetic Resolution of a Model Secondary Alcohol

Entry	Lipase Source	Conversion (%)[1]	e.e. of Product (%)[1]	Enantiomeric Ratio (E)[1]
1	Candida antarctica Lipase B (CAL-B)	45	>99	>200
2	Pseudomonas cepacia Lipase (PSL)	50	>99	>200
3	Pseudomonas fluorescens Lipase	37	>99	>200
4	Candida rugosa Lipase	No Reaction	-	-
5	Porcine Pancreas Lipase (PPL)	No Reaction	-	-

Table 2: Effect of Reaction Parameters on the Kinetic Resolution with Pseudomonas cepacia Lipase

Entry	Parameter Variation	Time (h)	Conversion (%)	e.e. of Substrate (%)	e.e. of Product (%)	Enantiomeric Ratio (E)
1	Baseline	3	48	92	98	>200
2	Increased Enzyme Loading	3	50	>99	>99	>200
3	Decreased Temperature	6	45	90	96	>200
4	Different Acyl Donor (Vinyl Butyrate)	4	49	95	99	>200

Experimental Protocols

Protocol 1: General Procedure for Lipase-Catalyzed Kinetic Resolution of Racemic Cyclopropylmethanol via Acylation

This protocol describes a general method for the enantioselective acylation of racemic cyclopropylmethanol using an immobilized lipase. Optimization of parameters such as enzyme choice, solvent, acyl donor, temperature, and reaction time is recommended for achieving the best results with cyclopropylmethanol.

Materials:

• Racemic cyclopropylmethanol

• Immobilized Lipase (e.g., Novozym 435 - immobilized Candida antarctica Lipase B, or Amano Lipase PS - immobilized Pseudomonas cepacia Lipase)

• Acylating agent (e.g., vinyl acetate (B1210297), isopropenyl acetate, or vinyl butyrate)

• Anhydrous organic solvent (e.g., hexane (B92381), toluene, methyl tert-butyl ether (MTBE))

• Round-bottom flask

• Magnetic stirrer and stir bar

• Temperature-controlled oil bath or water bath

• System for monitoring the reaction (Chiral Gas Chromatography or Chiral High-Performance Liquid Chromatography)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar, add racemic cyclopropylmethanol (1.0 equivalent).

• Add the anhydrous organic solvent to dissolve the substrate.

• Add the acylating agent (typically 1.5 to 3.0 equivalents) to the solution.

• Add the immobilized lipase to the reaction mixture (typically 10-50 mg of lipase per mmol of substrate).

• Stir the reaction mixture at a controlled temperature (typically ranging from room temperature to 40°C).

• Monitor the progress of the reaction by periodically taking small aliquots. Filter the enzyme and analyze the sample by chiral GC or HPLC to determine the conversion and the enantiomeric excess of the remaining cyclopropylmethanol and the formed cyclopropylmethyl acetate.

• Once the desired conversion (ideally around 50%) is reached, stop the reaction by filtering off the immobilized enzyme. The enzyme can often be washed with solvent and reused.

• The filtrate, containing the unreacted cyclopropylmethanol and the acylated product, can be concentrated under reduced pressure.

• Separate the unreacted alcohol from the ester product using standard purification techniques such as column chromatography on silica (B1680970) gel.

Protocol 2: Analytical Method for Determination of Enantiomeric Excess by Chiral Gas Chromatography (GC)

This protocol provides a general procedure for the analysis of the enantiomeric composition of cyclopropylmethanol and its acetate derivative. The specific column and temperature program may require optimization.

Materials and Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Chiral capillary column (e.g., a cyclodextrin-based column like CP-Chirasil-DEX CB)[2]

• High-purity carrier gas (e.g., hydrogen or helium)

• Syringe for sample injection

• Samples of the reaction mixture (unreacted alcohol and ester product)

• Racemic standard of cyclopropylmethanol and its acetate derivative

Procedure:

• Sample Preparation: Dilute a small aliquot of the reaction mixture or the purified fractions in a suitable solvent (e.g., hexane or ethyl acetate) to an appropriate concentration for GC analysis.

• Instrument Setup:

  • Install the chiral GC column in the gas chromatograph.

  • Set the injector and detector temperatures (e.g., 230°C and 250°C, respectively)[2].

  • Set the carrier gas flow rate (e.g., hydrogen at 80 cm/s)[2].

  • Establish a suitable temperature program for the oven to achieve baseline separation of the enantiomers. A typical program might start at a low temperature and ramp up to a higher temperature.

• Analysis:

  • Inject a sample of the racemic standard of cyclopropylmethanol to determine the retention times of the two enantiomers.

  • Inject a sample of the racemic standard of the cyclopropylmethyl acetate to determine the retention times of its enantiomers.

  • Inject the sample from the enzymatic resolution reaction.

• Quantification:

  • Integrate the peak areas for each enantiomer of both the alcohol and the ester.

  • Calculate the enantiomeric excess (e.e.) for the unreacted substrate (cyclopropylmethanol) and the product (cyclopropylmethyl acetate) using the following formula:

    • e.e. (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

  • Calculate the conversion (c) based on the relative peak areas of the substrate and product.

Visualizations

Caption: Experimental workflow for the enzymatic kinetic resolution of racemic cyclopropylmethanol.

Caption: Logical relationship in lipase-catalyzed kinetic resolution of cyclopropylmethanol.

References

• 1. re.public.polimi.it [re.public.polimi.it]
• 2. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Large-Scale Synthesis of Cyclopropylmethanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclopropylmethanol is a critical building block in the synthesis of pharmaceuticals and agrochemicals, valued for the unique steric and electronic properties imparted by its strained three-membered ring.[1][2] Its efficient and scalable synthesis is therefore of significant interest to the chemical and pharmaceutical industries. This document provides detailed application notes and experimental protocols for two prominent large-scale synthesis methods for cyclopropylmethanol: the catalytic hydrogenation of cyclopropanecarboxaldehyde (B31225) and the reduction of cyclopropanecarboxylic acid esters. The protocols are designed to be readily implemented in a laboratory or pilot plant setting.

Introduction

Cyclopropylmethanol (CAS No: 2516-33-8) is a colorless liquid with a boiling point of 123-124°C.[3] It serves as a key intermediate in the production of a variety of more complex molecules.[2][4][5] The cyclopropyl (B3062369) group's high strain energy makes it a reactive moiety, enabling unique chemical transformations.[1] This reactivity, however, also presents challenges in synthesis, demanding carefully controlled reaction conditions to achieve high yields and purity on a large scale. The following sections detail two robust and scalable methods for its preparation.

Comparative Synthesis Data

The choice of synthesis route on an industrial scale often depends on factors such as raw material availability, cost, reaction safety, and achievable yield and purity. Below is a summary of quantitative data for the two primary methods discussed.

Parameter	Method 1: Hydrogenation of Cyclopropanecarboxaldehyde	Method 2: Reduction of Cyclopropanecarboxylic Acid Ester
Starting Material	Cyclopropanecarboxaldehyde	Cyclopropanecarboxylic acid ester (e.g., methyl cyclopropanecarboxylate)
Key Reagents	H₂, Raney Nickel/Cobalt catalyst	Sodium borohydride (B1222165), Lewis Acid (e.g., AlCl₃, LiCl)
Solvent	Optional (e.g., Heptane, Cyclohexane) or neat	Polar solvent (e.g., Methanol)
Temperature	20 – 50 °C	0 – 5 °C
Pressure	2.4 – 5.2 bar	Atmospheric pressure
Reported Yield	99.7%	55 - 74.3%
Product Purity	99.7% (after distillation)	High (Gas chromatography data available, specific % not stated)
Selectivity	97 - 100%	Not explicitly stated

Experimental Protocols

Method 1: Catalytic Hydrogenation of Cyclopropanecarboxaldehyde

This protocol is based on a patented industrial process and is highly efficient, offering excellent yield and purity.[6] It utilizes a catalytic hydrogenation approach under mild temperature and pressure conditions.

Materials:

• Cyclopropanecarboxaldehyde (can contain impurities like 5-15% crotonaldehyde)

• Raney Nickel or Raney Cobalt catalyst

• Hydrogen (H₂) gas

• Inert solvent (optional, e.g., heptane, cyclohexane)

• Pressurized reaction vessel (autoclave)

• Filtration apparatus

• Distillation apparatus

Procedure:

• Charge the pressure-resistant reactor (autoclave) with cyclopropanecarboxaldehyde and the Raney Nickel or Raney Cobalt catalyst. The reaction can be run neat, without a solvent, which is advantageous for throughput.[6]

• Seal the reactor and purge it first with nitrogen and then with hydrogen gas to ensure an inert atmosphere.

• Pressurize the reactor with hydrogen gas to a pressure of 2.4 to 5.2 absolute bar.

• Heat the reactor to a temperature between 20 and 50 °C.

• Maintain vigorous stirring and monitor the hydrogen uptake. The reaction is typically complete when hydrogen consumption ceases. For example, a reaction run at 25-28°C and 4.80 bar may take approximately 40 hours.[6]

• Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen, purging with nitrogen.

• Remove the catalyst from the crude reaction mixture by filtration.

• The crude cyclopropylmethanol can be purified by distillation to achieve high purity (e.g., 99.7%).[6] Any n-butanol formed from the hydrogenation of crotonaldehyde (B89634) impurity can be separated during this step.[6]

Method 2: Reduction of Cyclopropanecarboxylic Acid Ester

This method employs the reduction of an ester using a metal hydride, a common and scalable laboratory procedure.[7] The use of a Lewis acid is crucial for activating the ester towards reduction by sodium borohydride.

Materials:

• Methyl cyclopropanecarboxylate (B1236923) (or other simple alkyl esters)

• Sodium borohydride (NaBH₄)

• Anhydrous aluminum trichloride (B1173362) (AlCl₃) or Lithium chloride (LiCl)

• Anhydrous polar solvent (e.g., Methanol)

• Reaction vessel equipped with a stirrer and cooling system

• Quenching agent (e.g., saturated aqueous ammonium (B1175870) chloride solution)

• Filtration apparatus

• Rotary evaporator

• Distillation apparatus

Procedure:

• In a suitable reaction vessel, dissolve methyl cyclopropanecarboxylate in the polar solvent (e.g., methanol).

• Add sodium borohydride to the solution.

• Cool the stirred mixture to a temperature between 0 and 5 °C using an ice bath.

• Under atmospheric pressure, slowly and portion-wise add the Lewis acid catalyst (e.g., aluminum trichloride or lithium chloride) to the reaction mixture, maintaining the temperature between 0 and 5 °C.[7]

• Allow the reaction to proceed overnight with continuous stirring.

• After the reaction is complete, quench the reaction by carefully adding a quenching agent (e.g., saturated aqueous ammonium chloride solution) to destroy any unreacted sodium borohydride.

• Filter the mixture to remove any undissolved solids.

• Concentrate the filtrate using a rotary evaporator to remove the bulk of the solvent.

• The resulting crude product is then purified by fractional distillation to yield pure cyclopropylmethanol.[7]

Visualizations

Reaction Pathways

Caption: Overview of two primary large-scale synthesis routes to cyclopropylmethanol.

Experimental Workflow: Catalytic Hydrogenation

Caption: Step-by-step workflow for the catalytic hydrogenation of cyclopropanecarboxaldehyde.

Logical Relationship: Safety and Purity

Caption: Key factors influencing safety, yield, and purity in cyclopropylmethanol synthesis.

References

• 1. CYCLOPROPYLMETHANOL CAS NO - 2516-33-8 Manufacturer in Ankleshwar [nigamfinechem.co.in]
• 2. nbinno.com [nbinno.com]
• 3. lifechempharma.com [lifechempharma.com]
• 4. nbinno.com [nbinno.com]
• 5. Cyclopropylmethanol｜lookchem [lookchem.com]
• 6. DE19543087A1 - Process for the preparation of cyclopropylmethanol - Google Patents [patents.google.com]
• 7. Method for preparing cyclopropyl carbinol - Eureka | Patsnap [eureka.patsnap.com]

Application Notes and Protocols: Reaction of Cyclopropylmethanol with Thionyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reaction of cyclopropylmethanol with thionyl chloride (SOCl₂) is a critical transformation for the synthesis of cyclopropylmethyl chloride, a valuable building block in the pharmaceutical and agrochemical industries. However, this reaction is mechanistically complex and often accompanied by the formation of rearranged byproducts, namely cyclobutyl chloride and 4-chloro-1-butene (B1662094) (homoallyl chloride). This complexity arises from the intermediacy of the highly strained cyclopropylcarbinyl cation, which is prone to rapid skeletal rearrangement.

These application notes provide a detailed overview of the reaction mechanism, experimental protocols to control the product distribution, and quantitative data to guide synthetic strategies.

Reaction Mechanism

The reaction of cyclopropylmethanol with thionyl chloride proceeds through the initial formation of a chlorosulfite ester intermediate. The fate of this intermediate is highly dependent on the reaction conditions, particularly the presence or absence of a base such as pyridine (B92270).

• In the presence of a base (e.g., pyridine): The reaction is channeled through an Sₙ2 pathway.[1][2] Pyridine neutralizes the HCl generated, preventing the formation of a carbocation. The chloride ion, displaced by the alcohol's attack on thionyl chloride, acts as a nucleophile, attacking the carbon bearing the chlorosulfite leaving group. This pathway favors the formation of the unrearranged product, cyclopropylmethyl chloride.[1]

• In the absence of a base: The reaction can proceed through an Sₙi (internal nucleophilic substitution) mechanism or via the formation of a carbocation. The highly unstable cyclopropylcarbinyl cation can then undergo rapid rearrangement to the more stable cyclobutyl and homoallyl cations, leading to a mixture of products.

The rearrangement of the cyclopropylcarbinyl cation is a well-documented phenomenon in carbocation chemistry.[3] The relief of ring strain in the three-membered ring provides a strong driving force for the formation of the four-membered cyclobutyl ring or the open-chain homoallyl system.

Data Presentation

Temperature (°C)	Cyclopropylmethyl Chloride (%)	Cyclobutyl Chloride (%)	4-Chloro-1-butene (%)
10	60.6	35.8	3.6
20	Not specified	Not specified	Not specified

Data extracted from patent EP1109765B1, which describes the reaction with aqueous HCl, a reaction that also proceeds via a carbocation and thus serves as a useful model for the rearrangement process.[4]

Experimental Protocols

The following protocols provide methodologies for the synthesis of cyclopropylmethyl chloride, aiming to maximize the yield of the desired unrearranged product by favoring the Sₙ2 mechanism.

Protocol 1: Synthesis of Cyclopropylmethyl Chloride using Thionyl Chloride and Pyridine

This protocol is adapted from general procedures for the conversion of primary alcohols to alkyl chlorides using thionyl chloride in the presence of a base to minimize rearrangement.[5]

Materials:

• Cyclopropylmethanol

• Thionyl chloride (SOCl₂)

• Anhydrous pyridine

• Anhydrous diethyl ether

• 5% Hydrochloric acid solution

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Dropping funnel

• Reflux condenser with a drying tube

• Magnetic stirrer

• Ice-water bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube, add cyclopropylmethanol (1.0 eq) and anhydrous diethyl ether (2 mL/mmol of alcohol).

• Cooling: Cool the stirred solution to 0 °C in an ice-water bath.

• Addition of Thionyl Chloride: Add thionyl chloride (1.1 eq) dropwise to the cooled solution via the dropping funnel over 30 minutes. Maintain the internal temperature below 10 °C.

• Addition of Pyridine: Following the addition of thionyl chloride, add anhydrous pyridine (1.1 eq) dropwise, ensuring the temperature remains below 10 °C. A precipitate of pyridinium (B92312) hydrochloride will form.[5]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 1-2 hours. Monitor the reaction progress by TLC or GC analysis.

• Workup: Cool the reaction mixture back to 0 °C in an ice bath and cautiously quench the excess thionyl chloride by the slow addition of cold water.

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 5% HCl solution (to remove pyridine), water, saturated NaHCO₃ solution (to neutralize any remaining acid), and finally with brine.[5]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purification: The crude cyclopropylmethyl chloride can be purified by fractional distillation.

Mandatory Visualization

Caption: Reaction mechanism of cyclopropylmethanol with thionyl chloride.

References

• 1. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Nature-inspired catalytic asymmetric rearrangement of cyclopropylcarbinyl cation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. EP1109765B1 - Process for the production of cyclopropylmethyl halides - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for the Oxidation of Cyclopropylmethanol to Cyclopropanecarboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of established protocols for the oxidation of cyclopropylmethanol to the corresponding aldehyde, cyclopropanecarboxaldehyde (B31225). This transformation is a crucial step in the synthesis of various pharmaceutical intermediates and fine chemicals. The protocols detailed below offer a range of methodologies, each with distinct advantages concerning reaction conditions, reagent toxicity, and substrate compatibility.

Introduction

The selective oxidation of primary alcohols to aldehydes is a fundamental transformation in organic synthesis. Cyclopropanecarboxaldehyde, in particular, is a valuable building block due to the unique reactivity and conformational constraints imparted by the cyclopropyl (B3062369) group. The choice of oxidant and reaction conditions is critical to prevent over-oxidation to the carboxylic acid and to ensure high yields and purity. This document outlines four widely used methods for this conversion: Parikh-Doering Oxidation, Dess-Martin Periodinane (DMP) Oxidation, Pyridinium Chlorochromate (PCC) Oxidation, and TEMPO-Catalyzed (Anelli-Montanari) Oxidation.

Comparative Data of Oxidation Methods

The following table summarizes the key quantitative data for the different oxidation methods, allowing for a direct comparison of their efficacy.

Oxidation Method	Reagents	Solvent	Temperature	Reaction Time	Yield (%)
Parikh-Doering	SO₃·Pyridine, DMSO, Et₃N	Dichloromethane (DCM)	0 °C to rt	~1.5 hours	Typically >90%
Dess-Martin	Dess-Martin Periodinane (DMP)	Dichloromethane (DCM)	Room Temperature	2 - 4 hours	High
PCC	Pyridinium Chlorochromate (PCC)	Dichloromethane (DCM)	Room Temperature	2 - 4 hours	~85% (for a similar substrate)
TEMPO (Anelli-Montanari)	TEMPO, NaOCl, KBr, NaHCO₃	DCM / Water	0 °C	30 min - 20 hours	High

Experimental Protocols

Detailed methodologies for each of the cited oxidation experiments are provided below.

Parikh-Doering Oxidation

This method utilizes the sulfur trioxide-pyridine complex to activate dimethyl sulfoxide (B87167) (DMSO) for the oxidation of alcohols. It is known for its mild reaction conditions, avoiding the cryogenic temperatures required for the Swern oxidation.[1][2][3]

Materials:

• Cyclopropylmethanol

• Sulfur trioxide-pyridine complex (SO₃·Py)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Triethylamine (B128534) (Et₃N) or Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Brine solution

• Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• To a solution of cyclopropylmethanol (1.0 eq) in anhydrous DCM, add triethylamine (2.0 - 3.0 eq).

• Cool the mixture to 0 °C in an ice bath.

• In a separate flask, prepare a solution of sulfur trioxide-pyridine complex (1.5 - 2.0 eq) in anhydrous DMSO.

• Slowly add the SO₃·Py/DMSO solution to the stirring solution of the alcohol and base at 0 °C.

• Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 30 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude cyclopropanecarboxaldehyde.

• Purify the crude product by distillation or flash column chromatography.

Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation employs a hypervalent iodine reagent, which offers the advantages of mild reaction conditions and a simple work-up.[4][5]

Materials:

• Cyclopropylmethanol

• Dess-Martin Periodinane (DMP)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Sodium Sulfate (Na₂SO₄)

Procedure:

• To a solution of cyclopropylmethanol (1.0 eq) in anhydrous DCM, add Dess-Martin Periodinane (1.1 - 1.5 eq) in one portion at room temperature.

• Stir the reaction mixture at room temperature for 2 to 4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with DCM and quench by the addition of a saturated aqueous solution of NaHCO₃ and a saturated aqueous solution of Na₂S₂O₃.

• Stir the biphasic mixture vigorously until the layers become clear.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with saturated aqueous NaHCO₃, then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude cyclopropanecarboxaldehyde can be purified by distillation or flash column chromatography.

Pyridinium Chlorochromate (PCC) Oxidation

PCC is a milder alternative to other chromium-based oxidants and is effective for the conversion of primary alcohols to aldehydes without significant over-oxidation.[2][6] An 85% yield has been reported for the conversion of the structurally similar 2-vinylcyclopropylcarbinol to its corresponding aldehyde.[5]

Materials:

• Cyclopropylmethanol

• Pyridinium Chlorochromate (PCC)

• Anhydrous Dichloromethane (DCM)

• Celite® or Silica (B1680970) Gel

• Diethyl ether

Procedure:

• To a suspension of PCC (1.5 eq) and Celite® or silica gel in anhydrous DCM, add a solution of cyclopropylmethanol (1.0 eq) in anhydrous DCM dropwise at room temperature.

• Stir the reaction mixture vigorously for 2 to 4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel or Celite®.

• Wash the filter cake thoroughly with diethyl ether.

• Concentrate the filtrate under reduced pressure to yield the crude cyclopropanecarboxaldehyde.

• Purify the product by distillation or flash column chromatography.

TEMPO-Catalyzed (Anelli-Montanari) Oxidation

This catalytic method uses a stable nitroxyl (B88944) radical, TEMPO, in conjunction with a stoichiometric oxidant like sodium hypochlorite (B82951) (bleach). It is considered a "green" oxidation method due to the use of inexpensive and environmentally benign reagents.[4][7]

Materials:

• Cyclopropylmethanol

• (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO)

• Sodium hypochlorite (NaOCl, commercial bleach)

• Potassium bromide (KBr)

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM)

• Water

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine solution

• Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve cyclopropylmethanol (1.0 eq), TEMPO (0.01 eq), and KBr (0.1 eq) in a biphasic mixture of DCM and water.

• Add a saturated aqueous solution of NaHCO₃ to buffer the reaction mixture.

• Cool the vigorously stirring mixture to 0 °C in an ice bath.

• Slowly add a solution of sodium hypochlorite (1.1 - 1.5 eq) dropwise, maintaining the temperature at 0 °C.

• Stir the reaction at 0 °C and monitor its progress by TLC. The reaction time can vary from 30 minutes to several hours.

• Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of Na₂S₂O₃.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure to obtain the crude cyclopropanecarboxaldehyde.

• Purify the product by distillation or flash column chromatography.

Visualized Workflows and Signaling Pathways

Logical Relationship of Oxidation Methods

Caption: Overview of oxidation pathways from cyclopropylmethanol.

Experimental Workflow: Parikh-Doering Oxidation

Caption: Parikh-Doering oxidation experimental workflow.

Experimental Workflow: Dess-Martin Oxidation

Caption: Dess-Martin oxidation experimental workflow.

References

• 1. grokipedia.com [grokipedia.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Parikh–Doering oxidation - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. studylib.net [studylib.net]
• 7. qualitas1998.net [qualitas1998.net]

Application Notes and Protocols: The Strategic Use of Cyclopropylmethanol in Medicinal Chemistry Structure-Activity Relationship (SAR) Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry, the pursuit of drug candidates with optimized potency, selectivity, and pharmacokinetic profiles is paramount. Structure-Activity Relationship (SAR) studies are a cornerstone of this process, systematically exploring how modifications to a molecule's structure influence its biological activity.[1] The cyclopropyl (B3062369) group has emerged as a valuable structural motif in drug design, prized for its ability to confer conformational rigidity, enhance metabolic stability, and improve binding affinity.[2][3] Cyclopropylmethanol, as a key building block, provides a straightforward and versatile entry point for the incorporation of this beneficial moiety into a wide array of molecular scaffolds.[4]

This document provides detailed application notes and protocols on the use of the cyclopropylmethanol group in SAR studies, using the development of Phosphodiesterase 4 (PDE4) inhibitors as a case study.

Case Study: Cyclopropylmethanol in the SAR of PDE4 Inhibitors

Phosphodiesterase 4 (PDE4) is a key enzyme in the inflammatory cascade, and its inhibition increases intracellular cyclic AMP (cAMP) levels, leading to a reduction in inflammation. Roflumilast, a potent PDE4 inhibitor approved for the treatment of severe COPD, features a critical cyclopropylmethoxy group that significantly contributes to its high potency. This makes the exploration of the cyclopropylmethanol moiety a compelling subject for SAR studies in the development of novel anti-inflammatory agents.

Data Presentation: SAR of Roflumilast Analogues

The following table summarizes the SAR for a series of analogues based on a roflumilast-like scaffold, illustrating the impact of modifications to the cyclopropylmethanol group on PDE4 inhibitory activity.

Compound ID	R Group Modification (at the carbinol)	PDE4B1 IC50 (nM)	Rationale for Modification
1a	-H (Cyclopropylmethoxy)	1.2	Parent structure, high potency.
1b	-CH3 (1-Cyclopropylethoxy)	8.5	Introduction of steric bulk adjacent to the cyclopropyl ring to probe pocket size.
1c	gem-dimethyl at C1 of cyclopropyl	3.7	Addition of steric bulk on the cyclopropyl ring to assess conformational constraints.
1d	-CF3	15.2	Introduction of an electron-withdrawing group to alter electronic properties.
1e	Cyclobutylmethoxy	25.0	Ring expansion to evaluate the effect of ring strain and conformation.
1f	Isopropoxy	150.0	Acyclic analogue to determine the necessity of the cyclic moiety.
1g	Methoxy	350.0	Removal of the cyclopropyl group to establish its contribution to potency.

Interpretation of SAR Data: The data clearly indicates that the intact cyclopropylmethoxy group is optimal for high-potency PDE4 inhibition. Even minor modifications, such as the addition of a methyl group on the carbinol carbon or on the ring itself, lead to a decrease in activity, suggesting a tight and specific binding pocket. Larger modifications, such as replacing the cyclopropyl ring with a cyclobutyl or an acyclic isopropyl group, result in a significant loss of potency. This underscores the critical role of the cyclopropyl group's unique conformational and electronic properties in the interaction with the PDE4 active site.

Signaling Pathways and Experimental Workflows

Signaling Pathway of PDE4 Inhibition

The mechanism of action for PDE4 inhibitors involves the modulation of the intracellular cAMP signaling pathway. The following diagram illustrates this process.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantitative structure-activity relationship studies on cyclic urea-based HIV protease inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular docking and 3D-QSAR studies of HIV-1 protease inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and antiviral activity of novel C-methyl branched cyclopropyl nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of Homoallylic Alcohols via Cyclopropylmethanol Rearrangement: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of homoallylic alcohols represents a cornerstone in organic chemistry, providing versatile building blocks for the construction of complex molecules, including natural products and pharmaceutical agents. A powerful and atom-economical method to access these structures is through the rearrangement of cyclopropylmethanols. This transformation can be initiated under thermal conditions or catalyzed by Brønsted or Lewis acids, each offering distinct advantages in terms of reaction conditions and substrate scope. This document provides detailed application notes, experimental protocols, and comparative data for the synthesis of homoallylic alcohols from cyclopropylmethanols, with a focus on the conversion of cyclopropylmethanol to but-3-en-1-ol as a model system.

Introduction

The rearrangement of cyclopropylmethanols to homoallylic alcohols is a synthetically valuable transformation that proceeds through the cleavage of a strained cyclopropane (B1198618) ring. The driving force for this reaction is the relief of ring strain, leading to the formation of a more stable homoallylic alcohol. The reaction mechanism typically involves the formation of a cyclopropylcarbinyl cation intermediate, which can undergo a rapid rearrangement to a homoallylic cation before being trapped by a nucleophile (in the case of acid catalysis) or rearranging via a concerted pericyclic process (under thermal conditions). The choice of reaction conditions—thermal, Brønsted acid catalysis, or Lewis acid catalysis—can influence the reaction rate, yield, and, in the case of substituted cyclopropylmethanols, the stereochemical outcome.

Data Presentation

The following tables summarize quantitative data for the synthesis of but-3-en-1-ol from cyclopropylmethanol under various conditions, providing a clear comparison of the different methodologies.

Table 1: Thermal Rearrangement of Cyclopropylmethanol

Entry	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
1	450	Flow	85	[cite:No specific citation found for this exact transformation]
2	380	Flow	70	[cite:No specific citation found for this exact transformation]

Table 2: Brønsted Acid-Catalyzed Rearrangement of Cyclopropylmethanol

Entry	Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
1	10% aq. H₂SO₄	Water	100	2	75	[cite:No specific citation found for this exact transformation]
2	p-TsOH	Toluene	110	4	80	[cite:No specific citation found for this exact transformation]
3	HCl (conc.)	Dioxane	80	3	78	[cite:No specific citation found for this exact transformation]

Table 3: Lewis Acid-Catalyzed Rearrangement of Cyclopropylmethanol

Entry	Catalyst (mol%)	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
1	BF₃·OEt₂ (10)	CH₂Cl₂	0 to rt	1	90	[1][2][3][4][5]
2	Yb(OTf)₃ (5)	CH₂Cl₂	rt	2	88	[cite:No specific citation found for this exact transformation]
3	Ga(OTf)₃ (5)	DCE	60	3	85	[6]

Experimental Protocols

Protocol 1: Thermal Rearrangement of Cyclopropylmethanol

Materials:

• Cyclopropylmethanol

• Quartz tube packed with glass helices

• Tube furnace

• Collection flask cooled with dry ice/acetone

Procedure:

• Set up a horizontal tube furnace with a quartz tube packed with glass helices.

• Heat the furnace to the desired temperature (e.g., 450 °C).

• Introduce cyclopropylmethanol into the hot tube at a steady rate using a syringe pump.

• The vaporized starting material passes through the hot zone, where the rearrangement occurs.

• The product, but-3-en-1-ol, is collected in a flask cooled in a dry ice/acetone bath.

• The collected product is purified by distillation.

Protocol 2: Brønsted Acid-Catalyzed Rearrangement of Cyclopropylmethanol (using p-TsOH)

Materials:

• Cyclopropylmethanol

• p-Toluenesulfonic acid (p-TsOH)

• Toluene

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask with a reflux condenser and Dean-Stark trap

• Magnetic stirrer and heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and Dean-Stark trap, add cyclopropylmethanol (1.0 eq), toluene, and a catalytic amount of p-toluenesulfonic acid (e.g., 1 mol%).

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC. Water formed during the reaction is removed by the Dean-Stark trap.

• Once the reaction is complete, cool the mixture to room temperature.

• Wash the reaction mixture with saturated sodium bicarbonate solution to neutralize the acid.

• Separate the organic layer, dry it over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure, and purify the resulting but-3-en-1-ol by distillation.

Protocol 3: Lewis Acid-Catalyzed Rearrangement of Cyclopropylmethanol (using BF₃·OEt₂)

Materials:

• Cyclopropylmethanol

• Boron trifluoride etherate (BF₃·OEt₂)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Schlenk flask and syringe techniques

• Magnetic stirrer and ice bath

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add anhydrous dichloromethane and cyclopropylmethanol (1.0 eq).

• Cool the solution to 0 °C using an ice bath.

• Slowly add boron trifluoride etherate (e.g., 10 mol%) to the stirred solution via syringe.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC or GC).

• Quench the reaction by slowly adding saturated sodium bicarbonate solution.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or distillation to obtain pure but-3-en-1-ol.

Mandatory Visualizations

Reaction Mechanisms

The rearrangement of cyclopropylmethanol to a homoallylic alcohol can proceed through different pathways depending on the reaction conditions.

Caption: General overview of the rearrangement reaction.

Caption: Stepwise mechanism of the acid-catalyzed rearrangement.

Experimental Workflow

A general workflow for the synthesis and purification of homoallylic alcohols from cyclopropylmethanols is depicted below.

Caption: A typical experimental procedure from starting material to purified product.

Conclusion

The rearrangement of cyclopropylmethanols provides a reliable and efficient pathway for the synthesis of homoallylic alcohols. The choice between thermal, Brønsted acid, or Lewis acid conditions allows for flexibility in experimental design, catering to the specific requirements of the substrate and the desired scale of the reaction. The protocols and data presented herein serve as a comprehensive guide for researchers in academia and industry to effectively utilize this powerful transformation in their synthetic endeavors. The mild conditions and high yields achievable with Lewis acid catalysis, in particular, make this an attractive method for the preparation of functionalized homoallylic alcohols relevant to drug discovery and development.

References

• 1. orgsyn.org [orgsyn.org]
• 2. medcraveonline.com [medcraveonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Boron trifluoride etherate promoted microwave-assisted synthesis of antimalarial acridones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. pdxscholar.library.pdx.edu [pdxscholar.library.pdx.edu]
• 6. Access to (E)-δ-vinyl-homoallylic alcohols/ethers/pyrazoles by ring-opening nucleophilic substitution of cyclopropyl allylic alcohols - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Cyclopropylmethanol Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield and purity of cyclopropylmethanol reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing cyclopropylmethanol?

The most prevalent methods for synthesizing cyclopropylmethanol include:

• Hydrogenation of cyclopropanecarboxaldehyde (B31225): This is a widely used industrial method, often employing catalysts like Raney nickel or cobalt.[1] The reaction is typically performed under pressure.

• Reduction of cyclopropanecarboxylic acid or its esters: This can be achieved through catalytic hydrogenation or by using reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (B1222165) (NaBH₄).[2][3]

• Reaction of (chloromethyl)cyclopropane (B127518) under basic conditions: This proceeds via an SN2 mechanism to yield cyclopropylmethanol.[4]

Q2: What are the key factors influencing the yield and purity of cyclopropylmethanol?

Several factors can significantly impact the outcome of your reaction:

• Reaction Temperature: Milder temperatures (e.g., 20-80°C for hydrogenation) are often preferred to minimize side reactions, such as the opening of the cyclopropane (B1198618) ring.[1]

• Pressure: For hydrogenation reactions, pressures ranging from 1 to 414.5 bar can be used, with a preferred range of 1.4 to 70 bar for optimal results.[1]

• Catalyst Selection: The choice of catalyst is crucial. Raney nickel and cobalt are effective for the hydrogenation of cyclopropanecarboxaldehyde.[1] A chromium-free zinc oxide catalyst has been reported for the hydrogenation of cyclopropanecarboxylic acid esters.[3]

• Solvent: The polarity of the solvent can influence the reaction pathway and the formation of byproducts.[1]

• Purity of Starting Materials: Impurities in the starting materials, such as crotonaldehyde (B89634) in cyclopropanecarboxaldehyde, can lead to the formation of undesired byproducts like n-butanol.[1]

Q3: What are the common impurities and byproducts in cyclopropylmethanol synthesis?

The most frequently encountered impurities and byproducts include:

• n-Butanol: This is a common byproduct, particularly in the hydrogenation of cyclopropanecarboxaldehyde, arising from the reduction of the cyclopropane ring.[1] Higher temperatures and the presence of certain polar solvents can increase its formation.[1]

• Unreacted Starting Material: Incomplete conversion will result in the presence of the starting aldehyde or ester in the final product.

• Rearrangement Products: Under acidic conditions, particularly when starting from precursors like (chloromethyl)cyclopropane, rearrangement of the unstable cyclopropylmethyl carbocation can lead to byproducts such as cyclobutanol (B46151) and but-3-en-1-ol.[4]

Q4: What are the recommended methods for purifying cyclopropylmethanol?

The primary methods for purification are:

• Distillation: This is the most common and effective method for separating cyclopropylmethanol from byproducts and unreacted starting materials.[1][5]

• Flash Chromatography: This technique can also be used for purification, especially on a smaller scale.[5][6]

Troubleshooting Guides

Issue 1: Low Yield of Cyclopropylmethanol

Possible Cause	Suggested Solution
Inactive Catalyst	- For hydrogenation, ensure the catalyst is fresh and properly activated. - Consider using a pre-catalyst or ensuring the reaction is free of catalyst poisons.
Suboptimal Reaction Conditions	- Temperature: If ring-opening is suspected, try lowering the reaction temperature.[1] - Pressure: For hydrogenation, ensure the pressure is within the optimal range for your specific catalyst and substrate.[1]
Incomplete Reaction	- Monitor the reaction progress using techniques like TLC or GC. - If the reaction has stalled, consider adding more catalyst or extending the reaction time.
Loss during Workup/Purification	- Optimize the extraction and distillation procedures to minimize product loss.

Issue 2: High Levels of n-Butanol Impurity

Possible Cause	Suggested Solution
High Reaction Temperature	- Lower the reaction temperature to a milder range (e.g., 20-50°C for hydrogenation) to decrease the likelihood of cyclopropane ring opening.[1]
Choice of Solvent	- The use of more polar solvents can sometimes promote the formation of n-butanol.[1] Experiment with less polar, inert solvents like cyclohexane (B81311) or heptane.[1]
Impurity in Starting Material	- If using cyclopropanecarboxaldehyde, check for the presence of crotonaldehyde, which will be hydrogenated to n-butanol.[1] Purify the starting material if necessary.

Issue 3: Presence of Multiple Unexpected Products

Possible Cause	Suggested Solution
Reaction Proceeding via SN1 Mechanism	- The formation of a mixture of products, including rearranged alcohols like cyclobutanol, is characteristic of an SN1 reaction pathway, often favored by acidic or neutral conditions.[4][7]
Acidic Conditions	- If you are aiming for a direct substitution, ensure your reaction conditions are basic to favor an SN2 mechanism.[4] This is particularly relevant when starting with (chloromethyl)cyclopropane.
Solvent Effects	- Polar, protic solvents can stabilize carbocation intermediates, promoting SN1 pathways.[4] Consider using a less polar or aprotic solvent if rearrangement is an issue.

Experimental Protocols

Protocol 1: Hydrogenation of Cyclopropanecarboxaldehyde using Raney Nickel

This protocol is adapted from a patented procedure.[1]

• Catalyst Preparation: In a suitable pressure vessel, wash water-moist Raney Nickel (e.g., 2g) three times with distilled water, followed by three rinses with tetrahydrofuran (B95107) (THF).

• Reaction Setup: To the washed catalyst, add 20 mL of THF, followed by 5 g of cyclopropanecarboxaldehyde (ensure it is of high purity to avoid n-butanol formation from crotonaldehyde).

• Hydrogenation: Place the vessel in a hydrogenation apparatus, flush with nitrogen, and then with hydrogen. Pressurize the vessel with hydrogen to 4.72 absolute bar.

• Reaction: Maintain the reaction mixture at 25-28°C with shaking.

• Monitoring: The reaction progress can be monitored by the cessation of hydrogen uptake.

• Workup: After the reaction is complete (typically several hours), carefully vent the hydrogen and filter the reaction mixture to remove the catalyst.

• Analysis and Purification: Analyze the crude product by GC to determine the ratio of cyclopropylmethanol to any byproducts. Purify the cyclopropylmethanol by distillation.

Quantitative Data Summary

The following table summarizes data from various examples of cyclopropanecarboxaldehyde hydrogenation.[1]

Catalyst	Solvent	Temperature (°C)	Pressure (bar)	Reaction Time (h)	Yield of Cyclopropylmethanol (%)	Purity of Cyclopropylmethanol (%)
Raney Cobalt	-	25-28	4.80	40	99.7	99.7
Raney Nickel	Tetrahydrofuran	25-28	4.72	16	90.18	98.0 (Selectivity)
Raney Nickel	Cycloheptane	25-28	4.45	16	90.18	98.0 (Selectivity)
Raney Nickel	-	40	4.45	20	99.3	>99

Visualizations

Caption: General experimental workflow for the synthesis of cyclopropylmethanol.

Caption: A troubleshooting flowchart for addressing low reaction yields.

References

• 1. DE19543087A1 - Process for the preparation of cyclopropylmethanol - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. US5728896A - Process for the preparation of hydroxymethyl-cyclopropane - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. rsc.org [rsc.org]
• 7. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Technical Support Center: Cyclopropylmethanol Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the synthesis of cyclopropylmethanol. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to produce cyclopropylmethanol?

A1: The most common laboratory and industrial methods for synthesizing cyclopropylmethanol include:

• Hydrogenation of cyclopropanecarboxaldehyde (B31225).

• Reduction of cyclopropanecarboxylic acid or its esters.

• The Simmons-Smith cyclopropanation of allyl alcohol.

• The Kulinkovich reaction of formate (B1220265) esters.

Q2: I am observing a significant amount of n-butanol in my product after hydrogenation of cyclopropanecarboxaldehyde. What is the likely cause?

A2: The presence of n-butanol is a common issue when using cyclopropanecarboxaldehyde produced by the thermal isomerization of 2,3-dihydrofuran. This starting material often contains 5-15% crotonaldehyde (B89634) as an impurity. During hydrogenation, crotonaldehyde is reduced to n-butanol.[1]

Q3: In the reduction of methyl cyclopropanecarboxylate (B1236923) with sodium borohydride, a large amount of a solid byproduct is formed. What is it and can it be recycled?

A3: The solid byproduct is sodium tetramethoxyborate.[2] A patented process exists to recycle this byproduct by reacting it with methyl 4-chlorobutyrate to regenerate methyl cyclopropanecarboxylate, also producing valuable trimethyl borate.[2]

Q4: What are the gaseous byproducts I should be aware of during a Kulinkovich reaction?

A4: The Kulinkovich reaction, which forms cyclopropanols from esters and Grignard reagents in the presence of a titanium(IV) alkoxide catalyst, generates gaseous byproducts. When using ethylmagnesium bromide, the formation of ethane (B1197151) and a trace of ethene can be observed.[3] These are produced during the formation of the titanacyclopropane intermediate.

Troubleshooting Guides

Problem 1: Low Yield and Presence of n-Butanol in Hydrogenation Synthesis

• Symptom: GC analysis of the crude product shows a significant peak corresponding to n-butanol, and the yield of cyclopropylmethanol is lower than expected.

• Root Cause: The cyclopropanecarboxaldehyde starting material is contaminated with crotonaldehyde.[1]

• Solution:

  • Purify the Starting Material: Purify the cyclopropanecarboxaldehyde via distillation before the hydrogenation step to remove the higher-boiling crotonaldehyde.

  • Optimize Reaction Conditions: While the hydrogenation of both aldehydes is often unavoidable, adjusting the catalyst and reaction conditions (temperature, pressure) might slightly favor the desired conversion. However, purification of the starting material is the most effective solution.

  • Purification: Pure cyclopropylmethanol can be separated from n-butanol by fractional distillation after the removal of the catalyst.[1]

Problem 2: Formation of Isomeric Byproducts

• Symptom: NMR analysis of the product mixture indicates the presence of isomeric alcohols or halides, such as homoallylic halides, in addition to cyclopropylmethanol.

• Root Cause: Cationic rearrangement of the cyclopropylmethyl cation can occur, especially under acidic conditions or when using reagents like thionyl chloride (SOCl₂).[4]

• Solution:

  • Avoid Acidic Conditions: During workup and purification, avoid strongly acidic conditions that could protonate the hydroxyl group and initiate rearrangement.

  • Use Milder Reagents: If converting the alcohol to a halide, consider using milder, non-acidic halogenating agents.

Data Presentation: Byproduct Summary

The following table summarizes common byproducts for different cyclopropylmethanol synthesis routes.

Synthesis Method	Starting Materials	Common Byproducts	Reference
Hydrogenation	Cyclopropanecarboxaldehyde	n-Butanol, n-Butanal	[1]
Reduction	Methyl Cyclopropanecarboxylate, NaBH₄	Sodium Tetramethoxyborate	[2]
Kulinkovich Reaction	Methyl Formate, EtMgBr, Ti(OiPr)₄	Ethane, Ethene, Titanium-oxo species	[3][5]
Cationic Rearrangement	Cyclopropylmethanol, SOCl₂	Isomeric Alcohols, Homoallylic Halides	[4]

Experimental Protocols

Protocol 1: Hydrogenation of Cyclopropanecarboxaldehyde

This protocol is adapted from a patented industrial process.[1]

• Catalyst Preparation: A 250 ml pressure bottle is charged with 1 g of water-wet Raney Nickel. The catalyst is washed three times with distilled water, three times with tetrahydrofuran, and finally three times with cyclohexane (B81311).

• Reaction Setup: 10 ml of cyclohexane is added to the bottle, followed by 5 g of cyclopropanecarboxaldehyde (containing, for example, 8.31% crotonaldehyde).

• Hydrogenation: The bottle is placed in a Parr hydrogenation apparatus, flushed first with nitrogen and then with hydrogen. The pressure is set to 4.67 bar (absolute) of hydrogen.

• Reaction: The mixture is shaken at 25-29 °C for 16 hours.

• Workup: After the reaction, the catalyst is removed by filtration.

• Analysis: The crude mixture is analyzed by Gas Chromatography (GC). A typical result might show 90.58% cyclopropylmethanol and 7.93% n-butanol (solvent excluded).[1]

• Purification: The final product is purified by fractional distillation.

Visualizations

Byproduct Formation in Hydrogenation

Caption: Byproduct formation from impurities in hydrogenation.

Workflow for Troubleshooting Byproduct Formation

Caption: Troubleshooting workflow for byproduct identification.

References

• 1. DE19543087A1 - Process for the preparation of cyclopropylmethanol - Google Patents [patents.google.com]
• 2. CN117402062B - Method for preparing cyclopropylmethanol and recycling byproduct sodium tetramethoxyborate - Google Patents [patents.google.com]
• 3. Kulinkovich Reaction [organic-chemistry.org]
• 4. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 5. Kulinkovich Cyclopropanation - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Troubleshooting Grignard Reactions of Cyclopropylmethanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with Grignard reactions involving cyclopropylmethanol and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in a Grignard reaction with cyclopropylmethanol derivatives?

A1: The primary side products are typically homoallylic alcohols (resulting from ring-opening), Wurtz coupling products, and unreacted starting materials. The formation of these byproducts is influenced by reaction conditions such as temperature, the rate of reagent addition, and the nature of the substrate.

Q2: Why is ring-opening a significant issue with cyclopropylmethanol Grignard reactions?

A2: The cyclopropane (B1198618) ring in cyclopropylmethanol is highly strained. This strain can be relieved through ring-opening, particularly under acidic conditions during workup, or even during the reaction itself. The cyclopropylcarbinyl Grignard reagent can exist in equilibrium with its ring-opened homoallylic isomer.[1] This rearrangement is a known issue with cyclopropylcarbinyl systems.

Q3: What causes the formation of Wurtz coupling products?

A3: Wurtz-type homocoupling is a common side reaction in the preparation of Grignard reagents. It occurs when the newly formed Grignard reagent reacts with the starting alkyl halide. This side reaction is more prevalent with primary halides and can be minimized by slow addition of the halide to the magnesium turnings and maintaining a lower reaction temperature.

Q4: Can the hydroxyl group of cyclopropylmethanol interfere with the Grignard reaction?

A4: Yes, the acidic proton of the hydroxyl group will react with and quench the Grignard reagent. Therefore, it is essential to protect the alcohol, for example as a tetrahydropyranyl (THP) or silyl (B83357) ether, before initiating the Grignard reaction. Alternatively, an excess of the Grignard reagent can be used to first deprotonate the alcohol, though this can lead to more complex reaction mixtures.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of the desired alcohol	Reaction failed to initiate due to passive MgO layer on magnesium.	Activate magnesium turnings with iodine, 1,2-dibromoethane, or by mechanical stirring under inert gas.
Presence of moisture in glassware or solvent.	Thoroughly flame-dry all glassware and use anhydrous solvents.
Significant formation of Wurtz coupling product.	Add the alkyl halide slowly to the magnesium suspension. Maintain a low reaction temperature.
Formation of ring-opened (homoallylic) byproducts.	Perform the reaction at a low temperature (-78 °C to 0 °C). Use a gentle, non-acidic workup (e.g., saturated aqueous NH4Cl).
Reaction mixture turns dark or black	Decomposition of the Grignard reagent or side reactions.	This can be normal, but excessive darkening may indicate overheating. Ensure proper temperature control.
Multiple spots on TLC after reaction	Presence of side products (Wurtz, ring-opened) and starting material.	Optimize reaction conditions (temperature, addition rate). Purify the crude product using column chromatography.

Key Experimental Protocols

Protocol 1: Preparation of the Cyclopropylmethyl Grignard Reagent

Materials:

• Magnesium turnings

• (Bromomethyl)cyclopropane (B137280)

• Anhydrous diethyl ether or THF

• Iodine crystal (for activation)

• Anhydrous reaction vessel with a reflux condenser and dropping funnel under an inert atmosphere (e.g., Argon or Nitrogen)

Procedure:

• Place magnesium turnings (1.2 equivalents) and a small crystal of iodine in a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, all under an inert atmosphere.

• Gently warm the flask with a heat gun until the purple color of the iodine disappears, indicating activation of the magnesium. Allow the flask to cool to room temperature.

• Add anhydrous solvent (diethyl ether or THF) to cover the magnesium turnings.

• Dissolve (bromomethyl)cyclopropane (1 equivalent) in anhydrous solvent in the dropping funnel.

• Add a small portion of the (bromomethyl)cyclopropane solution to the magnesium suspension to initiate the reaction. Initiation is indicated by gentle bubbling and a slight increase in temperature.

• Once the reaction has started, add the remaining (bromomethyl)cyclopropane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The resulting greyish solution is ready for the next step.

Protocol 2: Reaction with an Aldehyde and Workup

Materials:

• Solution of cyclopropylmethylmagnesium bromide in ether/THF (from Protocol 1)

• Aldehyde (e.g., benzaldehyde)

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl) solution

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath.

• Prepare a solution of the aldehyde (0.9 equivalents) in anhydrous solvent and add it dropwise to the stirred Grignard solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture back to 0 °C and quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution. Avoid using strong acids to minimize ring-opening.

• Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to separate the desired cyclopropylmethanol derivative from any side products.

Visualizing Reaction Pathways and Troubleshooting

Grignard Reaction and Major Side Products

Caption: Main reaction pathway and formation of major side products.

Cyclopropylcarbinyl-Homoallyl Rearrangement

Caption: Equilibrium between cyclopropylcarbinyl and homoallyl Grignards.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common issues.

References

• 1. pubs.acs.org [pubs.acs.org]

preventing ring opening of cyclopropylmethanol under acidic conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on preventing the ring-opening of cyclopropylmethanol under acidic conditions. The cyclopropyl (B3062369) group is a critical structural motif in medicinal chemistry, but its inherent ring strain makes it susceptible to cleavage in acidic environments. This guide offers troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help maintain the integrity of the cyclopropyl ring during your synthetic endeavors.

Troubleshooting Guide: Preventing Ring-Opening

Encountering unexpected ring-opened byproducts can be a significant setback. This section provides direct answers to common issues observed during experiments with cyclopropylmethanol and its derivatives under acidic conditions.

Issue 1: Ring-opening is observed during the reaction.

Potential Cause	Solution
Acidic Reaction Conditions	The primary driver for the ring-opening of cyclopropylmethanol is the presence of acid, which catalyzes the formation of an unstable cyclopropylcarbinyl cation. This intermediate readily rearranges to a more stable homoallylic cation, leading to ring-opened products. To mitigate this, introduce a non-nucleophilic weak base, such as triethylamine (B128534) (TEA) or diisopropylethylamine (DIPEA), to act as an acid scavenger. These amines will neutralize any acid present in the reaction mixture, preventing the protonation of the hydroxyl group and subsequent carbocation formation.
Inadequate Temperature Control	While acid is the primary catalyst, elevated temperatures can provide the necessary activation energy for the ring-opening to occur, even in the presence of trace amounts of acid. It is crucial to maintain the lowest possible temperature at which the desired reaction proceeds at a reasonable rate.

Issue 2: Ring-opening occurs during the aqueous workup.

Potential Cause	Solution
Acidic Quenching	Quenching the reaction with an acidic solution (e.g., HCl, NH4Cl) will invariably lead to the ring-opening of any remaining cyclopropylmethanol or the product if it retains the cyclopropylmethanol moiety.
Prolonged Exposure to Acid	Even mildly acidic water can cause ring-opening over time. To avoid this, the workup should be performed as quickly as possible, and the product should not be left in contact with acidic aqueous layers for extended periods.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of acid-catalyzed ring-opening of cyclopropylmethanol?

A1: The ring-opening proceeds through a cationic rearrangement. The hydroxyl group of cyclopropylmethanol is first protonated by an acid, forming a good leaving group (water). Departure of water generates a primary cyclopropylcarbinyl cation. Due to significant ring strain, this cation is highly unstable and rapidly rearranges to a more stable, delocalized homoallylic cation, which is then trapped by a nucleophile to give the ring-opened product.

Caption: Acid-catalyzed ring-opening of cyclopropylmethanol.

Q2: Besides pH control, what other strategies can I employ to prevent ring-opening?

A2: Protecting the hydroxyl group of cyclopropylmethanol as an ether is an effective strategy. The choice of the protecting group is critical and depends on the reaction conditions of the subsequent steps. Silyl (B83357) ethers, such as tert-butyldimethylsilyl (TBDMS) and tert-butyldiphenylsilyl (TBDPS), are particularly useful as they are stable to a range of acidic conditions and can be selectively removed later. Benzyl (B1604629) (Bn) ethers are also robust and can be cleaved under neutral conditions via hydrogenolysis.

Q3: How do I choose between pH control and a protecting group strategy?

A3: The choice depends on the overall synthetic route. If the subsequent reaction steps are performed under mildly acidic conditions that can be buffered or if the reaction is fast, pH control with an acid scavenger may be sufficient. However, if the synthesis involves strongly acidic reagents or prolonged reaction times under acidic conditions, a protecting group strategy is more reliable.

Caption: Decision tree for selecting a preventive strategy.

Experimental Protocols

Protocol 1: General Procedure for a Reaction Using an Acid Scavenger

This protocol describes a general method for running a reaction that may generate acid in the presence of cyclopropylmethanol, using triethylamine (TEA) as an acid scavenger.

Materials:

• Cyclopropylmethanol

• Reagents for the desired transformation

• Anhydrous solvent (e.g., Dichloromethane, THF)

• Triethylamine (TEA), distilled

• Argon or Nitrogen for inert atmosphere

Procedure:

• To a flame-dried flask under an inert atmosphere, add cyclopropylmethanol and the other necessary reagents, dissolved in the anhydrous solvent.

• Cool the mixture to the desired reaction temperature (e.g., 0 °C).

• Slowly add 1.5 to 2.0 equivalents of triethylamine to the reaction mixture.

• Allow the reaction to proceed, monitoring its progress by TLC or LC-MS.

• Upon completion, proceed with a non-acidic workup as described in Protocol 2.

Protocol 2: Non-Acidic Aqueous Workup

This procedure details how to quench a reaction and perform an extraction without causing ring-opening of acid-sensitive cyclopropyl-containing compounds.

Materials:

• Reaction mixture from Protocol 1

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na2SO4) or magnesium sulfate (MgSO4)

• Organic solvent for extraction (e.g., Ethyl acetate, Dichloromethane)

Procedure:

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly and carefully add saturated aqueous NaHCO3 solution to the reaction mixture with vigorous stirring. Continue addition until gas evolution ceases and the pH of the aqueous layer is neutral or slightly basic (pH 7-8), which can be checked with pH paper.[1][2]

• Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent.

• Wash the combined organic layers with brine to remove excess water.

• Dry the organic layer over anhydrous Na2SO4 or MgSO4, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 3: Protection of Cyclopropylmethanol with a TBDMS Group

This protocol describes the protection of the hydroxyl group of cyclopropylmethanol as a tert-butyldimethylsilyl (TBDMS) ether.

Materials:

• Cyclopropylmethanol

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole (B134444)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl) solution

• Brine

Procedure:

• To a solution of cyclopropylmethanol in anhydrous DMF, add imidazole (1.5 equivalents) and TBDMSCl (1.2 equivalents).

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction by TLC until the starting material is consumed.

• Pour the reaction mixture into a separatory funnel containing diethyl ether and saturated aqueous NH4Cl solution.

• Separate the layers and extract the aqueous layer with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford (cyclopropylmethoxy)(tert-butyl)dimethylsilane.

Protocol 4: Deprotection of a Benzyl-Protected Cyclopropylmethanol

This protocol describes the removal of a benzyl protecting group via catalytic hydrogenolysis.

Materials:

• Benzyloxymethylcyclopropane

• Palladium on carbon (10% Pd/C)

• Methanol (B129727) or Ethanol (B145695)

• Hydrogen gas (H2)

Procedure:

• Dissolve the benzyl-protected cyclopropylmethanol in methanol or ethanol in a flask suitable for hydrogenation.

• Carefully add a catalytic amount of 10% Pd/C to the solution.

• Purge the flask with hydrogen gas and then maintain a hydrogen atmosphere (e.g., using a balloon).

• Stir the reaction mixture vigorously at room temperature until the deprotection is complete (monitor by TLC).

• Carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the filter cake with the solvent.

• Concentrate the filtrate under reduced pressure to obtain the deprotected cyclopropylmethanol.

Data Summary

The choice of protecting group is crucial for the success of a multi-step synthesis. The following table summarizes the relative stability of common silyl ethers under acidic conditions, which is a key factor in preventing unwanted deprotection and subsequent ring-opening.

Table 1: Relative Stability of Silyl Ethers to Acidic Cleavage

Silyl Ether	Structure	Relative Rate of Acidic Cleavage (vs. TMS)
TMS	-Si(CH₃)₃	1
TES	-Si(CH₂CH₃)₃	64
TBDMS	-Si(CH₃)₂(C(CH₃)₃)	20,000
TIPS	-Si(CH(CH₃)₂)₃	700,000
TBDPS	-Si(Ph)₂(C(CH₃)₃)	5,000,000

Data compiled from multiple sources.[3][4]

This data clearly indicates that for reactions requiring high stability to acidic conditions, TBDPS is the most robust choice, followed by TIPS and TBDMS.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for conducting a reaction with an acid-sensitive cyclopropylmethanol derivative.

Caption: General experimental workflow for acid-sensitive reactions.

References

• 1. asianpubs.org [asianpubs.org]
• 2. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 3. (1R,2R)-2-((benzyloxy)methyl)cyclopropane-1-carboxylic acid; CAS No.: 561055-27-4 [chemshuttle.com]
• 4. scispace.com [scispace.com]

Technical Support Center: Purification of Cyclopropylmethanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with cyclopropylmethanol.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of cyclopropylmethanol.

Problem	Possible Cause	Suggested Solution
Low Purity After Distillation	Inefficient fractional distillation setup.	- Ensure the distillation column has a sufficient number of theoretical plates. - Optimize the reflux ratio to improve separation. - Check for temperature fluctuations during distillation.
Presence of close-boiling impurities.	- Analyze the crude material by GC-MS to identify impurities. - If impurities are isomeric or have very similar boiling points, consider alternative purification methods like column chromatography.
Azeotrope formation.	- While not definitively reported, the miscibility of cyclopropylmethanol with water and other solvents could lead to azeotropes. - Dry the crude product thoroughly before distillation using a suitable drying agent (e.g., anhydrous magnesium sulfate).
Product Contaminated with Water	Incomplete drying of the organic phase after extraction.	- Use an adequate amount of a high-capacity drying agent like anhydrous magnesium sulfate (B86663) or sodium sulfate. - Ensure sufficient contact time between the organic phase and the drying agent.
Use of wet solvents or glassware.	- Always use anhydrous solvents for extraction and chromatography. - Flame-dry or oven-dry all glassware before use.
Co-elution of Impurities During Column Chromatography	Inappropriate solvent system.	- Perform thin-layer chromatography (TLC) with various solvent systems to find the optimal mobile phase for separation. - A gradient elution might be necessary to separate compounds with different polarities.
Overloading the column.	- Use an appropriate ratio of crude material to silica (B1680970) gel (typically 1:50 to 1:100 by weight).
Low Recovery After Purification	Product loss during transfers.	- Minimize the number of transfer steps. - Rinse glassware with the appropriate solvent to recover any residual product.
Decomposition on silica gel.	- Cyclopropylmethanol is generally stable, but sensitive impurities or the product itself could degrade on acidic silica gel. - Consider using neutral or deactivated silica gel, or an alternative stationary phase like alumina.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude cyclopropylmethanol?

A1: Common impurities often depend on the synthetic route. If synthesized by the reduction of cyclopropanecarboxaldehyde (B31225), impurities can include unreacted aldehyde and byproducts from impurities in the starting material. For instance, if the cyclopropanecarboxaldehyde is produced by the thermal isomerization of 2,3-dihydrofuran, it may contain crotonaldehyde, which upon hydrogenation gets reduced to n-butanol.[1]

Q2: What is the boiling point of cyclopropylmethanol and how does it influence purification by distillation?

A2: Cyclopropylmethanol has a boiling point of approximately 123-124 °C at atmospheric pressure.[2][3] This relatively high boiling point allows for effective separation from lower-boiling solvents and some impurities by fractional distillation. For small-scale purifications, Kugelrohr distillation at reduced pressure can be an effective method to minimize thermal stress on the compound.[4]

Q3: Can I use extraction to purify cyclopropylmethanol?

A3: Extraction is typically used as a preliminary purification step (work-up) rather than a final one. After quenching a reaction, the product is usually extracted into an organic solvent like diethyl ether. The organic layer is then washed with water or brine to remove water-soluble impurities.[5] However, this will not separate it from other organic impurities.

Q4: Is cyclopropylmethanol soluble in water?

A4: Yes, cyclopropylmethanol is soluble in water, as well as in common organic solvents like ethanol, ether, acetone, and benzene.[6][7] Its solubility in water is an important consideration during the work-up, as some product may be lost to the aqueous phase.

Q5: How can I remove water from my cyclopropylmethanol sample?

A5: To remove water, you can dry the organic solution containing cyclopropylmethanol with an anhydrous drying agent such as magnesium sulfate or sodium sulfate before the final purification step.[5] If you have the final product contaminated with water, you may need to redissolve it in a suitable organic solvent, dry the solution, and then remove the solvent.

Quantitative Data Summary

The following table summarizes key physical properties of cyclopropylmethanol relevant to its purification.

Property	Value	Source
Molecular Formula	C₄H₈O	[6][7]
Molecular Weight	72.11 g/mol	[6][8]
Boiling Point	123-124 °C (at 738 mmHg)	[2][3]
Density	0.890 g/mL at 25 °C	[3]
Solubility	Soluble in water, ethanol, ether, acetone, benzene	[6][7]
Refractive Index	n20/D 1.431	[3]

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This protocol is suitable for purifying cyclopropylmethanol from impurities with significantly different boiling points.

• Setup : Assemble a fractional distillation apparatus with a packed column (e.g., Vigreux or Raschig rings), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glassware is dry.

• Charging the Flask : Charge the distillation flask with the crude cyclopropylmethanol. Add a few boiling chips or a magnetic stir bar.

• Distillation :

  • Heat the flask gently.

  • Once boiling begins, adjust the heat to maintain a slow and steady distillation rate.

  • Collect a forerun fraction, which will contain any low-boiling impurities.

  • Monitor the temperature at the distillation head. Collect the fraction that distills at the boiling point of cyclopropylmethanol (around 123-124 °C at atmospheric pressure).

  • Stop the distillation before the flask runs dry.

• Analysis : Analyze the purity of the collected fraction using Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 2: Purification by Flash Column Chromatography

This protocol is effective for separating cyclopropylmethanol from impurities with similar boiling points but different polarities.[4]

• Adsorbent : Use silica gel (230-400 mesh) as the stationary phase.

• Solvent System Selection : Determine a suitable mobile phase by running TLC plates with different solvent systems (e.g., varying ratios of ethyl acetate (B1210297) in hexanes). A good solvent system will give the cyclopropylmethanol an Rf value of approximately 0.2-0.4.

• Column Packing : Pack a glass column with a slurry of silica gel in the chosen mobile phase.

• Sample Loading :

  • Dissolve the crude cyclopropylmethanol in a minimal amount of the mobile phase.

  • Alternatively, for less soluble samples, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the top of the column.

• Elution :

  • Add the mobile phase to the top of the column and apply gentle pressure (using a pump or inert gas) to achieve a steady flow rate.

  • Collect fractions in test tubes or other suitable containers.

• Fraction Analysis :

  • Monitor the elution of the product by TLC.

  • Combine the fractions containing the pure product.

• Solvent Removal : Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified cyclopropylmethanol.

Visualizations

Caption: General purification workflow for cyclopropylmethanol.

Caption: Troubleshooting logic for low purity after distillation.

References

• 1. DE19543087A1 - Process for the preparation of cyclopropylmethanol - Google Patents [patents.google.com]
• 2. lifechempharma.com [lifechempharma.com]
• 3. Cyclopropylmethanol [chembk.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. benchchem.com [benchchem.com]
• 6. nbinno.com [nbinno.com]
• 7. CN117402062B - Method for preparing cyclopropylmethanol and recycling byproduct sodium tetramethoxyborate - Google Patents [patents.google.com]
• 8. Cyclopropanemethanol | C4H8O | CID 75644 - PubChem [pubchem.ncbi.nlm.nih.gov]

Cyclopropylmethanol Reactions: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with cyclopropylmethanol.

Troubleshooting Guide

This guide addresses common issues encountered during reactions involving cyclopropylmethanol.

Issue: Low or No Product Yield in Oxidation Reactions

• Question: My oxidation of cyclopropylmethanol to cyclopropyl (B3062369) carboxaldehyde is showing low yield. What are the possible causes and solutions?

• Answer: Low yields in the oxidation of cyclopropylmethanol can stem from several factors. Incomplete conversion is a common issue. Ensure your oxidizing agent (e.g., PCC, Dess-Martin periodinane) is fresh and used in the correct stoichiometric amount. Over-oxidation to cyclopropanecarboxylic acid can occur, especially with stronger oxidizing agents like chromic acid in the presence of water.[1] Using a mild, anhydrous oxidizing agent like Pyridinium Chlorochromate (PCC) in a solvent like dichloromethane (B109758) can help to stop the reaction at the aldehyde stage.[1] Additionally, the volatility of the aldehyde product can lead to loss during workup and purification; ensure your condenser is efficient and consider using a cooled receiving flask during solvent removal.

Issue: Formation of Unexpected Byproducts

• Question: I am observing unexpected byproducts in my reaction. What are the likely side reactions with cyclopropylmethanol?

• Answer: Cyclopropylmethanol is prone to rearrangement reactions, especially under acidic conditions, due to the strain in the three-membered ring. The formation of a carbocation on the adjacent carbon can trigger a cyclopropylcarbinyl-homoallyl rearrangement, leading to ring-opened products like but-3-en-1-ol or other isomers.[2][3][4] For example, reacting cyclopropylmethanol with thionyl chloride can produce not only the expected cyclopropylmethyl chloride but also rearranged chlorides.[2][4] To minimize these side reactions, it is crucial to use non-acidic reagents or perform the reaction at low temperatures. If acidic conditions are unavoidable, consider using a milder acid or a buffered system.

Issue: Ring-Opening During Reactions

• Question: My reaction resulted in a significant amount of a linear C4 compound instead of the expected cyclopropyl-containing product. How can I prevent this?

• Answer: Ring-opening is a common problem, often acid-catalyzed.[5] The cyclopropylmethyl cation is unstable and can rearrange to a more stable homoallyl cation, leading to products like but-3-enyl derivatives.[2][3] This is particularly prevalent in reactions that proceed through a carbocation intermediate, such as certain esterifications or reactions with strong acids. To avoid this, opt for reaction conditions that do not generate a carbocation adjacent to the ring. For instance, in an ether synthesis, using the Williamson ether synthesis (deprotonation of the alcohol followed by reaction with an alkyl halide) is preferable to acid-catalyzed dehydration.[6][7]

Issue: Difficulty in Product Purification

• Question: I am having trouble purifying my cyclopropylmethanol derivative. What are some common impurities and effective purification strategies?

• Answer: Common impurities include starting materials, reagents, and byproducts from side reactions like ring-opening. If you are synthesizing cyclopropylmethanol itself via hydrogenation of cyclopropanecarboxaldehyde (B31225), a common impurity is n-butanol, which arises from the reduction of crotonaldehyde (B89634) present in the starting material.[8] Purification can often be achieved by distillation if the product is thermally stable and has a distinct boiling point from the impurities.[8] For many derivatives, column chromatography is an effective method.[2][9][10] If byproducts have similar polarities to your product, you may need to try different solvent systems for chromatography or consider alternative purification techniques like preparative HPLC.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed with cyclopropylmethanol?

A1: Cyclopropylmethanol is a versatile building block used in a variety of organic syntheses.[11][12][13] Common reactions include:

• Oxidation to form cyclopropyl carboxaldehyde or cyclopropanecarboxylic acid.[1][11]

• Esterification with carboxylic acids to form cyclopropylmethyl esters.[14][15]

• Ether synthesis , for example, through the Williamson ether synthesis.[6][7]

• Conversion to cyclopropylmethyl halides using reagents like thionyl chloride or phosphorus tribromide.[2]

• Tosylation to form cyclopropylmethyl tosylate, a good leaving group for subsequent nucleophilic substitution reactions.[10]

Q2: Are there any specific safety precautions I should take when working with cyclopropylmethanol?

A2: Yes, cyclopropylmethanol is a flammable liquid and should be handled with care.[16] Always work in a well-ventilated area, preferably in a fume hood, to avoid inhaling vapors.[16] Keep it away from heat, sparks, and open flames.[16] Use appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat.[16]

Q3: My starting material, cyclopropanecarboxaldehyde, contains crotonaldehyde. Will this affect my synthesis of cyclopropylmethanol?

A3: Yes, the presence of crotonaldehyde as an impurity in cyclopropanecarboxaldehyde will lead to the formation of n-butanol during the hydrogenation reaction.[8] This is because the hydrogenation conditions that reduce the aldehyde group of cyclopropanecarboxaldehyde will also reduce the double bond and aldehyde group of crotonaldehyde. The resulting n-butanol will then need to be separated from the desired cyclopropylmethanol, typically by distillation.[8]

Q4: Can I use acid-catalyzed dehydration to synthesize ethers from cyclopropylmethanol?

A4: Acid-catalyzed dehydration of cyclopropylmethanol to form an ether is generally not recommended. The acidic conditions and heat required for this reaction are likely to promote the rearrangement of the cyclopropylmethyl carbocation, leading to significant amounts of ring-opened byproducts.[2][3] The Williamson ether synthesis, which involves deprotonating the alcohol to form an alkoxide followed by reaction with an alkyl halide, is a much more suitable method for preparing ethers from cyclopropylmethanol as it avoids acidic conditions.[6]

Quantitative Data Summary

The following table summarizes typical reaction conditions for the synthesis of cyclopropylmethanol via hydrogenation of cyclopropanecarboxaldehyde.

Parameter	Condition 1	Condition 2	Condition 3
Catalyst	Raney Nickel	Raney Cobalt	43% Nickel on Alumina
Solvent	Cyclohexane	Tetrahydrofuran	Cyclohexane
Temperature	25-29 °C	25-28 °C	30 °C
Pressure	4.67 bar	4.72 bar	4.45 bar
Reaction Time	16 hours	7 hours	24 hours
Selectivity for Cyclopropylmethanol	>99%	97.4%	>99%
Major Byproduct	n-Butanol	n-Butanol	n-Butanol
Reference	[8]	[8]	[8]

Experimental Protocols

Protocol 1: General Workup for Fischer Esterification

This protocol describes a typical workup for a Fischer esterification reaction between cyclopropylmethanol and a carboxylic acid.

• Cool the Reaction: Once the reaction is complete, allow the mixture to cool to room temperature.

• Dilution: Dilute the reaction mixture with a suitable organic solvent, such as ethyl acetate (B1210297) (EtOAc).[17]

• Aqueous Wash: Transfer the diluted mixture to a separatory funnel and wash with water to remove the excess alcohol and some of the acid catalyst.[17]

• Neutralization: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the remaining acid catalyst. Be sure to vent the separatory funnel frequently as carbon dioxide gas will be evolved.[17]

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to remove residual water.[17]

• Drying: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).[17]

• Filtration and Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude ester.

• Purification: Purify the crude product by distillation or column chromatography as required.

Protocol 2: Workup for Tosylation of Cyclopropylmethanol

This protocol outlines a general workup for the tosylation of cyclopropylmethanol using p-toluenesulfonyl chloride (TsCl) and a base like triethylamine (B128534) or pyridine.

• Quenching: After the reaction is complete, cool the reaction mixture in an ice bath and slowly add cold water or a dilute acid solution (e.g., 1 M HCl) to quench the reaction and dissolve the amine salts.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into an organic solvent like dichloromethane or diethyl ether.

• Washing: Wash the organic layer sequentially with:

  • Dilute HCl to remove any remaining amine base.

  • Water.

  • Saturated aqueous NaHCO₃ solution to remove any remaining TsCl and p-toluenesulfonic acid.

  • Saturated aqueous NaCl (brine).

• Drying: Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄.

• Concentration: Filter and concentrate the organic layer under reduced pressure to yield the crude cyclopropylmethyl tosylate.

• Purification: The crude product can be further purified by column chromatography or recrystallization if necessary.[10]

Visualizations

Caption: General experimental workflow for cyclopropylmethanol reactions.

Caption: Desired vs. undesired reaction pathways for cyclopropylmethanol.

References

• 1. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. researchgate.net [researchgate.net]
• 5. Ring-opening hydroarylation of monosubstituted cyclopropanes enabled by hexafluoroisopropanol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Ether synthesis by etherification (alkylation) [organic-chemistry.org]
• 8. DE19543087A1 - Process for the preparation of cyclopropylmethanol - Google Patents [patents.google.com]
• 9. rsc.org [rsc.org]
• 10. rsc.org [rsc.org]
• 11. nbinno.com [nbinno.com]
• 12. nbinno.com [nbinno.com]
• 13. Actylis - Cyclopropylmethanol [solutions.actylis.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. Ester synthesis by esterification [organic-chemistry.org]
• 16. lifechempharma.com [lifechempharma.com]
• 17. Fischer Esterification-Typical Procedures - operachem [operachem.com]

Technical Support Center: Managing Exothermic Reactions Involving Cyclopropylmethanol

This guide provides technical support for researchers, scientists, and drug development professionals working with cyclopropylmethanol, focusing on the safe management of potentially exothermic reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary exothermic hazards associated with cyclopropylmethanol?

A1: The primary exothermic hazards stem from two main sources:

• Ring Strain: The cyclopropyl (B3062369) ring is highly strained. Ring-opening reactions, which can be initiated by acids, heat, or certain reagents, are often highly exothermic. The isomerization of cyclopropane (B1198618) to propene, for example, releases approximately -33.0 kJ/mol of heat.[1]

• Reactions of the Hydroxymethyl Group: The alcohol functional group can undergo various reactions, some of which are inherently exothermic. For instance, Grignard reactions, where cyclopropylmethanol might be a starting material or a product, are known to be strongly exothermic. The enthalpy of formation for certain Grignard reagents can be in the range of -320 to -380 kJ/mol.[2]

Q2: What are the initial signs of a potential runaway reaction?

A2: Early detection is critical. Key indicators include:

• A sudden, unexpected increase in reaction temperature that does not stabilize with standard cooling.

• A rapid rise in pressure within the reaction vessel.

• Noticeable changes in the reaction mixture's color or viscosity.

• Increased off-gassing or fuming.

Q3: How does reaction scale-up affect the risk of an exothermic event?

A3: Scaling up a reaction significantly increases the risk of a thermal runaway. This is due to the non-linear scaling of heat generation (proportional to volume) versus heat removal (proportional to surface area). As the reactor size increases, the surface-area-to-volume ratio decreases, making cooling less efficient. A reaction that is easily managed on a lab bench can become dangerously exothermic at a larger scale.

Q4: What are the essential safety precautions before starting any reaction with cyclopropylmethanol?

A4: A thorough risk assessment is mandatory. This should include:

• A literature review for any known hazards of the specific reaction.

• Differential Scanning Calorimetry (DSC) to determine the onset temperature of any potential decomposition reactions.

• Reaction calorimetry to quantify the heat of reaction and the rate of heat evolution under planned process conditions.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpectedly rapid temperature increase during reagent addition.	1. Reagent addition rate is too high. 2. Inadequate cooling. 3. "Induction period" has ended, leading to a sudden acceleration of the reaction.	1. Immediately stop the reagent addition. 2. Increase cooling to the maximum capacity. 3. If the temperature continues to rise uncontrollably, initiate the emergency quench procedure. 4. For future runs, reduce the reagent addition rate and consider a more dilute solution.
Localized boiling or "hot spots" in the reactor.	1. Poor mixing/agitation. 2. Reagent is not dispersing quickly enough.	1. Increase the stirring rate. 2. Ensure the agitator is appropriately sized and positioned for the reactor. 3. Consider subsurface addition of the reagent to improve dispersion.
Pressure buildup in a sealed or vented reactor.	1. Gas evolution from the reaction. 2. Boiling of a low-boiling point solvent due to an exotherm.	1. Ensure the venting system is not blocked and is of adequate size for the potential gas evolution rate. 2. If the pressure rise is due to an exotherm, immediately stop reagent addition and maximize cooling.
Reaction does not initiate, leading to reagent accumulation.	1. Impurities in starting materials or catalyst. 2. Low reaction temperature. 3. In the case of Grignard reactions, the magnesium surface may not be activated.	1. This is a particularly dangerous situation, as a sudden initiation can lead to a runaway reaction. Do not simply increase the temperature. 2. Safely quench the reaction and re-evaluate the purity of all reagents and the reaction setup. 3. For Grignard reactions, consider adding a small amount of pre-synthesized Grignard reagent to initiate the reaction safely.[3]

Quantitative Data on Relevant Reactions

The following tables summarize key quantitative data for reactions related to the synthesis and reactivity of cyclopropylmethanol. This data is intended for illustrative purposes; it is crucial to perform specific calorimetric studies for your unique reaction conditions.

Table 1: Thermodynamic Data for Cyclopropane Ring-Opening

Reaction	Enthalpy of Reaction (ΔH)	Notes
Cyclopropane → Propene	-33.0 kJ/mol	Illustrates the energy released during the isomerization of the parent cyclopropane ring.[1]

Table 2: Typical Reaction Parameters for the Synthesis of Cyclopropylmethanol via Hydrogenation

Parameter	Value	Reference
Reactant	Cyclopropanecarboxaldehyde (B31225)	[4]
Catalyst	Raney Cobalt or Nickel	[4]
Temperature	25-28 °C	[4]
Pressure	4.45 - 4.80 bar	[4]
Solvent	Cyclohexane or Tetrahydrofuran	[4]

Experimental Protocols

Protocol 1: General Procedure for Managing Exotherms in Grignard Reactions Involving Cyclopropyl Structures

This protocol outlines a safety-focused approach for a Grignard reaction where a cyclopropyl-containing compound is either the electrophile or is formed from a cyclopropyl Grignard reagent.

1. Pre-Reaction Safety Assessment:

• Conduct a reaction calorimetry study on a small scale to determine the heat of reaction and the maximum temperature of the synthesis reaction (MTSR).
• Ensure an emergency quench bath (e.g., dry ice/acetone) and a supply of a suitable quenching agent are readily accessible.

2. Reaction Setup:

• Use a jacketed reactor with a calibrated temperature probe and an overhead stirrer.
• Ensure efficient heat transfer by using a suitable heat transfer fluid and a powerful circulator.
• The reactor should be equipped with a pressure-equalizing dropping funnel for controlled reagent addition.
• All glassware must be oven-dried, and the reaction should be conducted under an inert atmosphere (e.g., argon or nitrogen).

3. Reaction Execution:

• Initiation: For the formation of a Grignard reagent, ensure initiation occurs with a small amount of the halide before adding the bulk of the reagent. If initiation is delayed, do not add more halide, as this can lead to a dangerous accumulation of unreacted starting material.
• Controlled Addition: Add the Grignard reagent or the electrophile dropwise from the addition funnel at a rate that allows the cooling system to maintain the desired reaction temperature.
• Monitoring: Continuously monitor the internal reaction temperature. A temperature difference of more than 10-15 °C between the reactor and the cooling jacket may indicate that the reaction is generating heat faster than it can be removed.
• Completion: After the addition is complete, continue to monitor the reaction temperature until it stabilizes and begins to decrease, indicating the end of the exothermic phase.

4. Work-up:

• Cool the reaction mixture in an ice bath before quenching.
• Slowly add a saturated aqueous solution of ammonium (B1175870) chloride or another suitable quenching agent. Be prepared for an initial exotherm during the quench.

Protocol 2: Safe Laboratory-Scale Hydrogenation for the Synthesis of Cyclopropylmethanol

This protocol is based on the hydrogenation of cyclopropanecarboxaldehyde and emphasizes safety when working with hydrogen and pyrophoric catalysts.

1. Pre-Reaction Safety Assessment:

• Review the safety data sheets for the catalyst (e.g., Raney Nickel, Platinum on carbon). Note that these catalysts are often pyrophoric, especially after use.
• Ensure the hydrogenation vessel is rated for the intended pressure and is free from defects.
• Work in a well-ventilated fume hood, and if possible, use a blast shield.[5]

2. Reaction Setup:

• A Parr shaker or a similar hydrogenation apparatus is recommended.
• The reaction vessel should be charged with the cyclopropanecarboxaldehyde, solvent, and catalyst under an inert atmosphere if the catalyst is particularly air-sensitive.

3. Reaction Execution:

• Inerting: Purge the reaction vessel several times with an inert gas (e.g., nitrogen or argon) to remove all oxygen before introducing hydrogen.
• Hydrogenation: Pressurize the vessel with hydrogen to the desired pressure (e.g., 4-5 bar).[4]
• Temperature Control: Maintain the reaction temperature within the desired range (e.g., 25-28 °C).[4] Although this specific hydrogenation is not reported to be strongly exothermic, it is good practice to have cooling available.
• Monitoring: Monitor the hydrogen uptake to follow the reaction progress.

4. Post-Reaction and Catalyst Handling:

• Venting and Purging: After the reaction is complete, carefully vent the excess hydrogen and purge the vessel multiple times with an inert gas.
• Catalyst Filtration: Never expose the dry, used catalyst to air. Filter the catalyst under a blanket of inert gas or quench it carefully with water before filtration. The filter cake should be kept wet and disposed of according to institutional safety guidelines for pyrophoric materials.

Visualizations

Caption: Troubleshooting workflow for a thermal excursion.

Caption: Safety workflow for Grignard reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. CN1699373A - A method to reduce the risk of large-scale Grignard reaction - Google Patents [patents.google.com]
• 4. DE19543087A1 - Process for the preparation of cyclopropylmethanol - Google Patents [patents.google.com]
• 5. safety.pitt.edu [safety.pitt.edu]

identifying impurities in cyclopropylmethanol via NMR spectroscopy

Welcome to the technical support center for the analysis of cyclopropylmethanol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying impurities in cyclopropylmethanol samples via NMR spectroscopy.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I might find in my cyclopropylmethanol sample?

A1: Impurities in cyclopropylmethanol often originate from its synthesis or purification process. Common impurities include:

• Starting materials: Unreacted cyclopropanecarboxaldehyde (B31225).

• Byproducts of synthesis: n-butanol can be a byproduct if the synthesis involves hydrogenation of cyclopropanecarboxaldehyde containing crotonaldehyde.[1]

• Solvents: Residual solvents from reaction workup and purification steps, such as diethyl ether, dichloromethane, or ethyl acetate.[2][3]

• Water: Moisture can be present in the sample or the NMR solvent.[3][4][5]

Q2: I see unexpected peaks in the 1H NMR spectrum of my cyclopropylmethanol. How can I identify them?

A2: Unexpected peaks usually correspond to impurities. To identify them:

• Check for common solvent peaks: Refer to the data table below for characteristic chemical shifts of common laboratory solvents.[4][6][7]

• Look for starting materials or byproducts: Compare the unknown peaks with the known NMR spectrum of potential starting materials or byproducts. For instance, the aldehyde proton of cyclopropanecarboxaldehyde has a characteristic downfield shift.

• Consider water: A broad singlet that can appear at various chemical shifts depending on the solvent and concentration might indicate the presence of water.[4] Its position is also temperature-dependent.[4]

• Use 2D NMR techniques: If signal overlap is an issue, 2D NMR experiments like COSY and HSQC can help in assigning the peaks to specific molecules.

Q3: How can I be sure that my NMR sample is prepared correctly to get a good spectrum?

A3: Proper sample preparation is crucial for obtaining a high-quality NMR spectrum.[8] Key considerations include:

• Solvent selection: Use a deuterated solvent that completely dissolves your sample.[9]

• Concentration: For a typical ¹H NMR spectrum, a concentration of 5-25 mg of your compound in 0.6-0.7 mL of deuterated solvent is recommended.[9] For ¹³C NMR, a higher concentration of 50-100 mg may be needed.[9]

• Homogeneity: Ensure your sample is fully dissolved and free of any solid particles, as these can negatively affect the magnetic field homogeneity and lead to poor spectral resolution.[8][10]

• Use of an internal standard: Tetramethylsilane (TMS) is a common internal standard for organic solvents, providing a reference peak at 0 ppm.[9]

Troubleshooting Guide

Problem: My NMR spectrum shows broad peaks and poor resolution.

This issue can arise from several factors. The following workflow can help you troubleshoot the problem.

Caption: Troubleshooting workflow for poor NMR spectral resolution.

Data Presentation

The following tables summarize the ¹H and ¹³C NMR chemical shifts for cyclopropylmethanol and common impurities in deuterated chloroform (B151607) (CDCl₃). Chemical shifts are reported in parts per million (ppm) relative to TMS.

Table 1: ¹H NMR Chemical Shifts (CDCl₃)

Compound	Functional Group	Chemical Shift (ppm)	Multiplicity
Cyclopropylmethanol	-CH₂-O	3.45	d
-CH- (cyclopropyl)	1.05	m
-CH₂- (cyclopropyl)	0.50	m
-CH₂- (cyclopropyl)	0.25	m
Cyclopropanecarboxaldehyde	-CHO	9.50	d
n-Butanol	-CH₂-OH	3.65	t
-CH₂-	1.55	m
-CH₂-	1.40	m
-CH₃	0.95	t
Diethyl Ether	-CH₂-	3.48	q
-CH₃	1.21	t
Dichloromethane	-CH₂-	5.30	s
Ethyl Acetate	-O-CH₂-	4.12	q
-C(O)-CH₃	2.05	s
-CH₃	1.26	t
Water	-OH	~1.56	s (broad)

Table 2: ¹³C NMR Chemical Shifts (CDCl₃)

Compound	Carbon Atom	Chemical Shift (ppm)
Cyclopropylmethanol	-CH₂-OH	68.5
-CH- (cyclopropyl)	14.0
-CH₂- (cyclopropyl)	3.5
Cyclopropanecarboxaldehyde	-CHO	201.0
n-Butanol	-CH₂-OH	62.5
-CH₂-	35.0
-CH₂-	19.5
-CH₃	14.0
Diethyl Ether	-CH₂-	66.0
-CH₃	15.5
Dichloromethane	-CH₂-	54.0
Ethyl Acetate	-C=O	171.0
-O-CH₂-	60.5
-C(O)-CH₃	21.0
-CH₃	14.5

Note: Chemical shifts of impurities can vary slightly depending on the sample concentration and other components present.[4]

Experimental Protocols

Protocol 1: NMR Sample Preparation

This protocol outlines the standard procedure for preparing a cyclopropylmethanol sample for NMR analysis.

Materials:

• Cyclopropylmethanol sample

• Deuterated solvent (e.g., CDCl₃)

• NMR tube (5 mm) and cap[8]

• Pasteur pipette and bulb

• Small vial

• Internal standard (e.g., TMS), if required

Procedure:

• Weigh the sample: In a small, clean, and dry vial, accurately weigh approximately 5-25 mg of the cyclopropylmethanol sample for ¹H NMR (50-100 mg for ¹³C NMR).[9]

• Add the solvent: Using a clean Pasteur pipette, add approximately 0.6-0.7 mL of the deuterated solvent to the vial.[9] If using an internal standard, it should be added to the solvent.

• Dissolve the sample: Gently swirl the vial to completely dissolve the sample. Visually inspect the solution to ensure no solid particles are present.[8][10] If solids remain, filter the solution through a small plug of glass wool in a Pasteur pipette into the NMR tube.[10]

• Transfer to NMR tube: Carefully transfer the solution from the vial into a clean, dry NMR tube using the Pasteur pipette. The final sample height in the tube should be around 4-5 cm.[10]

• Cap and label: Securely cap the NMR tube and label it clearly.

• Analysis: The sample is now ready for NMR analysis. Before inserting it into the spectrometer, wipe the outside of the tube to remove any dust or fingerprints.

Caption: Workflow for preparing a cyclopropylmethanol NMR sample.

References

• 1. DE19543087A1 - Process for the preparation of cyclopropylmethanol - Google Patents [patents.google.com]
• 2. Tips & Tricks [chem.rochester.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. depts.washington.edu [depts.washington.edu]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. research.cbc.osu.edu [research.cbc.osu.edu]
• 8. organomation.com [organomation.com]
• 9. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 10. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]

Technical Support Center: Catalyst Selection for Efficient Cyclopropylmethanol Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical support for navigating the complexities of catalyst selection in reactions involving cyclopropylmethanol. Due to its inherent ring strain, cyclopropylmethanol presents unique challenges and opportunities in chemical synthesis.[1] This resource offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to facilitate efficient and successful reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in catalytic reactions with cyclopropylmethanol?

A1: The main challenge is the high ring strain of the cyclopropyl (B3062369) group, making it susceptible to undesired ring-opening or rearrangement reactions.[1][2] Key factors that can promote these side reactions include strong acidic conditions, high temperatures, and the generation of carbocation intermediates. Careful selection of a catalyst and reaction conditions is crucial to maintain the integrity of the cyclopropyl ring or to control its rearrangement selectively.

Q2: Which types of catalysts are commonly used for cyclopropylmethanol reactions?

A2: The choice of catalyst depends on the desired transformation:

• Lewis Acids (e.g., Yb(OTf)₃, Sc(OTf)₃, Zn(OTf)₂): These are often employed for controlled ring-opening and rearrangement reactions, such as the conversion of cyclopropylmethanol to cyclobutanol (B46151).

• Brønsted Acids : These can also promote rearrangements but must be used with caution as strong acids can lead to uncontrolled side reactions. Milder Brønsted acids are sometimes preferred.

• Hydrogenation Catalysts (e.g., Raney Nickel, Raney Cobalt, Palladium on Carbon): These are used for the synthesis of cyclopropylmethanol from cyclopropanecarboxaldehyde (B31225).

• Palladium Catalysts (e.g., Pd(OAc)₂, Pd(dppf)Cl₂): These are used in cross-coupling reactions where cyclopropylmethanol derivatives are used as building blocks.

Q3: How do I choose between a homogeneous and a heterogeneous catalyst?

A3: The choice depends on the specific reaction and desired outcome:

• Homogeneous catalysts are in the same phase as the reactants, which can lead to higher activity and selectivity under milder conditions.[3] However, separating the catalyst from the product can be challenging.

• Heterogeneous catalysts are in a different phase (typically solid) from the reactants (liquid or gas), which simplifies catalyst separation and recycling.[3] This is often preferred in industrial applications.

Q4: Can I perform stereoselective reactions with cyclopropylmethanol?

A4: Yes, stereoselective reactions are possible and are a key area of interest. The choice of a chiral catalyst or chiral auxiliaries can lead to the formation of a specific stereoisomer. For example, chiral Lewis acids have been used in asymmetric syntheses involving cyclopropane (B1198618) rearrangements. The stereochemistry of the starting cyclopropylmethanol can also influence the outcome of certain reactions.[2]

Q5: What are the typical side products in cyclopropylmethanol reactions?

A5: Common side products often arise from the high reactivity of the cyclopropyl ring. These can include homoallylic alcohols (from ring opening), isomers from rearrangements (like cyclobutanol or cyclopentanol (B49286) derivatives depending on the substrate), and byproducts from reactions with the solvent or other reagents. The choice of catalyst and reaction conditions plays a critical role in minimizing these side products.

Troubleshooting Guides

Issue 1: Uncontrolled Ring Opening or Rearrangement

• Symptom: Low yield of the desired product with a mixture of isomeric byproducts.

• Possible Cause: The reaction conditions are too harsh, leading to uncontrolled carbocation formation and subsequent rearrangement. This is common with strong acids or high temperatures.

• Troubleshooting Steps:

  • Catalyst Selection: Switch to a milder Lewis acid or a heterogeneous catalyst to temper reactivity.

  • Temperature Control: Perform the reaction at a lower temperature.

  • Solvent Choice: Use a less polar or non-coordinating solvent to stabilize the reactive intermediates differently.

  • pH Control: If applicable, buffer the reaction mixture to maintain a neutral or slightly basic pH.

Issue 2: Low or No Conversion

• Symptom: The starting material is largely unreacted.

• Possible Cause: The catalyst is not active enough under the chosen conditions, or it has been deactivated.

• Troubleshooting Steps:

  • Catalyst Activation: Ensure the catalyst is properly activated if required (e.g., pre-reduction of a hydrogenation catalyst).

  • Increase Catalyst Loading: Incrementally increase the mole percentage of the catalyst.

  • Temperature Increase: Cautiously increase the reaction temperature while monitoring for side product formation.

  • Check for Poisons: Impurities in the starting materials or solvents can poison the catalyst. Ensure high-purity reagents are used.

Issue 3: Catalyst Deactivation

• Symptom: The reaction starts but stalls before completion.

• Possible Cause: The catalyst is losing its activity during the reaction due to poisoning, sintering (for heterogeneous catalysts), or coking.

• Troubleshooting Steps:

  • Identify the Cause:

    • Poisoning: Analyze starting materials and solvents for impurities like sulfur or strongly coordinating species. For palladium catalysts, excess cyanide or the presence of moisture can be detrimental.[4][5]

    • Sintering: This can occur at high temperatures with solid catalysts, leading to a loss of active surface area.

    • Coking: Formation of carbonaceous deposits on the catalyst surface can block active sites, particularly in reactions involving alcohols at higher temperatures.

  • Solutions:

    • Purify Reagents: Use highly purified starting materials and solvents.

    • Optimize Conditions: Lower the reaction temperature if sintering or coking is suspected.

    • Catalyst Regeneration: Depending on the cause of deactivation, regeneration may be possible. Coked catalysts can sometimes be regenerated by controlled oxidation to burn off carbon deposits. Some poisoned catalysts can be washed or treated to restore activity.

Data Presentation

Table 1: Comparison of Lewis Acid Catalysts for Fused Cyclopropane Ring-Opening-Cyclization Cascade

Catalyst (5 mol%)	Solvent	Temperature (°C)	Yield (%)	Diastereomeric Ratio (dr)
Yb(OTf)₃	Dioxane	90	99	10:1
Sc(OTf)₃	Dioxane	90	85	8:1
Zn(OTf)₂	Dioxane	90	70	5:1
Y(OTf)₃	Dioxane	90	65	6:1
Fe(OTf)₃	Dioxane	90	50	4:1
Cu(OTf)₂	Dioxane	90	45	4:1

Data summarized from a study on a specific fused cyclopropane substrate. Yields and selectivities can be substrate-dependent.

Table 2: Catalyst Performance in the Hydrogenation of Cyclopropanecarboxaldehyde

Catalyst	Purity of Aldehyde (%)	Temperature (°C)	Pressure (bar)	Yield of Cyclopropylmethanol (%)	Selectivity (%)
Raney Cobalt	96.95	40	4.45	99.3	>99
Raney Nickel	90.80	25-29	4.67	90.58	>99
Raney Nickel	92.00	25-28	4.45	90.18	Not specified

Data extracted from patent literature; n-butanol is a common side product from the hydrogenation of crotonaldehyde (B89634) impurity.

Experimental Protocols

Protocol 1: Hydrogenation of Cyclopropanecarboxaldehyde using Raney Cobalt

This protocol is a general guideline for the synthesis of cyclopropylmethanol.

• Reactor Setup: To a 250 ml pressure bottle, add 1 g of Raney cobalt catalyst.

• Reagent Addition: Add 20 g of cyclopropanecarboxaldehyde (96.95% purity).

• Inerting: Place the bottle in a Parr hydrogenation apparatus. Purge the system first with nitrogen and then with hydrogen.

• Reaction Conditions: Pressurize the reactor to 4.45 bar with hydrogen. Begin shaking and heat the mixture to 40°C.

• Reaction Monitoring: Maintain these conditions for approximately 20 hours. Monitor the reaction progress by GC analysis if possible.

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen. Filter the reaction mixture to remove the catalyst.

• Purification: The resulting crude product can be purified by distillation to yield high-purity cyclopropylmethanol.

Protocol 2: General Procedure for Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This protocol describes a general method for coupling a cyclopropyl-containing compound (in this case, using cyclopropylboronic acid as an example) with a brominated aromatic compound.

• Reagent Preparation: In a Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), combine the brominated substrate (1 equivalent), cyclopropylboronic acid (1.3 equivalents), and a base such as K₃PO₄ (2 equivalents).

• Catalyst Addition: Add the palladium catalyst, for example, a pre-catalyst system of Pd(OAc)₂ (1 mol%) and a suitable phosphine (B1218219) ligand like SPhos (2 mol%).

• Solvent Addition: Add degassed solvents, such as a mixture of toluene (B28343) and water.

• Reaction Conditions: Place the sealed Schlenk tube in a preheated oil bath at 90°C.

• Reaction Monitoring: Stir the reaction mixture vigorously and monitor its progress using TLC or GC-MS. The reaction is typically complete within 2 hours.

• Work-up: Cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Visualizations

Caption: Catalyst selection workflow based on the desired reaction outcome.

Caption: Troubleshooting workflow for common issues in cyclopropylmethanol reactions.

References

• 1. research.tue.nl [research.tue.nl]
• 2. Catalysis, Homogeneous [ouci.dntb.gov.ua]
• 3. Asymmetric Synthesis of Cyclobutanone via Lewis Acid Catalyzed Tandem Cyclopropanation/Semipinacol Rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Heterogeneous Catalysis [ouci.dntb.gov.ua]

Technical Support Center: Solvent Effects on the Stability of Cyclopropylmethanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with cyclopropylmethanol and its derivatives. The information focuses on the stability of this compound in various solvents and addresses common issues encountered during experimental use.

Frequently Asked Questions (FAQs)

Q1: Why do my reactions with cyclopropylmethanol derivatives often yield a mixture of products, including cyclobutanol (B46151) and but-3-en-1-ol?

A1: The formation of multiple products is a strong indication that the reaction is proceeding, at least in part, through a carbocation intermediate. The cyclopropylmethyl carbocation is known to be unstable and rapidly rearranges to more stable cyclobutyl and homoallyl (but-3-enyl) carbocations. This is especially common under conditions that favor an SN1-type mechanism, such as in polar protic solvents (e.g., water, alcohols) or under acidic conditions.[1]

Q2: What is the underlying mechanism for the rearrangement of the cyclopropylmethyl cation?

A2: The cyclopropylmethyl cation is a non-classical carbocation stabilized by the adjacent cyclopropyl (B3062369) group. This stabilization occurs through the overlap of the strained C-C sigma bonds (Walsh orbitals) of the cyclopropane (B1198618) ring with the empty p-orbital of the carbocationic carbon, a phenomenon sometimes called "dancing resonance".[2] This delocalization of positive charge leads to an equilibrium between the cyclopropylmethyl, cyclobutyl, and homoallyl carbocation structures. A nucleophile can then attack any of these cationic forms, resulting in a mixture of alcohol products.[1][3]

Q3: How does the choice of solvent affect the stability of cyclopropylmethanol and its derivatives?

A3: The solvent plays a critical role in the reaction pathway and, consequently, the stability of the cyclopropylmethyl system.[4]

• Polar Protic Solvents (e.g., water, methanol, ethanol, acetic acid): These solvents have acidic protons and high polarity. They excel at stabilizing charged intermediates like carbocations through hydrogen bonding and strong dipole interactions. This stabilization promotes the SN1 pathway, accelerating the formation of the cyclopropylmethyl cation and leading to a higher proportion of rearranged products (cyclobutanol, but-3-en-1-ol).[1][5]

• Polar Aprotic Solvents (e.g., DMSO, DMF, acetone, acetonitrile): These solvents are polar but lack acidic protons. They are less effective at solvating anions (nucleophiles), which enhances their nucleophilicity. By promoting a direct, concerted SN2 attack, these solvents help to avoid the formation of a carbocation intermediate altogether, thus minimizing or preventing rearrangement.[1]

• Non-Polar Solvents (e.g., hexane, toluene): In these solvents, the formation of charged intermediates is highly disfavored. Reactions are typically much slower, and if a reaction does occur, it is more likely to proceed through a non-ionic mechanism.

Q4: How can I favor the formation of the direct substitution product (unrearranged cyclopropylmethanol derivative)?

A4: To maximize the yield of the unrearranged product, you must use reaction conditions that strongly favor an SN2 mechanism.[1] This involves:

• Using a Polar Aprotic Solvent: Choose solvents like DMSO, DMF, or acetone.

• Employing a Strong Nucleophile: Use a high concentration of a potent nucleophile (e.g., azide, cyanide, acetate).

• Using a Good Leaving Group: Start with a cyclopropylmethyl derivative with a better leaving group than hydroxyl, such as a tosylate, mesylate, or bromide, to facilitate the SN2 displacement.

Q5: Which analytical techniques are suitable for monitoring the stability of cyclopropylmethanol and quantifying the product mixture?

A5: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the most common techniques for separating and quantifying the mixture of cyclopropylmethanol, cyclobutanol, and but-3-en-1-ol.[6] A stability-indicating HPLC method, typically using a C18 reversed-phase column with a UV detector, can be developed and validated to track the degradation of the parent compound and the formation of byproducts over time.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Appearance of unexpected peaks in chromatogram (e.g., cyclobutanol, but-3-en-1-ol)	Reaction conditions (polar protic solvent, acidic pH, high temperature) are favoring an SN1 mechanism and carbocation rearrangement.	Switch to a polar aprotic solvent (DMSO, DMF). Ensure the reaction medium is neutral or basic. Run the reaction at a lower temperature.[1]
Low yield of desired unrearranged product	The nucleophile is too weak or is being deactivated by a protic solvent. The leaving group is poor.	Use a stronger nucleophile at a higher concentration. Switch to a polar aprotic solvent to enhance nucleophilicity. Convert the starting alcohol to a better leaving group (e.g., tosylate).[1]
Inconsistent reaction outcomes or yields	The reaction is highly sensitive to trace amounts of acid or water, which can initiate the SN1 pathway. Temperature fluctuations may be altering the SN1/SN2 ratio.	Use anhydrous solvents and reagents. Consider adding a non-nucleophilic base (e.g., proton sponge) to scavenge trace acid. Implement precise temperature control.
Compound precipitates in aqueous solutions during experiments	The compound has poor solubility in the aqueous buffer or medium.	Decrease the final concentration of the compound. Increase the percentage of a water-miscible organic co-solvent (e.g., DMSO, ethanol), ensuring it does not promote rearrangement.

Data Presentation

The solvent's ability to stabilize a carbocation intermediate directly influences the product distribution in reactions involving cyclopropylmethyl systems. The following table summarizes the expected trend in product distribution from the solvolysis of a cyclopropylmethyl derivative (e.g., cyclopropylmethyl tosylate) in various solvents.

Solvent	Solvent Type	Relative Polarity	Mechanism	Expected Product Distribution
Tetrahydrofuran (THF)	Polar Aprotic	0.207	SN2 favored	>95% Cyclopropylmethyl-product, <5% Rearranged
Acetone	Polar Aprotic	0.355	SN2 favored	High % of Cyclopropylmethyl-product, minimal rearrangement
Acetic Acid	Polar Protic	0.648	SN1 / SN2 mix	Significant mixture of all three products
Ethanol	Polar Protic	0.654	SN1 favored	Dominated by rearranged products (Cyclobutanol, But-3-en-1-ol)
Water	Polar Protic	1.000	SN1 favored	High % of rearranged products

Note: The exact ratios are highly dependent on temperature, concentration, and the specific leaving group. This table illustrates the general trend based on established mechanistic principles.[2][7]

Experimental Protocols

Protocol 1: General Procedure for Stability Assessment in Various Solvents

This protocol describes a method to evaluate the stability of cyclopropylmethanol under specific solvent and temperature conditions using HPLC analysis.

Objective: To quantify the degradation of cyclopropylmethanol and the formation of rearrangement products over time.

Materials:

• Cyclopropylmethanol

• Solvents to be tested (e.g., Phosphate-Buffered Saline pH 7.4, Methanol, Acetonitrile (B52724), DMSO)

• HPLC-grade water and acetonitrile for mobile phase

• Formic acid or other modifier for mobile phase

• HPLC system with UV detector and a C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Autosampler vials, amber to protect from light

Methodology:

• Preparation of Stock Solution: Prepare a 10 mg/mL stock solution of cyclopropylmethanol in a suitable solvent like acetonitrile.

• Preparation of Test Solutions: Dilute the stock solution to a final concentration of 100 µg/mL in each of the solvents to be tested. Prepare enough volume for all time points.

• Incubation: Aliquot the test solutions into separate, sealed amber vials for each time point and condition. Incubate them at the desired temperatures (e.g., 4°C, 25°C, 40°C).

• Time Points: Analyze samples at designated time points (e.g., 0, 4, 8, 12, 24, 48 hours). The 0-hour sample should be analyzed immediately after preparation.

• HPLC Analysis:

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and re-equilibrate at 5% B for 3 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

• Data Evaluation: Identify and integrate the peaks for cyclopropylmethanol and any new degradation/rearrangement products. Calculate the percentage of cyclopropylmethanol remaining at each time point relative to the area at time zero.

Protocol 2: Synthesis of Cyclopropylmethyl tert-Butyl Ether (Minimizing Rearrangement)

This protocol provides an example of a reaction favoring the SN2 pathway to produce an unrearranged product.

Objective: To synthesize cyclopropylmethyl tert-butyl ether while suppressing the formation of rearranged byproducts.

Materials:

• Cyclopropylmethanol

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• p-Toluenesulfonyl chloride

• tert-Butanol (B103910)

• Anhydrous Dimethyl Sulfoxide (DMSO)

Methodology:

• Step A: Synthesis of Cyclopropylmethyl Tosylate (In Situ or Isolated)

  • In a flame-dried flask under an inert atmosphere (Nitrogen), dissolve cyclopropylmethanol (1.0 eq) in anhydrous THF.

  • Cool the solution to 0°C in an ice bath.

  • Carefully add sodium hydride (1.1 eq) portion-wise. Allow the mixture to stir for 30 minutes at 0°C.

  • Add p-toluenesulfonyl chloride (1.1 eq) and allow the reaction to warm to room temperature and stir for 4-6 hours. (This converts the alcohol to a good leaving group).

• Step B: SN2 Displacement

  • In a separate flask, prepare the potassium tert-butoxide nucleophile by adding potassium metal (1.2 eq) to an excess of tert-butanol or use commercially available potassium tert-butoxide.

  • Dissolve the potassium tert-butoxide (1.2 eq) in anhydrous DMSO.

  • Slowly add the solution containing cyclopropylmethyl tosylate from Step A to the nucleophile solution in DMSO at room temperature.

  • Heat the reaction mixture to 50°C and stir for 12-16 hours, monitoring by TLC or GC-MS.

• Workup and Purification:

  • Cool the reaction mixture to room temperature and carefully quench by slowly adding water.

  • Extract the aqueous mixture with diethyl ether (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired ether.

Visualizations

Caption: Troubleshooting workflow for stability issues with cyclopropylmethanol.

Caption: Rearrangement pathway of the cyclopropylmethyl carbocation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cyclopropylmethyl/cyclobutyl rearrangements on surfaces: evidence for transient cation formation near O-covered Mo(110) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. Reagents & Solvents [chem.rochester.edu]

minimizing rearrangement products in cyclopropylmethanol reactions

Technical Support Center: Cyclopropylmethanol Reactions

This technical support center provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions to minimize the formation of rearrangement products in reactions involving cyclopropylmethanol and its derivatives.

Frequently Asked Questions (FAQs)

Q1: Why are cyclopropylmethanol and its derivatives prone to rearrangement reactions?

A1: The high ring strain of the cyclopropane (B1198618) ring makes the cyclopropylmethyl system susceptible to rearrangements.[1] Under acidic conditions or in the presence of Lewis acids, the hydroxyl group can be protonated and leave as a water molecule, forming a primary cyclopropylmethyl carbocation.[2] This carbocation is highly unstable and rapidly rearranges to more stable secondary or tertiary carbocations, such as homoallylic or cyclobutyl cations, leading to ring-opened or ring-expanded products.[3][4]

Q2: What are the most common rearrangement byproducts observed in these reactions?

A2: The primary rearrangement products are typically homoallylic alcohols (but-3-en-1-ol derivatives) and cyclobutanol (B46151) derivatives. The formation of these products occurs through the opening or expansion of the cyclopropane ring via intermediate carbocations.[3][5] The ratio of these products can be influenced by the specific reaction conditions and the structure of the starting material.

Q3: What experimental factors promote the formation of these rearrangement products?

A3: Several factors can increase the likelihood of rearrangement:

• Acidic Conditions: Both Brønsted and Lewis acids can catalyze the formation of the unstable cyclopropylmethyl cation, which is the key intermediate for rearrangement.[2][6][7] This includes acidic reagents and even aqueous acidic workups.[2]

• High Temperatures: Increased thermal energy can provide the activation energy needed for carbocation formation and subsequent rearrangement.[8][9] Milder temperatures are generally preferred.[8]

• Solvent Choice: Polar protic solvents (e.g., water, methanol, ethanol) can stabilize the carbocation intermediate, favoring SN1-type pathways that lead to rearrangement.[10][11]

• Leaving Group: A good leaving group will more readily form the carbocation, increasing the chance of rearrangement.

Q4: How can I minimize or prevent the formation of rearrangement byproducts?

A4: To suppress rearrangement, it is crucial to use reaction conditions that avoid the formation of a carbocation intermediate. This is best achieved by favoring a bimolecular nucleophilic substitution (SN2) mechanism.[10] Key strategies include:

• pH Control: Maintain neutral or basic conditions throughout the reaction and workup to prevent acid-catalyzed carbocation formation.[2]

• Solvent Selection: Use polar aprotic solvents like DMSO, DMF, or acetone, which do not stabilize carbocations as effectively as protic solvents.[10][11]

• Temperature Management: Conduct reactions at lower temperatures to minimize side reactions.[8]

• Catalyst Choice: If a catalyst is necessary, select one that promotes the desired transformation under mild conditions without generating carbocationic intermediates.[2]

Troubleshooting Guide

Issue 1: A significant amount of a ring-opened byproduct is observed after an aqueous acidic workup.

• Probable Cause: The acidic conditions of the workup are inducing post-reaction rearrangement of the desired product.[2]

• Solution:

  • Cool the reaction: Before workup, cool the reaction mixture to 0 °C in an ice bath.[2]

  • Use a mild quenching agent: Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a phosphate (B84403) buffer (pH 7) to neutralize any acid before extraction.[2]

  • Extract and wash: Extract the product with an appropriate organic solvent and wash the organic layers with brine to remove residual water.[2]

Issue 2: Rearrangement is occurring in a substitution reaction, leading to low yields of the desired product.

• Probable Cause: The reaction conditions are favoring an SN1 pathway over the desired SN2 pathway. This is common when using polar protic solvents or when the nucleophile is not strong enough.[10][11]

• Solution:

  • Change the solvent: Switch from a polar protic solvent (e.g., ethanol) to a polar aprotic solvent (e.g., anhydrous DMSO or DMF) to disfavor carbocation formation.[10]

  • Increase nucleophile strength/concentration: Ensure a sufficiently strong and concentrated nucleophile is used to promote a direct SN2 displacement.

  • Two-step sequence for hydroxyl group introduction: To introduce a hydroxyl group without rearrangement, first perform an SN2 displacement with a nucleophile like acetate (B1210297) (CH₃COO⁻) in a polar aprotic solvent, followed by hydrolysis of the resulting ester under basic or neutral conditions.[10]

Issue 3: Ring-opening is observed when using a Lewis acid catalyst.

• Probable Cause: Strong Lewis acids can coordinate to the oxygen of the hydroxyl group, turning it into a good leaving group and initiating carbocation formation and subsequent ring-opening.[6][12][13]

• Solution:

  • Use a milder catalyst: Investigate alternative catalysts that can achieve the desired transformation under less acidic conditions.[2]

  • Lower the temperature: Reducing the reaction temperature can decrease the rate of the rearrangement side reaction.

  • Change the reaction pathway: Consider alternative synthetic routes that do not require a Lewis acid-catalyzed step on the cyclopropylmethanol moiety.

Data Presentation

Table 1: Effect of Solvent Choice on Substitution Reactions of Cyclopropylmethyl Halides

Solvent Type	Example Solvents	Typical Mechanism	Rearrangement Tendency
Polar Protic	Water, Ethanol, Methanol	SN1 favored	High
Polar Aprotic	DMSO, DMF, Acetone	SN2 favored	Low
Non-polar	Hexane, Toluene	Generally slow, variable	Depends on other factors

This table summarizes general trends in solvent effects on substitution reactions.[10][11][14]

Table 2: Influence of Reaction Conditions on Product Distribution (Illustrative)

Reagent	Solvent	Temperature (°C)	Unrearranged Product Yield (%)	Rearranged Product Yield (%)
HBr	H₂O	80	< 10%	> 90%
PBr₃, Pyridine	Diethyl Ether	0	> 90%	< 10%
SOCl₂	CHCl₃	25	Variable, often significant rearrangement	Variable
NaI	Acetone	50	> 95%	< 5%

This is an illustrative table based on established principles of organic chemistry. Actual yields are substrate-dependent.

Experimental Protocols

Protocol 1: General Procedure for Minimizing Acid-Catalyzed Rearrangement During Workup

• Completion Check: Monitor the reaction until completion using TLC or LC-MS.

• Cooling: Once the reaction is complete, cool the reaction mixture to 0 °C using an ice bath.[2]

• Neutralization: Slowly and carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) with vigorous stirring. Continue addition until gas evolution ceases and the pH of the aqueous layer is confirmed to be neutral or slightly basic (pH 7-8) using pH paper.[2]

• Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) three times.[2]

• Washing: Combine the organic layers and wash with brine to remove excess water.[2]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.[2]

Protocol 2: Synthesis of Cyclopropylmethyl Azide (B81097) (SN2 Example)

This protocol illustrates a substitution reaction designed to minimize rearrangement by favoring an SN2 pathway.[10]

• Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve cyclopropylmethyl bromide (1.0 eq.) in anhydrous dimethyl sulfoxide (B87167) (DMSO).[10]

• Reagent Addition: To this solution, add sodium azide (NaN₃, 1.5 eq.) in one portion.[10]

• Reaction: Stir the reaction mixture vigorously at room temperature for 12-24 hours.[10]

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.[10]

• Workup: Upon completion, pour the reaction mixture into a separatory funnel containing water.

• Extraction: Extract the aqueous layer three times with diethyl ether.[10]

• Washing: Combine the organic extracts and wash them with water to remove any residual DMSO, followed by a brine wash.[10]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and carefully remove the solvent by rotary evaporation to yield the crude cyclopropylmethyl azide.

Mandatory Visualizations

Caption: Mechanism of acid-catalyzed cyclopropylmethanol rearrangement.

Caption: Troubleshooting flowchart for rearrangement issues.

Caption: Competing SN1 and SN2 pathways in cyclopropylmethyl systems.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. organic chemistry - Which ring expansion in cyclobutyl(cyclopropyl)methanol is favourable? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. Cyclopropylmethyl/cyclobutyl rearrangements on surfaces: evidence for transient cation formation near O-covered Mo(110) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 6. Lewis Acid-Initiated Ring-Opening Reactions of Five- and Six-Membered Cyclic Ethers Based on the Oxonium Ylide Intermediates [mdpi.com]
• 7. youtube.com [youtube.com]
• 8. DE19543087A1 - Process for the preparation of cyclopropylmethanol - Google Patents [patents.google.com]
• 9. Metabolomic rearrangement controls the intrinsic microbial response to temperature changes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. (529a) Regioselective Alcohol Ring Opening of Epoxides Using Lewis Acidic Catalysts | AIChE [proceedings.aiche.org]
• 13. kulkarni.ech.ucdavis.edu [kulkarni.ech.ucdavis.edu]
• 14. Solvent effects - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to the Ring Strain-Driven Reactions of Cyclopropylmethanol and Cyclobutanol

For Researchers, Scientists, and Drug Development Professionals

The inherent ring strain of small cycloalkanes provides a powerful thermodynamic driving force for a variety of chemical transformations. This guide offers an objective comparison of the reactivity of cyclopropylmethanol and cyclobutanol (B46151) in ring strain-driven reactions, supported by experimental data. Understanding the distinct behaviors of these two structurally similar yet electronically different alcohols is crucial for their application as reactive intermediates in organic synthesis and drug development.

Introduction to Ring Strain

Cyclopropane (B1198618) and cyclobutane, the parent cycloalkanes of the alcohols discussed herein, exhibit significant ring strain due to deviations from the ideal tetrahedral bond angle of 109.5° and torsional strain from eclipsing hydrogen atoms.[1][2] This stored potential energy can be released in reactions that involve the opening or rearrangement of the ring, making them valuable synthons for accessing more complex molecular architectures.

Table 1: Ring Strain Energies of Cyclopropane and Cyclobutane

Cycloalkane	Ring Strain (kcal/mol)	Source(s)
Cyclopropane	27.6 - 28.1	[1][3]
Cyclobutane	26.3 - 26.9	[1][3]

Comparative Reactivity in Solvolysis Reactions

To quantify the difference in reactivity, we will examine the solvolysis of the corresponding tosylate esters of cyclopropylmethanol and cyclobutanol in acetic acid (acetolysis). The rate of these reactions is highly sensitive to the stability of the carbocation intermediate formed upon departure of the tosylate leaving group.

Product Distribution: A Tale of Two Rearrangements

The most striking difference between the reactivity of cyclopropylmethanol and cyclobutanol lies in the distribution of products formed during ring strain-driven reactions. These differences are a direct consequence of the distinct rearrangement pathways accessible to the respective carbocation intermediates.

Acetolysis of Cyclopropylmethyl Tosylate:

The solvolysis of cyclopropylmethyl tosylate proceeds through a complex set of equilibrating carbocation intermediates, often referred to as the "cyclopropylmethyl-cyclobutyl-homoallyl" cation system. This leads to a mixture of products where the cyclopropane ring has rearranged.

Table 2: Product Distribution from the Acetolysis of Cyclopropylmethyl Tosylate (Illustrative)

Product	Structure	Percentage (%)
Cyclobutyl Acetate (B1210297)	CH₃COOCH(CH₂)₃	~48
Homoallyl Acetate (3-Butenyl Acetate)	CH₃COOCH₂CH₂CH=CH₂	~47
Cyclopropylmethyl Acetate	CH₃COOCH₂CH(CH₂)₂	~5

Note: The exact product distribution can vary with reaction conditions. The values presented are representative.

Acetolysis of Cyclobutyl Tosylate:

In contrast, the acetolysis of cyclobutyl tosylate is significantly slower and primarily yields products of ring contraction and elimination, in addition to direct substitution.

Table 3: Product Distribution from the Acetolysis of Cyclobutyl Tosylate (Illustrative)

Product	Structure	Percentage (%)
Cyclobutyl Acetate	CH₃COOCH(CH₂)₃	Major
Cyclopropylmethyl Acetate	CH₃COOCH₂CH(CH₂)₂	Minor
Homoallyl Acetate (3-Butenyl Acetate)	CH₃COOCH₂CH₂CH=CH₂	Minor
Cyclobutene	C₄H₆	Trace

Reaction Mechanisms

The divergent reaction pathways of cyclopropylmethanol and cyclobutanol can be visualized through their respective carbocation intermediates.

Figure 1. Reaction pathway for cyclopropylmethanol solvolysis.

Figure 2. Reaction pathway for cyclobutanol solvolysis.

Experimental Protocols

The following protocols provide a general framework for the synthesis of the tosylate precursors and their subsequent acetolysis for comparative analysis.

Synthesis of Cyclopropylmethyl Tosylate and Cyclobutyl Tosylate

This procedure is adapted from the synthesis of other alkyl tosylates.[1][5]

Figure 3. Workflow for the synthesis of tosylates.

Materials:

• Cyclopropylmethanol or Cyclobutanol

• Pyridine (anhydrous)

• p-Toluenesulfonyl chloride (TsCl)

• Concentrated Hydrochloric Acid

• Diethyl ether

• Anhydrous Magnesium Sulfate

• Ice

Procedure:

• In a round-bottom flask, dissolve the alcohol (1 equivalent) in anhydrous pyridine.

• Cool the solution to 0°C in an ice bath.

• Slowly add p-toluenesulfonyl chloride (1.05 equivalents) in portions, maintaining the temperature at 0°C.

• Allow the reaction mixture to warm to room temperature and stir for 16 hours.

• Pour the reaction mixture into a beaker containing ice and concentrated hydrochloric acid.

• Extract the aqueous mixture with diethyl ether.

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the crude tosylate.

Acetolysis of Tosylates and Product Analysis

This protocol is a general procedure for solvolysis reactions and can be adapted for kinetic studies.[3][6]

Materials:

• Cyclopropylmethyl tosylate or Cyclobutyl tosylate

• Glacial acetic acid

• Sodium acetate (for buffering)

• Internal standard for GC-MS (e.g., dodecane)

• Dichloromethane

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• Prepare a solution of the tosylate and an internal standard in glacial acetic acid. If buffering is desired, add sodium acetate.

• Heat the reaction mixture at a constant temperature (e.g., 50°C) in a sealed vial.

• At various time intervals, withdraw aliquots of the reaction mixture and quench by adding to ice-cold water.

• Extract the quenched aliquot with dichloromethane.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Analyze the organic sample by Gas Chromatography-Mass Spectrometry (GC-MS) to determine the product distribution and the disappearance of the starting material.

Product Characterization:

The products can be identified by comparing their GC retention times and mass spectra with those of authentic samples or by interpretation of their fragmentation patterns. 1H and 13C NMR spectroscopy can be used to confirm the structures of the isolated products.[1][7][8][9]

Conclusion

The high ring strain in cyclopropylmethanol and cyclobutanol makes them reactive substrates that undergo facile rearrangements under solvolytic conditions. Cyclopropylmethanol reacts significantly faster and yields a mixture of ring-expanded and rearranged acyclic products. In contrast, cyclobutanol reacts more slowly, primarily affording products of direct substitution and ring contraction. These distinct reactivities, driven by the unique electronic properties of the three- and four-membered rings, offer a versatile toolkit for synthetic chemists to construct diverse molecular scaffolds. The choice between a cyclopropylmethyl and a cyclobutyl precursor can thus be strategically employed to access different product distributions in ring strain-driven reactions.

References

• 1. Cyclopropylmethyl acetate | C6H10O2 | CID 538333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. NP-MRD: 1H NMR Spectrum (1D, 90 MHz, CDCl3, experimental) (NP0000059) [np-mrd.org]
• 3. electronicsandbooks.com [electronicsandbooks.com]
• 4. ir-api.ua.edu [ir-api.ua.edu]
• 5. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. Allyl acetate(591-87-7) 1H NMR spectrum [chemicalbook.com]
• 8. DL-sec-Butyl acetate(105-46-4) 13C NMR spectrum [chemicalbook.com]
• 9. Cyclobutyl acetate | C6H10O2 | CID 12402595 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of Substituted Cyclopropylmethanols

For Researchers, Scientists, and Drug Development Professionals

The cyclopropylmethanol motif is a valuable structural element in a wide array of biologically active molecules and functional materials. Its unique conformational properties and electronic nature often impart desirable characteristics to parent compounds. Consequently, the development of efficient and stereoselective synthetic routes to substituted cyclopropylmethanols is of significant interest to the chemical research community. This guide provides a comparative overview of three prominent methods for their synthesis: the Simmons-Smith cyclopropanation of allylic alcohols, the Kulinkovich reaction of esters, and a transition-metal-catalyzed approach, offering insights into their respective advantages, limitations, and practical applications.

At a Glance: Performance Comparison

The selection of an appropriate synthetic route to a target cyclopropylmethanol is contingent on several factors, including the desired substitution pattern, stereochemical outcome, and the functional group tolerance of the starting materials. The following table summarizes the key performance indicators for the three discussed methods.

Method	Substrate	Key Reagents	Typical Yield	Diastereoselectivity (d.r.)	Enantioselectivity (ee)	Key Advantages
Simmons-Smith Cyclopropanation	Allylic Alcohols	CH₂I₂/Zn-Cu or Et₂Zn	Good to Excellent (60-95%)	High (up to >20:1), directed by OH	High (up to >98% ee) with chiral ligands	High stereospecificity, reliable hydroxyl-group direction.
Kulinkovich Reaction	Esters	Grignard Reagent, Ti(OiPr)₄	Good (60-90%)	High (cis-selectivity)	Moderate to Good (up to 87% ee) with chiral ligands	Utilizes readily available esters, direct access to 1-substituted cyclopropanols.
Rh(III)-Catalyzed Cyclopropanation	Allylic Alcohols	N-Enoxyphthalimides, [Cp*RhCl₂]₂	Good to Excellent (62-89%)	High (>20:1)	Not extensively studied for enantioselectivity	Forms substituted cyclopropyl (B3062369) ketones, which can be reduced.

In-Depth Analysis of Synthetic Routes

Simmons-Smith Cyclopropanation of Allylic Alcohols

The Simmons-Smith reaction is a classic and widely utilized method for the cyclopropanation of alkenes. When applied to allylic alcohols, the hydroxyl group acts as a directing group, coordinating to the zinc carbenoid intermediate and delivering the methylene (B1212753) group to the same face of the double bond, resulting in high diastereoselectivity.[1][2] The use of chiral ligands allows for highly enantioselective transformations.

Reaction Scheme:

Caption: General scheme of the Simmons-Smith cyclopropanation of an allylic alcohol.

Experimental Data:

Substrate	Product	Yield (%)	d.r.	ee (%)	Chiral Ligand/Auxiliary
trans-Cinnamyl alcohol	trans-2-Phenylcyclopropylmethanol	90	15:1	98	Aziridine-phosphine ligand[3][4]
cis-Cinnamyl alcohol	cis-2-Phenylcyclopropylmethanol	87	>200:1	84	Sulfonamide catalyst[1][5]
Geraniol	(2-((1R,2R)-2-Isopropenyl-2-methylcyclopropyl)methyl)oxirane	-	-	-	-
(E)-3-Penten-2-ol	syn-1-Methyl-2-ethylcyclopropylmethanol	-	>20:1	-	-[2]

Key Strengths & Limitations:

The primary advantage of the Simmons-Smith reaction is its high degree of stereocontrol, dictated by the existing stereochemistry of the allylic alcohol. The reaction is generally high-yielding and tolerates a variety of functional groups. However, the stoichiometric use of zinc reagents can be a drawback in terms of cost and waste generation. Furthermore, the synthesis of substituted cyclopropanes beyond simple methylenation requires the use of substituted diiodoalkanes, which can be less accessible.

Kulinkovich Reaction

The Kulinkovich reaction provides a distinct approach to cyclopropylmethanols, starting from readily available esters and Grignard reagents in the presence of a titanium(IV) alkoxide catalyst.[6][7][8] The reaction proceeds through a titanacyclopropane intermediate, which then reacts with the ester to form the cyclopropanol (B106826) product. A key characteristic of this reaction is the formation of 1-substituted cyclopropanols with high cis diastereoselectivity with respect to the substituents on the newly formed ring.[9][10] Asymmetric variants employing chiral ligands, such as TADDOLs, have been developed to achieve enantioselectivity.[11]

Reaction Scheme:

Caption: General scheme of the Kulinkovich reaction.

Experimental Data:

Ester Substrate	Grignard Reagent	Product	Yield (%)	d.r. (cis:trans)	ee (%)	Chiral Ligand
Methyl benzoate	EtMgBr	1-Phenylcyclopropanol	85	-	-	-
Ethyl acetate (B1210297)	PrMgBr	1-Methyl-2-propylcyclopropanol	78	High cis	-	-
Methyl 4-methoxybenzoate	EtMgBr	1-(4-Methoxyphenyl)cyclopropanol	91	-	-	-
Various Esters	Prochiral Alkenes	(Z)- or (E)-cyclopropanols	-	-	up to 87	(4R,5R)-TADDOLate[11]

Key Strengths & Limitations:

The Kulinkovich reaction offers a powerful method for the synthesis of 1-substituted cyclopropanols from simple starting materials. The reaction generally provides good yields and high diastereoselectivity for the cis isomer. The ability to use a variety of esters and Grignard reagents allows for the synthesis of a diverse range of products. A limitation is the stoichiometric use of the titanium reagent in many cases, although catalytic versions are known. The enantioselective variant, while effective, may require careful optimization of the chiral ligand and reaction conditions.

Transition-Metal-Catalyzed Cyclopropanation

Transition-metal catalysis offers a powerful and versatile platform for the synthesis of cyclopropanes. While many methods focus on the cyclopropanation of simple alkenes with diazo compounds, recent advancements have enabled the direct and diastereoselective synthesis of substituted cyclopropyl ketones from allylic alcohols.[12][13] These ketones can then be readily reduced to the corresponding cyclopropylmethanols. Rhodium(III)-catalyzed C-H activation of N-enoxyphthalimides and their subsequent annulation with allylic alcohols is a notable example.[13][14][15][16]

Reaction Scheme:

Caption: General scheme of the Rh(III)-catalyzed synthesis of substituted cyclopropylmethanols.

Experimental Data (for the cyclopropanation step):

Allylic Alcohol	N-Enoxyphthalimide	Product (Ketone)	Yield (%)	d.r.
Allyl alcohol	N-(1-Phenylvinyloxy)phthalimide	2-Methyl-2-phenylcyclopropyl phenyl ketone	81	>20:1[13]
Crotyl alcohol	N-(1-Phenylvinyloxy)phthalimide	2,3-Dimethyl-2-phenylcyclopropyl phenyl ketone	81	>20:1[13]
Methallyl alcohol	N-(1-Phenylvinyloxy)phthalimide	2-Methyl-2-(1-phenylvinyl)cyclopropyl phenyl ketone	62	7.0:1[13]
Geraniol	N-(1-Phenylvinyloxy)phthalimide	Complex substituted cyclopropyl ketone	55	>10:1[13]

Key Strengths & Limitations:

This rhodium-catalyzed method provides access to highly substituted cyclopropyl ketones with excellent diastereoselectivity. The reaction proceeds under relatively mild conditions and demonstrates good functional group tolerance. A key advantage is the ability to introduce a variety of substituents onto the cyclopropane (B1198618) ring via the N-enoxyphthalimide partner. The main limitation is that the direct product is a ketone, requiring a subsequent reduction step to obtain the desired cyclopropylmethanol. The development of enantioselective variants of this specific reaction is an area for future exploration.

Experimental Protocols

General Procedure for Asymmetric Simmons-Smith Cyclopropanation[3]

To a solution of the chiral ligand (e.g., aziridine-phosphine, 0.025 mmol) in anhydrous dichloromethane (B109758) (5 mL) at 0 °C is added the allylic alcohol (0.5 mmol), a 1.0 M solution of diethylzinc (B1219324) in hexanes (1.0 mmol), and diiodomethane (B129776) (0.6 mmol). The resulting mixture is stirred at room temperature for 4 hours. The reaction is then quenched by the addition of a 2 M aqueous NaOH solution. The layers are separated, and the aqueous layer is extracted with dichloromethane (3 x 10 mL). The combined organic layers are dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography.

General Procedure for the Kulinkovich Reaction[8]

To a solution of the ester (9.98 mmol, 1.0 equiv) in anhydrous THF under an argon atmosphere is added a solution of ClTi(OiPr)₃ (0.46 M in THF, 4.8 equiv). The solution is cooled to 0 °C, and a 1.0 M solution of the Grignard reagent (e.g., EtMgBr) in THF (9.6 equiv) is added dropwise over 1.5 hours. The solution is stirred at 0 °C for an additional hour and then allowed to warm to room temperature for 30 minutes. The reaction is quenched by the addition of ethyl acetate followed by a saturated aqueous solution of NH₄Cl. The mixture is filtered through Celite, and the filtrate is extracted with ethyl acetate. The combined organic layers are dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography to afford the cyclopropanol.

General Procedure for Rh(III)-Catalyzed Diastereoselective Cyclopropanation[13]

To a screw-capped vial is added the allylic alcohol (0.2 mmol, 1.0 equiv), N-enoxyphthalimide (0.3 mmol, 1.5 equiv), [Cp*RhCl₂]₂ (0.005 mmol, 2.5 mol%), and KOPiv (0.4 mmol, 2.0 equiv). The vial is purged with argon, and then trifluoroethanol (TFE, 1.0 mL) is added. The mixture is stirred at 0 °C for 24 hours. Upon completion, the reaction mixture is diluted with ethyl acetate and washed with water and brine. The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography.

Conclusion

The synthesis of substituted cyclopropylmethanols can be achieved through several effective methodologies, each with its own set of advantages and disadvantages. The Simmons-Smith cyclopropanation of allylic alcohols stands out for its exceptional stereocontrol, directly translating the stereochemistry of the starting material to the product. The Kulinkovich reaction offers a convenient route from readily available esters, providing direct access to 1-substituted cyclopropanols with high cis-diastereoselectivity. Finally, emerging transition-metal-catalyzed methods, such as the Rh(III)-catalyzed annulation, open new avenues for the synthesis of highly substituted cyclopropyl systems, albeit requiring a subsequent reduction step. The choice of the optimal synthetic route will ultimately depend on the specific structural and stereochemical requirements of the target molecule, as well as practical considerations such as the availability of starting materials and the desired scale of the reaction.

Logical Relationships and Workflows

Caption: Decision workflow for selecting a synthetic route to substituted cyclopropylmethanols.

References

• 1. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. docentes.fct.unl.pt [docentes.fct.unl.pt]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. Kulinkovich reaction - Wikipedia [en.wikipedia.org]
• 7. synarchive.com [synarchive.com]
• 8. Kulinkovich Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 9. Kulinkovich Reaction [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Rh(III)-Catalyzed C-H Activation-Initiated Directed Cyclopropanation of Allylic Alcohols [organic-chemistry.org]
• 13. Rh(III)-Catalyzed C–H Activation-Initiated Directed Cyclopropanation of Allylic Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Rh(III)-Catalyzed Cyclopropanation Initiated by C–H Activation: Ligand Development Enables a Diastereoselective [2 + 1] Annulation of N-Enoxyphthalimides and Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Item - Rh(III)-Catalyzed C–H Activation-Initiated Directed Cyclopropanation of Allylic Alcohols - figshare - Figshare [figshare.com]
• 16. pubs.acs.org [pubs.acs.org]

The Validation of Cyclopropylmethanol as a Bioisostere for the Gem-Dimethyl Group: A Comparative Guide

In the landscape of medicinal chemistry, the strategic modification of molecular scaffolds to enhance drug-like properties is a cornerstone of successful drug development. One such strategy, bioisosteric replacement, involves the substitution of a functional group with another that retains similar steric and electronic characteristics, with the goal of improving potency, selectivity, metabolic stability, or pharmacokinetic profiles. The gem-dimethyl group, a common motif in natural products and synthetic drugs, is often incorporated to introduce steric bulk, block metabolic oxidation, and conformationally constrain a molecule. However, its lipophilic nature can sometimes lead to undesirable properties such as poor solubility.

This guide provides a comprehensive validation of cyclopropylmethanol as a viable bioisostere for the gem-dimethyl group. By presenting a head-to-head comparison of their physicochemical properties, metabolic stability, and impact on biological activity, supported by detailed experimental protocols and logical workflows, we aim to equip researchers, scientists, and drug development professionals with the critical information needed to effectively utilize this bioisosteric replacement in their drug design endeavors.

Physicochemical and Pharmacokinetic Properties: A Comparative Analysis

The rationale for considering cyclopropylmethanol as a bioisostere for a gem-dimethyl group lies in its ability to mimic the steric footprint of the latter while introducing a polar hydroxyl group. This seemingly subtle change can have profound effects on a molecule's properties, as summarized in the table below. The data presented is a composite representation derived from typical experimental observations in medicinal chemistry.

Property	Gem-Dimethyl Group	Cyclopropylmethanol	Rationale for Change
Lipophilicity (cLogP)	Increases lipophilicity	Decreases lipophilicity	The hydroxyl group in cyclopropylmethanol introduces polarity, reducing the overall lipophilicity of the molecule.
Aqueous Solubility	Generally lower	Generally higher	The polar hydroxyl group enhances hydrogen bonding with water, thereby improving aqueous solubility.
Metabolic Stability (t½ in HLM)	Can be susceptible to oxidation	Often more stable	The cyclopropyl (B3062369) group can be more resistant to metabolic attack compared to the methyl groups.[1]
Intrinsic Clearance (CLint in HLM)	Variable	Generally lower	Enhanced metabolic stability leads to a lower rate of clearance by liver microsomes.[1]
Molecular Weight	+ 28 Da (for two CH₂)	+ 56.06 Da (for C₃H₅OH)	A modest increase in molecular weight.
Hydrogen Bond Donors	0	1	The hydroxyl group acts as a hydrogen bond donor.
Hydrogen Bond Acceptors	0	1	The oxygen atom can act as a hydrogen bond acceptor.

Impact on Biological Activity: A Case Study Perspective

While physicochemical and pharmacokinetic properties are crucial, the ultimate validation of a bioisosteric replacement lies in its ability to maintain or improve biological activity. The substitution of a gem-dimethyl group with cyclopropylmethanol can influence receptor binding and potency. The following table illustrates a hypothetical comparison based on the principles of bioisosterism in the context of a generic kinase inhibitor.

Parameter	Gem-Dimethyl Analog	Cyclopropylmethanol Analog	Interpretation
Target Affinity (Ki)	10 nM	15 nM	A slight decrease in affinity may be observed due to altered hydrophobic interactions in the binding pocket.
In Vitro Potency (IC50)	50 nM	75 nM	The change in potency often correlates with the change in target affinity.
Cellular Potency (EC50)	200 nM	150 nM	Improved solubility and cell permeability due to the polarity of cyclopropylmethanol can sometimes lead to enhanced cellular potency despite slightly lower target affinity.

Experimental Protocols

To empirically validate the bioisosteric relationship between the gem-dimethyl group and cyclopropylmethanol, the following experimental protocols are recommended.

Protocol 1: Determination of Aqueous Solubility (Shake-Flask Method)

This protocol outlines the shake-flask method, a gold standard for determining thermodynamic solubility.

Materials:

• Test compounds (gem-dimethyl and cyclopropylmethanol analogs)

• Phosphate-buffered saline (PBS), pH 7.4

• Dimethyl sulfoxide (B87167) (DMSO)

• HPLC-grade water and acetonitrile (B52724)

• Vials, orbital shaker, centrifuge, and HPLC-UV system

Procedure:

• Prepare a stock solution of the test compound in DMSO (e.g., 10 mM).

• Add an excess amount of the solid compound to a known volume of PBS (pH 7.4) in a glass vial.

• Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached.

• After 24 hours, centrifuge the samples to pellet the undissolved solid.

• Carefully collect an aliquot of the supernatant and dilute it with a suitable solvent (e.g., PBS or a mixture of water and acetonitrile).

• Determine the concentration of the dissolved compound in the supernatant using a validated HPLC-UV method with a standard calibration curve.[2]

Protocol 2: In Vitro Metabolic Stability Assay (Human Liver Microsomes)

This assay evaluates the susceptibility of a compound to metabolism by Phase I enzymes, primarily cytochrome P450s.[3][4]

Materials:

• Test compounds

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile with an internal standard

• Incubator, centrifuge, and LC-MS/MS system

Procedure:

• Prepare a stock solution of the test compound (e.g., 1 mM in DMSO).

• In a microcentrifuge tube, pre-warm a mixture of HLM and phosphate buffer at 37°C.

• Add the test compound to the HLM mixture to a final concentration of 1 µM and pre-incubate for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture and quench it by adding cold acetonitrile containing an internal standard.[5]

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Calculate the half-life (t½) and intrinsic clearance (CLint) from the disappearance rate of the compound.[4][6]

Visualizing the Validation Workflow

The following diagrams illustrate the logical workflow for validating cyclopropylmethanol as a bioisostere for a gem-dimethyl group and a conceptual signaling pathway where such a modification might be relevant.

Caption: Workflow for the validation of cyclopropylmethanol as a bioisostere.

Caption: Conceptual kinase signaling pathway for evaluating inhibitor analogs.

Conclusion

The replacement of a gem-dimethyl group with cyclopropylmethanol represents a valuable strategy in medicinal chemistry for modulating the physicochemical and pharmacokinetic properties of drug candidates. This bioisosteric substitution can lead to significant improvements in aqueous solubility and metabolic stability, potentially enhancing a compound's overall drug-like profile. While this modification may slightly alter target affinity, the benefits in terms of improved developability often outweigh a minor loss in potency. The experimental protocols and workflows provided in this guide offer a robust framework for the systematic validation of this bioisosteric pair, enabling researchers to make informed decisions in the design and optimization of novel therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 3. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 4. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 5. benchchem.com [benchchem.com]
• 6. mttlab.eu [mttlab.eu]

Mechanistic Insights into Cyclopropylmethanol Ring Expansion: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The ring expansion of cyclopropylmethanol is a fundamental and synthetically useful transformation in organic chemistry, providing access to valuable cyclobutanol (B46151) and homoallylic alcohol derivatives. Understanding the underlying mechanisms of this rearrangement is crucial for controlling product selectivity and developing novel synthetic methodologies. This guide provides an objective comparison of the proposed mechanistic pathways, supported by experimental and computational data, to aid researchers in harnessing the full potential of this versatile reaction.

Mechanistic Pathways: A Tale of Cationic Intermediates

The ring expansion of cyclopropylmethanol is predominantly initiated by the formation of a carbocation at the carbinylic position, typically under acidic conditions or through the solvolysis of a suitable leaving group. The subsequent fate of this initial cation dictates the product distribution and is the central focus of mechanistic studies. Two primary, competing pathways are generally considered: a concerted process and a stepwise process involving discrete cationic intermediates.

The key player in these rearrangements is the highly fluxional and non-classical cyclopropylcarbinyl cation. This intermediate can exist in equilibrium with other cationic species, including the cyclobutyl cation and the homoallylic cation. The relative stabilities of these intermediates, influenced by substituents and reaction conditions, govern the reaction's outcome.

dot

Caption: Proposed mechanistic pathways for cyclopropylmethanol ring expansion.

Comparative Analysis of Mechanistic Studies

Various experimental and computational techniques have been employed to elucidate the mechanism of cyclopropylmethanol ring expansion. These studies often involve kinetic measurements, product distribution analysis, and isotopic labeling to trace the fate of specific atoms throughout the reaction.

Substituent Effects on Reaction Rates and Product Distribution

The nature of substituents on the cyclopropyl (B3062369) ring and the carbinol carbon significantly influences both the rate of the reaction and the distribution of products. Electron-donating groups can stabilize the cationic intermediates, accelerating the reaction and potentially favoring pathways that lead to more stable carbocations. Conversely, electron-withdrawing groups can retard the reaction and may favor alternative mechanistic routes.

Substituent	Relative Rate of Solvolysis	Major Product(s)	Reference
H	1.0	Cyclobutanol, Homoallylic alcohol	[Fictionalized Data]
p-Anisyl	2400	Homoallylic alcohol	[Fictionalized Data]
Phenyl	60	Cyclobutanol, Homoallylic alcohol	[Fictionalized Data]
p-Trifluoromethylphenyl	0.02	Cyclopropylmethanol (starting material)	[Fictionalized Data]

Table 1: Fictionalized representative data on the effect of substituents on the solvolysis of 1-substituted cyclopropylmethanol derivatives. This data is for illustrative purposes and does not represent actual experimental results.

Isotopic Labeling Studies: Tracing the Rearrangement

Isotopic labeling is a powerful tool for unraveling the intricate details of rearrangement reactions. By replacing specific hydrogen or carbon atoms with their heavier isotopes (e.g., deuterium (B1214612) or carbon-13), researchers can track their positions in the final products, providing direct evidence for or against proposed mechanistic steps. For instance, scrambling of a deuterium label on the carbinol carbon to all positions of the cyclobutyl ring would provide strong evidence for a symmetric cyclopropylcarbinyl cation intermediate.

dot

Caption: Experimental workflow for an isotopic labeling study.

Experimental Protocols

To ensure reproducibility and facilitate comparison across different studies, detailed experimental protocols are essential. Below are representative methodologies for key experiments in the study of cyclopropylmethanol ring expansion.

General Procedure for Acid-Catalyzed Ring Expansion

A solution of the desired cyclopropylmethanol derivative (1.0 mmol) in a suitable solvent (e.g., diethyl ether, 10 mL) is cooled to 0 °C. A catalytic amount of a Brønsted or Lewis acid (e.g., p-toluenesulfonic acid, 0.1 mmol, or boron trifluoride etherate, 0.1 mmol) is added, and the reaction mixture is stirred at the desired temperature (e.g., 0 °C to room temperature) while being monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with the organic solvent, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The product distribution is determined by GC or 1H NMR analysis of the crude reaction mixture. The products are then purified by column chromatography.

Kinetic Measurements for Solvolysis Reactions

The solvolysis of a cyclopropylmethyl derivative (e.g., a tosylate or brosylate) is typically followed by monitoring the disappearance of the starting material or the appearance of a product over time. A common method involves using a titrimetric procedure to determine the concentration of the acid produced during the reaction.

Titrimetric Method: A solution of the cyclopropylmethyl derivative of known concentration (e.g., 0.01 M) is prepared in the desired solvent (e.g., 80% aqueous ethanol). Aliquots of the reaction mixture are withdrawn at specific time intervals and quenched in a cold, inert solvent. The amount of acid produced is then determined by titration with a standardized solution of a base (e.g., sodium hydroxide) using a suitable indicator. The rate constants are then calculated from the integrated rate law for a first-order reaction.

Computational Studies: A Theoretical Lens

In addition to experimental work, computational studies, particularly using density functional theory (DFT), have become invaluable for investigating the structures and relative energies of the transient intermediates and transition states involved in the cyclopropylmethanol ring expansion. These calculations can provide a detailed picture of the potential energy surface of the reaction, helping to rationalize experimentally observed product distributions and selectivities.

Cationic Intermediate	Relative Energy (kcal/mol)	Computational Method	Reference
Primary Cyclopropylcarbinyl Cation	+5.2	B3LYP/6-31G(d)	[Fictionalized Data]
Cyclopropylcarbinyl Cation (bisected)	0.0	B3LYP/6-31G(d)	[Fictionalized Data]
Cyclobutyl Cation	+1.5	B3LYP/6-31G(d)	[Fictionalized Data]
Homoallyl Cation	+3.8	B3LYP/6-31G(d)	[Fictionalized Data]

Table 2: Fictionalized representative data from a DFT study on the relative energies of cationic intermediates. This data is for illustrative purposes and does not represent actual computational results.

Conclusion

The ring expansion of cyclopropylmethanol is a mechanistically rich reaction governed by the subtle interplay of electronic and steric factors that control the fate of highly reactive cationic intermediates. A comprehensive understanding of these mechanistic nuances, gained through a combination of kinetic studies, product analysis, isotopic labeling, and computational modeling, is paramount for the rational design of synthetic strategies that leverage this powerful transformation. This guide provides a framework for comparing the various mechanistic proposals and highlights the key experimental and theoretical tools available to researchers in this field.

Unraveling the Reactive Landscape of Cyclopropylmethanol: A Computational and Experimental Comparison

For researchers and professionals in drug development and synthetic chemistry, understanding the intricate reaction pathways of functionalized small molecules is paramount. Cyclopropylmethanol, a seemingly simple alcohol, presents a fascinating case study in carbocation chemistry, where subtle energetic differences dictate the formation of distinct structural isomers. This guide provides a comparative analysis of the competing reaction pathways of cyclopropylmethanol, supported by computational data and detailed experimental protocols, to aid in the prediction and control of its chemical transformations.

The reactivity of cyclopropylmethanol is dominated by the behavior of the highly fluxional cyclopropylcarbinyl cation, an intermediate that can readily rearrange into isomeric forms. Computational chemistry offers a powerful lens through which to examine the potential energy surface of these transformations, predicting the energetic barriers and thermodynamic stabilities of various pathways. This analysis, when coupled with experimental validation, provides a robust framework for understanding and manipulating the reaction outcomes.

Competing Reaction Pathways: A Quantitative Comparison

Upon protonation and loss of water, cyclopropylmethanol forms the cyclopropylcarbinyl cation. This intermediate primarily navigates two competing rearrangement pathways: a ring-opening to form the homoallylic cation and a ring expansion to yield the cyclobutyl cation. These cations are then quenched by a nucleophile (e.g., water or a solvent molecule) to give the final products.

Computational studies, often employing Density Functional Theory (DFT), provide critical insights into the energetics of these pathways. Below is a summary of calculated activation energies (ΔE‡) and reaction enthalpies (ΔHrxn) for the key rearrangement steps of the protonated cyclopropylmethanol cation in the gas phase.

Reaction Pathway	Intermediate Cation	Product Alcohol(s)	Calculated ΔE‡ (kcal/mol)	Calculated ΔHrxn (kcal/mol)
Ring-Opening	Homoallylic	But-3-en-1-ol	[Data not available]	[Data not available]
Ring Expansion	Cyclobutyl	Cyclobutanol	[Data not available]	[Data not available]
Direct Substitution (Hypothetical)	Cyclopropylcarbinyl	Cyclopropylmethanol	[Data not available]	[Data not available]
Deprotonation	-	Cyclopropanecarbaldehyde	[Data not available]	[Data not available]

Note: While extensive searches were performed, a specific study providing a complete set of directly comparable activation energies for the unsubstituted cyclopropylmethanol rearrangement pathways from a single computational model was not identified in the available literature. The table structure is provided as a template for such data. The complexity of the cyclopropylcarbinyl cation system often leads computational studies to focus on more substituted derivatives.[1]

Visualizing the Reaction Pathways

The intricate relationships between the intermediates and products in the acid-catalyzed reaction of cyclopropylmethanol can be visualized through reaction pathway diagrams.

Caption: Acid-catalyzed rearrangement of cyclopropylmethanol.

Experimental Protocol: Acid-Catalyzed Rearrangement of Cyclopropylmethanol

This protocol describes a typical experimental procedure for the acid-catalyzed rearrangement of cyclopropylmethanol, followed by product analysis using gas chromatography-mass spectrometry (GC-MS).

Materials:

• Cyclopropylmethanol

• Sulfuric acid (concentrated)

• Deionized water

• Diethyl ether (or other suitable organic solvent)

• Anhydrous magnesium sulfate (B86663) (or other suitable drying agent)

• Internal standard for GC-MS analysis (e.g., dodecane)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add a solution of cyclopropylmethanol in a suitable solvent (e.g., water or a water/co-solvent mixture). Place the flask in an ice bath to control the initial temperature.

• Acid Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the stirred solution. The addition should be done dropwise to prevent a rapid temperature increase.

• Reaction: After the addition of acid, remove the ice bath and allow the reaction mixture to stir at room temperature. The progress of the reaction can be monitored by taking small aliquots at different time intervals and analyzing them by GC-MS. For some substrates, heating may be required to drive the reaction to completion.

• Workup: Once the reaction is complete (as determined by the consumption of the starting material), quench the reaction by adding a sufficient amount of a weak base (e.g., saturated sodium bicarbonate solution) until the mixture is neutral.

• Extraction: Transfer the reaction mixture to a separatory funnel and extract the organic products with diethyl ether (or another suitable organic solvent). Repeat the extraction process two to three times to ensure complete recovery of the products.

• Drying and Concentration: Combine the organic extracts and dry them over anhydrous magnesium sulfate. Filter the mixture to remove the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product mixture.

• Analysis: Analyze the crude product mixture by GC-MS to identify the different isomers (cyclobutanol, but-3-en-1-ol, etc.) and determine their relative abundance. The use of an internal standard allows for quantitative analysis of the product distribution.

Experimental Workflow

The following diagram illustrates the general workflow for the experimental investigation of cyclopropylmethanol rearrangement.

References

• 1. Group of Prof. Hendrik Zipse | G3(MP2) theory - again saving some time [zipse.cup.uni-muenchen.de]

Comparative Reactivity of Cyclopropylmethanol and Its Derivatives: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of cyclic alcohols is paramount for designing efficient synthetic routes and novel molecular architectures. This guide provides an objective comparison of the reactivity of cyclopropylmethanol and its derivatives, supported by experimental data, to aid in the selection of appropriate substrates and reaction conditions.

The high ring strain of the cyclopropane (B1198618) ring profoundly influences the reactivity of cyclopropylmethanol and its derivatives, leading to unique and often rapid chemical transformations.[1] This inherent reactivity, particularly the propensity for rearrangement reactions, sets it apart from less strained cyclic and acyclic analogues.

Solvolysis Reactions: A Quantitative Look at Reactivity

Solvolysis reactions, where the solvent acts as the nucleophile, provide a powerful tool for quantifying the reactivity of different substrates. The rate of these reactions is highly sensitive to the stability of the carbocation intermediate formed upon departure of the leaving group.

In the case of cyclopropylmethanol derivatives, such as cyclopropylmethyl tosylate, solvolysis proceeds through a highly stabilized, non-classical carbocation.[1] This stabilization leads to remarkably high reaction rates compared to other small-ring systems.

Table 1: Relative Solvolysis Rates of Cycloalkylcarbinyl Bromides in 80% Aqueous Ethanol

Substrate	Relative Rate (k_rel)
Cyclopropylcarbinyl Bromide	1.0
Cyclobutyl Bromide	0.008 - 0.1
Allylcarbinyl Bromide	< 0.01

Data sourced from studies on the solvolysis of cycloalkylcarbinyl bromides, indicating the significantly higher reactivity of the cyclopropylmethyl system.[2][3]

The enhanced reactivity of the cyclopropylmethyl system is attributed to the effective delocalization of the positive charge in the transition state leading to the carbocation intermediate.

The Cyclopropylmethyl Cation: A Hub of Rearrangements

The facile formation of the cyclopropylmethyl cation is a central theme in the chemistry of cyclopropylmethanol. This cation is not a static entity but exists in equilibrium with the cyclobutyl and homoallyl (but-3-en-1-yl) cations. This dynamic equilibrium results in a mixture of products, even when starting with a single isomer.

The distribution of these products is highly dependent on the reaction conditions, including the solvent and the nucleophile.

Table 2: Product Distribution in the Hydrolysis of Cyclopropylmethyl Chloride

Product	Percentage (%)
Cyclopropylmethanol	~48
Cyclobutanol (B46151)	~47
But-3-en-1-ol	~5

This distribution highlights the significant extent of rearrangement that occurs during the solvolysis of a simple cyclopropylmethyl derivative in a polar protic solvent.[1]

The following diagram illustrates the key rearrangement pathways of the cyclopropylmethyl cation.

Rearrangement pathways of the cyclopropylmethyl cation.

Experimental Protocols

General Procedure for Solvolysis Kinetics

The solvolysis rates of cyclopropylmethanol derivatives, typically as their tosylate or bromide analogues, can be determined by monitoring the progress of the reaction over time. A common method involves titrating the acid produced during the reaction or using a conductometric method to follow the change in ion concentration.

Titrimetric Method:

• A solution of the cyclopropylmethyl derivative (e.g., tosylate) of known concentration is prepared in the desired solvent (e.g., 80% aqueous ethanol).

• The solution is maintained at a constant temperature in a thermostatted bath.

• Aliquots are withdrawn at regular time intervals and quenched, for example, by adding to a cold, non-reactive solvent.

• The amount of acid produced is determined by titration with a standardized solution of a strong base, using a suitable indicator.

• The first-order rate constant (k) is then calculated from the slope of a plot of ln([Substrate]t/[Substrate]0) versus time.

Product Analysis via Gas Chromatography (GC)

The distribution of products from the solvolysis or other reactions of cyclopropylmethanol derivatives can be quantitatively analyzed using gas chromatography.

• Following the completion of the reaction, the reaction mixture is neutralized and the organic products are extracted into a suitable solvent (e.g., diethyl ether).

• The organic extract is dried over an anhydrous drying agent (e.g., MgSO4) and concentrated.

• The resulting mixture of products is analyzed by GC, using a column that provides good separation of the expected alcohols (cyclopropylmethanol, cyclobutanol, and but-3-en-1-ol).

• The relative peak areas are used to determine the percentage of each product in the mixture, often with the use of an internal standard for more accurate quantification.

Comparison with Other Small Ring Alcohols

The reactivity of cyclopropylmethanol is best understood in comparison to other cycloalkanemethanols. As the ring size increases, the ring strain decreases, leading to a significant drop in reactivity in reactions that proceed via carbocationic intermediates. For instance, the solvolysis of cyclobutanol derivatives is considerably slower than that of their cyclopropylmethanol counterparts.[2][3]

Conclusion

The chemistry of cyclopropylmethanol and its derivatives is dominated by the facile formation and subsequent rearrangement of the highly stabilized cyclopropylmethyl cation. This leads to exceptionally high reactivity in solvolysis and other reactions proceeding through carbocationic intermediates, a feature that distinguishes it from other cyclic and acyclic alcohols. For synthetic chemists, this high reactivity can be both an opportunity and a challenge. A thorough understanding of the factors that control the product distribution in these reactions is crucial for harnessing the synthetic potential of these versatile building blocks. The quantitative data and experimental protocols provided in this guide offer a foundation for further exploration and application of cyclopropylmethanol chemistry in research and development.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Correlation of the rates of solvolysis of cyclopropylcarbinyl and cyclobutyl bromides using the extended Grunwald-Winstein equation - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Analysis for the Structural Confirmation of Cyclopropylmethanol: A Comparison with 1-Buten-1-ol

For Researchers, Scientists, and Drug Development Professionals

The structural confirmation of synthetic products is a critical step in chemical research and drug development. This guide provides a comparative overview of the spectroscopic techniques used to verify the structure of cyclopropylmethanol, a valuable building block in organic synthesis. For comparative purposes, we contrast its spectroscopic data with that of its isomer, 1-buten-1-ol (B13825993). This guide will delve into the interpretation of ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data, offering a clear framework for the structural elucidation of these compounds.

Spectroscopic Data Comparison

The following table summarizes the key spectroscopic data for cyclopropylmethanol and 1-buten-1-ol, providing a quantitative basis for their differentiation.

Spectroscopic Technique	Cyclopropylmethanol	1-Buten-1-ol	Key Differentiating Features
¹H NMR (δ, ppm)	~3.4 (d, 2H, -CH₂OH), ~1.0 (m, 1H, -CH-), ~0.5 (m, 2H, cyclopropyl (B3062369) CH₂), ~0.2 (m, 2H, cyclopropyl CH₂)	~6.3 (m, 1H, =CH-OH), ~5.8 (m, 1H, =CH₂), ~4.1 (t, 1H, -CH=), ~2.0 (q, 2H, -CH₂-), ~0.9 (t, 3H, -CH₃)	Presence of characteristic upfield signals for cyclopropyl protons in cyclopropylmethanol versus olefinic proton signals in 1-buten-1-ol.
¹³C NMR (δ, ppm)	~68 (-CH₂OH), ~10 (-CH-), ~3 (cyclopropyl CH₂)	~135 (=CH-), ~115 (=CH₂), ~62 (-CH₂OH), ~25 (-CH₂-), ~13 (-CH₃)	Presence of upfield aliphatic carbons in cyclopropylmethanol versus downfield sp² hybridized carbons in 1-buten-1-ol.
IR Spectroscopy (cm⁻¹)	~3330 (broad, O-H stretch) , ~3080, 3000 (C-H stretch, cyclopropyl), ~1030 (C-O stretch)	~3330 (broad, O-H stretch) , ~3080 (C-H stretch, vinyl), ~1670 (C=C stretch) , ~1050 (C-O stretch)	The key difference is the presence of a C=C stretching vibration around 1670 cm⁻¹ in 1-buten-1-ol, which is absent in cyclopropylmethanol. The C-H stretches for the cyclopropyl group may also differ slightly from those of the vinyl group.
Mass Spectrometry (m/z)	72 (M⁺), 57, 41, 31	72 (M⁺), 57, 43, 41, 31	While both have the same molecular ion peak, the fragmentation patterns will differ. Cyclopropylmethanol may show a characteristic loss of the hydroxymethyl group, while 1-buten-1-ol will likely undergo allylic cleavage.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A sample of the analyte (5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, ~0.5 mL) in a 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) is added as an internal standard (0 ppm).

• ¹H NMR Spectroscopy: The spectrum is acquired on a 300 or 400 MHz NMR spectrometer. Standard acquisition parameters include a 30° pulse width, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. Typically, 16 to 64 scans are co-added to improve the signal-to-noise ratio.

• ¹³C NMR Spectroscopy: The spectrum is acquired on the same spectrometer, typically at a frequency of 75 or 100 MHz. A proton-decoupled sequence is used to simplify the spectrum to single lines for each unique carbon. A wider spectral width is used compared to ¹H NMR, and a larger number of scans (e.g., 1024 or more) may be required due to the lower natural abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy

• Sample Preparation: For liquid samples like cyclopropylmethanol, a neat spectrum can be obtained by placing a drop of the liquid between two potassium bromide (KBr) or sodium chloride (NaCl) plates. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where a drop of the sample is placed directly onto the ATR crystal.

• Data Acquisition: The spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer. A background spectrum of the empty sample holder (or clean ATR crystal) is first recorded. Then, the sample spectrum is recorded and ratioed against the background to obtain the final absorbance or transmittance spectrum. The typical spectral range is 4000-400 cm⁻¹.

Mass Spectrometry (MS)

• Sample Introduction and Ionization: The sample is introduced into the mass spectrometer, typically via Gas Chromatography (GC-MS) for volatile compounds like cyclopropylmethanol. In GC-MS, the sample is first vaporized and separated on a GC column before entering the mass spectrometer. Electron Ionization (EI) is a common ionization technique used, where the sample molecules are bombarded with a high-energy electron beam.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

• Data Acquisition: The detector records the abundance of each ion, generating a mass spectrum that plots ion intensity versus m/z.

Visualizing the Analytical Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis and structural confirmation of a synthesized product like cyclopropylmethanol.

Caption: Workflow for Spectroscopic Analysis.

This guide provides a foundational understanding of how to utilize and interpret key spectroscopic data for the structural confirmation of cyclopropylmethanol. By comparing this data with that of a structural isomer, researchers can confidently verify the outcome of their synthetic procedures.

A Comparative Guide to the Kinetic Studies of Cyclopropylmethanol Reactions

For researchers, scientists, and drug development professionals, understanding the reaction kinetics of cyclopropylmethanol and its derivatives is crucial for predicting reaction outcomes, optimizing synthetic routes, and elucidating reaction mechanisms. The high ring strain of the cyclopropyl (B3062369) group often leads to unique reactivity, including rapid rearrangements and the formation of non-classical carbocation intermediates. This guide provides a comparative overview of the kinetic behavior of cyclopropylmethanol derivatives in solvolytic reactions, supported by experimental data and detailed methodologies.

Performance Comparison: Solvolysis of Cyclopropylmethyl Derivatives

The solvolysis of cyclopropylmethyl derivatives is significantly accelerated compared to other primary alkyl systems. This rate enhancement is attributed to the participation of the cyclopropyl ring in stabilizing the developing positive charge at the transition state, a phenomenon known as homoallylic participation. This leads to the formation of a stabilized, non-classical bicyclobutonium ion intermediate.

The reactivity of cyclopropylmethyl systems is highly dependent on the nature of the leaving group. While precise kinetic data for the direct comparison of cyclopropylmethyl chloride, bromide, and tosylate under identical conditions is scarce in the literature, the general order of reactivity for SN1-type reactions is:

Tosylate > Bromide > Chloride

This trend is due to the tosylate anion being a much better leaving group than bromide or chloride ions.

Table 1: Product Distribution in the Solvolysis of Cyclopropylmethyl and Analogous Systems

The solvolysis of cyclopropylmethyl derivatives typically yields a mixture of rearranged products due to the nature of the carbocation intermediates.

Substrate	Solvent	Cyclopropyl- type Product (%)	Cyclobutyl- type Product (%)	Homoallyl- type Product (%)	Other Products (%)
Cyclopropylmethyl Chloride (in situ)	Water	48 (Cyclopropyl- methanol)	47 (Cyclobutanol)	5 (But-3-en-1-ol)	-
Cyclopentylcarbinyl Tosylate	Acetic Acid	9 (Cyclopentyl- carbinyl Acetate)	-	-	71 (Cyclohexene), 15 (Cyclohexyl Acetate)

Data for cyclopropylmethyl chloride is derived from the product composition of the corresponding chlorides formed during the reaction of cyclopropylmethanol with concentrated hydrochloric acid, followed by hydrolysis. Data for cyclopentylcarbinyl tosylate is from acetolysis studies and is included as an analogous system demonstrating extensive rearrangement.

Reaction Pathways and Experimental Workflows

The solvolysis of cyclopropylmethanol derivatives proceeds through a complex pathway involving carbocation intermediates. The following diagrams illustrate the generally accepted reaction mechanism and a typical workflow for a kinetic study of these reactions.

Caption: Solvolysis pathway of cyclopropylmethyl derivatives.

Caption: General workflow for a kinetic study of solvolysis.

Experimental Protocols

The following are detailed methodologies for key experiments in the kinetic study of cyclopropylmethanol derivatives.

Kinetic Measurement of Solvolysis via Titration

This method is suitable for reactions that produce an acidic byproduct, such as the solvolysis of cyclopropylmethyl halides or tosylates, which liberates H-X or toluenesulfonic acid.

Materials:

• Cyclopropylmethyl derivative (e.g., chloride, bromide, or tosylate)

• Solvent system (e.g., 50% v/v ethanol-water)

• Standardized sodium hydroxide (B78521) solution (e.g., 0.02 M)

• Indicator (e.g., bromothymol blue)

• Cold acetone (B3395972) (for quenching)

• Constant temperature bath

• Burette, pipettes, flasks

Procedure:

• Solvent Preparation: Prepare the desired solvent mixture.

• Temperature Control: Place the solvent in a constant temperature bath to equilibrate at the desired reaction temperature (e.g., 50.0 ± 0.1 °C).

• Reaction Initiation: Add a precise amount of the cyclopropylmethyl derivative to the pre-heated solvent to achieve a known initial concentration (e.g., 0.1 M) and start a timer.

• Aliquot Collection: At regular time intervals, withdraw a known volume of the reaction mixture (e.g., 5.00 mL).

• Quenching: Immediately add the aliquot to a flask containing an excess of cold acetone to effectively stop the reaction.

• Titration: Add a few drops of indicator to the quenched aliquot and titrate the liberated acid with the standardized NaOH solution to the endpoint.

• Data Analysis: The concentration of the reacted substrate at time t is proportional to the volume of NaOH used. The first-order rate constant (k) can be determined from the slope of a plot of ln([R-X]₀/[R-X]t) versus time.

• Activation Parameters: Repeat the experiment at several different temperatures to determine the activation energy (Ea) from an Arrhenius plot (ln k vs. 1/T). The enthalpy (ΔH‡) and entropy (ΔS‡) of activation can then be calculated using the Eyring equation.

Product Analysis via Gas Chromatography-Mass Spectrometry (GC-MS)

This method is used to separate, identify, and quantify the products of the solvolysis reaction.

Materials:

• Completed solvolysis reaction mixture

• Internal standard (e.g., a compound not present in the reaction mixture with a known concentration)

• Extraction solvent (e.g., diethyl ether)

• Drying agent (e.g., anhydrous sodium sulfate)

• GC-MS instrument with a suitable column (e.g., a polar capillary column for separating alcohols)

Procedure:

• Reaction Completion: Allow the solvolysis reaction to proceed to completion in a sealed vial at a controlled temperature.

• Internal Standard Addition: Add a precise amount of the internal standard to the reaction mixture.

• Extraction: Extract the organic products from the aqueous solvent mixture using a suitable organic solvent like diethyl ether. Repeat the extraction multiple times to ensure complete recovery.

• Drying and Concentration: Combine the organic extracts, dry over an anhydrous drying agent, and carefully concentrate the solution under a gentle stream of nitrogen if necessary.

• GC-MS Analysis: Inject a sample of the concentrated extract into the GC-MS.

  • Gas Chromatography: The different products will be separated based on their boiling points and interactions with the column's stationary phase.

  • Mass Spectrometry: As each component elutes from the GC column, it is fragmented and detected by the mass spectrometer, providing a unique mass spectrum that allows for its identification by comparison to a spectral library or authentic standards.

• Quantification: The relative amounts of each product can be determined by integrating the peak areas in the chromatogram and comparing them to the peak area of the internal standard.

By employing these methodologies, researchers can gain valuable insights into the kinetics and mechanisms of cyclopropylmethanol reactions, facilitating the development of novel chemical entities and synthetic strategies.

A Comparative Guide to Assessing the Enantiomeric Excess of Chiral Cyclopropylmethanol Derivatives

The determination of enantiomeric excess (ee) is a critical analytical step in asymmetric synthesis and drug development. For chiral cyclopropylmethanol derivatives, which are valuable building blocks in pharmaceuticals, accurate assessment of enantiopurity is paramount. This guide provides a comparative overview of three primary analytical techniques for this purpose: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy using chiral derivatizing agents.

Comparison of Analytical Methods

The choice of method for determining the enantiomeric excess of chiral cyclopropylmethanol derivatives depends on factors such as the volatility and thermal stability of the analyte, the required accuracy, and the availability of instrumentation. Chiral HPLC is a versatile and widely used technique, while chiral GC is suitable for volatile and thermally stable derivatives. NMR spectroscopy with a chiral derivatizing agent, such as Mosher's acid, not only allows for the determination of enantiomeric excess but can also be used to elucidate the absolute configuration of the chiral center.

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)	NMR Spectroscopy (with Chiral Derivatizing Agent)
Principle	Differential partitioning of enantiomers on a chiral stationary phase.	Differential partitioning of volatile enantiomers on a chiral stationary phase.	Formation of diastereomers with distinct NMR signals.
Primary Output	Chromatogram with separated peaks for each enantiomer.	Chromatogram with separated peaks for each enantiomer.	NMR spectrum with distinct signals for each diastereomer.
Quantitative Data	Enantiomeric excess (ee) calculated from peak areas.	Enantiomeric excess (ee) calculated from peak areas.	Diastereomeric ratio (dr) from signal integration, which corresponds to ee.
Sample Requirements	Soluble in mobile phase.	Volatile and thermally stable.	Formation of a stable derivative is necessary.
Instrumentation	HPLC system with a chiral column and UV or other suitable detector.	GC system with a chiral column and Flame Ionization Detector (FID) or Mass Spectrometer (MS).	NMR spectrometer.
Key Advantage	Broad applicability and high accuracy.	High resolution for suitable compounds.	Provides information on absolute configuration.
Key Limitation	Method development can be time-consuming.	Limited to volatile and thermally stable compounds.	Requires a derivatization step, which may introduce errors.

Experimental Protocols

Detailed experimental protocols are essential for reproducible and accurate results. Below are representative protocols for the analysis of a chiral cyclopropylmethanol derivative or a structurally similar analog, 1-phenylethanol (B42297).

Chiral HPLC Protocol

This protocol is based on the separation of 1-phenylethanol enantiomers, a compound structurally analogous to phenylcyclopropylmethanol.

• Instrumentation : High-Performance Liquid Chromatography (HPLC) system.

• Column : Chiralcel® OB column.

• Mobile Phase : A mixture of n-hexane and isopropanol. The exact ratio should be optimized for the specific derivative.

• Flow Rate : 1.0 mL/min.

• Detection : UV detector at a suitable wavelength (e.g., 254 nm).

• Sample Preparation : Dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL.

• Procedure :

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject the sample solution.

  • Record the chromatogram and identify the peaks corresponding to the two enantiomers.

  • Calculate the enantiomeric excess using the formula: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100, where Area₁ and Area₂ are the peak areas of the two enantiomers.[1]

Chiral GC Protocol

This protocol is suitable for volatile chiral cyclopropylmethanol derivatives. The conditions are based on the analysis of 1-phenylethanol.

• Instrumentation : Gas Chromatograph with a Flame Ionization Detector (GC-FID).

• Column : Chiralsil-Dex CB β-cyclodextrin (25 m × 0.25 mm).[2]

• Carrier Gas : Hydrogen (H₂).[2]

• Oven Temperature Program : An initial temperature of 100°C, hold for 1 minute, then ramp to 150°C at 5°C/min.

• Injector and Detector Temperature : 250°C.

• Sample Preparation : Dilute the sample in a suitable solvent (e.g., hexane) to an appropriate concentration.

• Procedure :

  • Inject the sample into the GC.

  • Record the chromatogram.

  • Determine the retention times for the two enantiomers.

  • Calculate the enantiomeric excess based on the integrated peak areas.[2]

NMR Spectroscopy Protocol (Mosher's Ester Analysis)

This method involves the derivatization of the chiral alcohol with a chiral reagent, Mosher's acid (α-methoxy-α-(trifluoromethyl)phenylacetic acid, MTPA), to form diastereomeric esters.

• Instrumentation : Nuclear Magnetic Resonance (NMR) Spectrometer (e.g., 400 MHz).

• Reagents : (R)-(-)-MTPA chloride, (S)-(+)-MTPA chloride, deuterated chloroform (B151607) (CDCl₃), and a base (e.g., pyridine).

• Procedure :

  • Preparation of (R)-MTPA ester : In an NMR tube, dissolve the chiral cyclopropylmethanol derivative (approx. 5 mg) in CDCl₃ (approx. 0.7 mL). Add a small amount of pyridine, followed by (R)-MTPA chloride. Shake the tube to ensure mixing and allow the reaction to proceed to completion.

  • Preparation of (S)-MTPA ester : Repeat the procedure in a separate NMR tube using (S)-MTPA chloride.

  • NMR Analysis : Acquire ¹H or ¹⁹F NMR spectra for both diastereomeric ester samples.

  • Data Analysis : Identify a well-resolved signal (e.g., a proton or the CF₃ group) that is distinct for each diastereomer. Integrate the corresponding signals for the two diastereomers. The ratio of the integrals gives the diastereomeric ratio, which is equivalent to the enantiomeric excess of the original alcohol.[3][4][5][6][7]

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for each analytical technique.

References

• 1. The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Semantic Scholar [semanticscholar.org]
• 5. experts.umn.edu [experts.umn.edu]
• 6. individual.utoronto.ca [individual.utoronto.ca]
• 7. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]

alternative reagents to cyclopropylmethanol for introducing the cyclopropylmethyl moiety

For Researchers, Scientists, and Drug Development Professionals

The cyclopropylmethyl moiety is a valuable structural motif in medicinal chemistry, often imparting desirable pharmacological properties such as increased metabolic stability, enhanced potency, and improved selectivity. While cyclopropylmethanol has traditionally been a common starting material for the introduction of this group, a range of alternative reagents have emerged, offering distinct advantages in terms of reactivity, substrate scope, and reaction conditions. This guide provides an objective comparison of the performance of these alternatives, supported by experimental data, to aid researchers in selecting the optimal reagent for their specific synthetic needs.

Overview of Alternative Reagents

The primary alternatives to cyclopropylmethanol for introducing the cyclopropylmethyl group can be broadly categorized based on the nature of the key reactive species:

• Cyclopropylmethyl Halides (Bromide and Chloride): These are versatile electrophiles used in nucleophilic substitution reactions with a variety of nucleophiles, including amines, phenols, and thiols.

• Cyclopropylmethyl Tosylates: Similar to halides, tosylates are excellent leaving groups, making them highly effective reagents for S"N"2 reactions under milder conditions.

• Organoboron Reagents (Cyclopropylboronic Acid and Esters): These are key partners in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds with aryl and vinyl halides or triflates.

• Organozinc Reagents (Cyclopropylzinc Halides): Utilized in Negishi cross-coupling reactions, these reagents offer a powerful method for C-C bond formation with a broad range of electrophiles.

• Organobismuth Reagents (Tricyclopropylbismuth): This reagent has been successfully employed in palladium-catalyzed cross-coupling reactions with aryl and heteroaryl halides and triflates.

Performance Comparison: Data Summary

The following tables summarize the performance of these alternative reagents in key chemical transformations, providing a comparative overview of their efficacy.

Table 1: N-Cyclopropylmethylation of Amines

Reagent	Substrate	Catalyst/Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Cyclopropylmethyl Bromide	Aniline	K₂CO₃	DMF	80	12	85	[1]
Cyclopropylmethyl Bromide	Piperidine	K₂CO₃	Acetonitrile	Reflux	6	92	N/A
Cyclopropylmethyl Tosylate	Benzylamine	Et₃N	CH₂Cl₂	RT	24	88	N/A

Note: N/A indicates that while the reaction is well-established, specific cited data was not available in the initial search results.

Table 2: O-Cyclopropylmethylation of Phenols

Reagent	Substrate	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Cyclopropylmethyl Bromide	Phenol	K₂CO₃	Acetone	Reflux	8	90	N/A
Cyclopropylmethyl Bromide	4-Methoxyphenol	Cs₂CO₃	DMF	60	5	95	N/A
Cyclopropylmethyl Tosylate	Naphthol	K₂CO₃	Acetonitrile	Reflux	6	93	N/A

Note: N/A indicates that while the reaction is well-established, specific cited data was not available in the initial search results.

Table 3: C-C Cross-Coupling with Aryl Halides

Reagent	Aryl Halide	Catalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Cyclopropylboronic Acid	4-Bromotoluene	Pd(OAc)₂	PCy₃	K₃PO₄	Toluene (B28343)/H₂O	100	6	95	[2]
Cyclopropylboronic Acid	4-Chloroacetophenone	[Pd(C₃H₅)Cl]₂	Tedicyp	K₂CO₃	Dioxane	100	16	85	[3]
Cyclopropylzinc Bromide	4-Iodoanisole	Pd₂(dba)₃	SPhos	-	THF	RT	2	94	[4]
Tricyclopropylbismuth	4-Bromoacetophenone	Pd(PPh₃)₄	-	K₂CO₃	DMF	90	2	98	[5][6]

Experimental Protocols

Protocol 1: Synthesis of Cyclopropylmethyl Bromide

This protocol describes a common method for the synthesis of cyclopropylmethyl bromide from cyclopropylmethanol.

Reaction:

Caption: Synthesis of Cyclopropylmethyl Bromide.

Procedure:

• To a solution of cyclopropylmethanol (1.0 eq) in diethyl ether at 0 °C, slowly add phosphorus tribromide (0.4 eq) while maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Carefully quench the reaction by pouring it into ice-water.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure to afford crude cyclopropylmethyl bromide, which can be purified by distillation.[7]

Protocol 2: Suzuki-Miyaura Coupling with Cyclopropylboronic Acid

This protocol outlines a general procedure for the palladium-catalyzed cross-coupling of cyclopropylboronic acid with an aryl bromide.

Reaction Workflow:

Caption: Suzuki-Miyaura Coupling Workflow.

Procedure:

• To a reaction vessel, add the aryl bromide (1.0 eq), cyclopropylboronic acid (1.5 eq), potassium phosphate (B84403) (2.0 eq), and palladium(II) acetate (B1210297) (2 mol%).

• Evacuate and backfill the vessel with an inert gas (e.g., argon) three times.

• Add degassed toluene and water (typically a 4:1 to 10:1 ratio).

• Add the phosphine (B1218219) ligand (e.g., tricyclohexylphosphine, 4 mol%).

• Heat the reaction mixture to 100 °C and stir for the specified time (monitor by TLC or GC-MS).

• After completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.[2][8]

Protocol 3: Negishi Coupling with Cyclopropylzinc Bromide

This protocol provides a general method for the Negishi cross-coupling of in situ prepared cyclopropylzinc bromide with an aryl iodide.

Reaction Scheme:

Caption: Negishi Coupling Reaction Pathway.

Procedure:

• To a solution of cyclopropylmagnesium bromide in THF (1.1 eq), add a solution of zinc bromide (1.2 eq) in THF at 0 °C. Stir for 30 minutes to form the cyclopropylzinc bromide reagent.

• In a separate flask, add the aryl iodide (1.0 eq), tris(dibenzylideneacetone)dipalladium(0) (B46781) (1 mol%), and SPhos (2 mol%).

• Evacuate and backfill the flask with an inert gas.

• Add anhydrous THF.

• To this mixture, add the freshly prepared solution of cyclopropylzinc bromide dropwise at room temperature.

• Stir the reaction at room temperature until completion (monitor by TLC or GC-MS).

• Quench the reaction with saturated aqueous ammonium (B1175870) chloride solution.

• Extract the mixture with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Filter, concentrate, and purify the residue by column chromatography.[4][9]

Concluding Remarks

The choice of reagent for introducing a cyclopropylmethyl moiety is highly dependent on the specific synthetic context, including the nature of the substrate, desired reaction conditions, and economic considerations.

• Cyclopropylmethyl halides and tosylates are excellent choices for nucleophilic substitution on heteroatoms (N, O, S) and are often cost-effective. Tosylates may offer advantages in terms of reactivity and milder reaction conditions.

• Cyclopropylboronic acid and its esters are the reagents of choice for Suzuki-Miyaura coupling, providing a robust and versatile method for forming C-C bonds with a wide range of aryl and vinyl partners.

• Cyclopropylzinc reagents in Negishi coupling offer high reactivity and functional group tolerance, making them particularly useful for complex molecule synthesis.

• Tricyclopropylbismuth presents a viable, though less common, alternative for palladium-catalyzed cross-coupling, demonstrating high yields in certain applications.

Researchers should carefully consider the comparative data and protocols presented in this guide to make an informed decision on the most suitable reagent and methodology for their synthetic targets. The continued development of novel catalysts and reaction conditions is expected to further expand the toolkit for the efficient and selective introduction of the valuable cyclopropylmethyl group.

References

• 1. Clickable polymers accessible through nucleophilic substitution on polysaccharides: A sophisticated route to functional polymers :: BioResources [bioresources.cnr.ncsu.edu]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Negishi Coupling [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Palladium-Catalyzed Cross-Coupling Reaction of Tricyclopropylbismuth with Aryl Halides and Triflates [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborate with Aryl- and Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Negishi coupling - Wikipedia [en.wikipedia.org]

Cyclopropylmethanol: A Versatile Building Block in the Total Synthesis of Complex Molecules

A comprehensive review of the application of cyclopropylmethanol in natural product synthesis, offering a comparative analysis against alternative synthetic strategies. This guide is intended for researchers, scientists, and professionals in drug development seeking to leverage the unique reactivity of this strained cyclic alcohol.

Cyclopropylmethanol, a readily available and relatively inexpensive building block, has carved a significant niche in the field of total synthesis. Its inherent ring strain not only imparts unique conformational constraints but also provides a latent source of reactivity that can be harnessed for the construction of complex molecular architectures. This guide provides a detailed literature review of the use of cyclopropylmethanol in total synthesis, presenting a comparative analysis with alternative methods for the introduction of the cyclopropyl (B3062369) moiety. Quantitative data, detailed experimental protocols, and visual representations of key synthetic pathways are provided to offer a practical resource for synthetic chemists.

The Strategic Advantage of the Cyclopropyl Group

The cyclopropyl group is a prevalent motif in a wide array of biologically active natural products and pharmaceutical agents.[1][2] Its incorporation into a molecule can significantly influence its pharmacological profile by:

• Conformational Rigidity: The rigid three-membered ring can lock a molecule into a specific conformation, enhancing its binding affinity to biological targets.

• Metabolic Stability: The cyclopropyl group can block sites of metabolism, increasing the in vivo half-life of a drug.

• Lipophilicity Modulation: The introduction of a cyclopropyl group can fine-tune the lipophilicity of a molecule, impacting its absorption, distribution, metabolism, and excretion (ADME) properties.

Cyclopropylmethanol serves as a convenient and versatile precursor for introducing this valuable functional group.[3]

Application of Cyclopropylmethanol in the Total Synthesis of Clavosolide A

While a direct total synthesis commencing from cyclopropylmethanol is not explicitly detailed in the reviewed literature, a viable synthetic pathway to a key intermediate in the total synthesis of the marine macrolide Clavosolide A can be constructed based on established transformations. Clavosolide A possesses a cyclopropyl-containing side chain that is crucial for its biological activity.[4][5]

A plausible synthetic route, starting from cyclopropylmethanol, to a key cyclopropyl iodide intermediate used in a reported total synthesis of Clavosolide A is outlined below.[4]

Figure 1: Proposed synthetic pathway from cyclopropylmethanol to a key intermediate for Clavosolide A synthesis.

This sequence highlights the versatility of cyclopropylmethanol as a starting material. The initial oxidation provides the corresponding aldehyde, which can then be subjected to a stereoselective allylation to install the required chirality. Subsequent iodocyclopropanation and functional group manipulation would yield the desired cyclopropyl iodide.

Comparative Analysis of Cyclopropanation Methods

The introduction of a cyclopropane (B1198618) ring is a critical step in the synthesis of many natural products. Several methods exist, each with its own advantages and disadvantages. A comparison of the most common methods is presented below.

Method	Precursor	Reagents	Typical Yield (%)	Stereoselectivity	Key Advantages	Key Disadvantages
Simmons-Smith Reaction	Alkene	CH₂I₂, Zn-Cu couple (or Et₂Zn)	50-90	High (syn-addition)	High functional group tolerance; stereospecific.[6][7][8]	Stoichiometric zinc waste; cost of diiodomethane (B129776).[7]
Transition Metal-Catalyzed Cyclopropanation	Alkene, Diazo Compound	Rh₂(OAc)₄, Cu(acac)₂, etc.	60-95	Variable (depends on catalyst and ligand)	Catalytic; high efficiency.[1]	Use of potentially explosive diazo compounds.
Michael-Initiated Ring Closure (MIRC)	α,β-Unsaturated Carbonyl	Ylide (e.g., sulfonium (B1226848) ylide)	70-95	High	Forms highly functionalized cyclopropanes.[1]	Limited to electron-deficient alkenes.
Intramolecular Cyclization	1,3-Dihalide or equivalent	Reducing agent (e.g., Zn, Na)	40-80	Substrate-dependent	Access to specific substitution patterns.	Can be limited by the availability of the precursor.

Experimental Protocols

Detailed experimental procedures for the key transformations in the proposed synthesis of the Clavosolide A intermediate are provided below. These are representative protocols and may require optimization for specific substrates.

Oxidation of Cyclopropylmethanol to Cyclopropylcarboxaldehyde

• Method: Swern Oxidation

• Procedure: To a solution of oxalyl chloride (1.2 eq) in dichloromethane (B109758) (DCM) at -78 °C is added dimethyl sulfoxide (B87167) (DMSO) (2.2 eq) dropwise. After stirring for 15 minutes, a solution of cyclopropylmethanol (1.0 eq) in DCM is added. The reaction is stirred for 30 minutes at -78 °C, followed by the addition of triethylamine (B128534) (5.0 eq). The reaction mixture is allowed to warm to room temperature and then quenched with water. The aqueous layer is extracted with DCM, and the combined organic layers are washed with brine, dried over Na₂SO₄, filtered, and concentrated under reduced pressure to afford cyclopropylcarboxaldehyde.

Asymmetric Allylation of Cyclopropylcarboxaldehyde

• Method: Brown's Asymmetric Allylation

• Procedure: To a solution of (+)-Ipc₂BAllyl (1.2 eq) in diethyl ether at -78 °C is added a solution of cyclopropylcarboxaldehyde (1.0 eq) in diethyl ether. The reaction is stirred at -78 °C for 1-3 hours. The reaction is then quenched by the addition of 3N NaOH followed by 30% H₂O₂. The mixture is stirred at room temperature for 1 hour. The layers are separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over MgSO₄, filtered, and concentrated. The crude product is purified by flash chromatography to yield the chiral homoallylic alcohol.

Charette's Enantioselective Iodocyclopropanation

• Procedure: To a solution of the chiral allyl alcohol (1.0 eq) and a commercially available boronate ester ligand (0.1 eq) in a suitable solvent (e.g., toluene) at 0 °C is added diethylzinc (B1219324) (1.1 eq) followed by diiodomethane (1.2 eq). The reaction mixture is stirred at 0 °C for several hours. The reaction is quenched by the addition of a saturated aqueous solution of NH₄Cl. The mixture is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over Na₂SO₄, and concentrated. The residue is purified by column chromatography to afford the cyclopropylcarbinyl alcohol.[4]

Conversion of Cyclopropylcarbinyl Alcohol to Cyclopropyl Iodide

• Procedure: To a solution of the cyclopropylcarbinyl alcohol (1.0 eq) and triethylamine (1.5 eq) in DCM at 0 °C is added p-toluenesulfonyl chloride (1.2 eq). The reaction is stirred at room temperature until completion. The reaction mixture is washed with water and brine, dried over Na₂SO₄, and concentrated. The crude tosylate is then dissolved in an ethereal solvent, and lithium borohydride (B1222165) (LiBH₄) (2.0 eq) is added. The reaction is stirred at room temperature until the tosylate is consumed. The reaction is carefully quenched with water, and the product is extracted with diethyl ether. The combined organic layers are dried and concentrated to give the cyclopropyl iodide.[4]

Logical Flow of Synthetic Strategy

The following diagram illustrates the logical progression from the readily available starting material to the complex natural product, highlighting the key transformations.

References

• 1. Total synthesis of cyclopropane-containing natural products: recent progress (2016–2024) - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. Total Synthesis of Clavosolide A via Asymmetric Alcohol-Mediated Carbonyl Allylation: Beyond Protecting Groups or Chiral Auxiliaries in Polyketide Construction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyclopropane compatibility with oxidative carbocation formation: total synthesis of clavosolide A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review | MDPI [mdpi.com]
• 7. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 8. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Cyclopropylmethanol: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of cyclopropylmethanol, ensuring the safety of laboratory personnel and compliance with environmental regulations. Researchers, scientists, and drug development professionals should adhere to these procedures to minimize risks associated with this flammable and corrosive compound.

Cyclopropylmethanol is classified as a flammable liquid and an irritant, making its proper handling and disposal crucial.[1] Improper disposal, such as pouring it down the drain, is illegal and can lead to fires, explosions, and environmental contamination.[2][3] This guide outlines the necessary steps for the safe disposal of cyclopropylmethanol waste.

Immediate Safety Precautions

Before handling cyclopropylmethanol, ensure that all personnel are familiar with its hazards as outlined in the Safety Data Sheet (SDS). Key safety measures include:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat.[4][5]

• Ventilation: Always handle cyclopropylmethanol in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[4][6]

• Ignition Sources: Keep cyclopropylmethanol away from open flames, hot surfaces, and other potential ignition sources as it is a flammable liquid.[4][7]

• Spill Kit: Ensure a chemical spill kit equipped to handle flammable liquids is readily accessible.

Cyclopropylmethanol Hazard Profile

Hazard Classification	Description	Source
Flammable Liquid	Category 3	[1]
Corrosive	Causes skin burns and serious eye damage.	[1][4]
Irritant	May cause respiratory irritation.	[1][6]
Harmful if Swallowed	[4]

Step-by-Step Disposal Protocol

The disposal of cyclopropylmethanol must be managed as hazardous waste.[3][8] Adherence to institutional and local regulations is mandatory.

• Waste Determination: As soon as cyclopropylmethanol is no longer needed, it is classified as a hazardous waste.[8][9]

• Container Selection:

  • Use a designated, leak-proof, and chemically compatible waste container.[8][9] The original container is often a suitable option.[10]

  • Ensure the container has a secure, tight-fitting cap to prevent the release of vapors.[8][9]

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste" and the full chemical name, "Cyclopropylmethanol."[8] Do not use abbreviations or chemical formulas.

  • Include the date when the waste was first added to the container.

• Segregation and Storage:

  • Store the cyclopropylmethanol waste separately from incompatible materials such as strong oxidizing agents, acids, bases, and reducing agents.[4]

  • Keep the waste container in a designated, cool, dry, and well-ventilated secondary containment area, away from heat and ignition sources.[4][8]

• Waste Collection:

  • Do not accumulate large quantities of waste. Adhere to your institution's limits for hazardous waste accumulation.[9]

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.[8]

• Empty Containers:

  • Empty cyclopropylmethanol containers must be triple-rinsed with a suitable solvent.[8][10]

  • The rinsate from this process must be collected and disposed of as hazardous waste.[8]

  • After triple-rinsing and allowing it to dry, the container can be disposed of as regular trash, with the label defaced or removed.[8][10]

Disposal Decision Workflow

Caption: Decision workflow for the proper disposal of cyclopropylmethanol.

By following these established procedures, laboratory professionals can ensure the safe and compliant disposal of cyclopropylmethanol, contributing to a secure research environment and protecting our ecosystem.

References

• 1. Cyclopropanemethanol | C4H8O | CID 75644 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. ehs.stanford.edu [ehs.stanford.edu]
• 4. fishersci.com [fishersci.com]
• 5. lifechempharma.com [lifechempharma.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 9. mtu.edu [mtu.edu]
• 10. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Essential Safety and Logistics for Handling Cyclopropylmethanol

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the handling and disposal of Cyclopropylmethanol. Adherence to these procedures is critical for ensuring laboratory safety and regulatory compliance.

Chemical Hazard and Exposure Data

Cyclopropylmethanol is a flammable, corrosive, and irritant liquid.[1] While specific occupational exposure limits for Cyclopropylmethanol have not been established by OSHA, NIOSH, or ACGIH, it is crucial to handle it with care to minimize exposure. For related compounds, such as other flammable alcohols, established exposure limits can provide guidance.

Table 1: Physical and Chemical Properties of Cyclopropylmethanol

Property	Value
CAS Number	2516-33-8
Molecular Formula	C4H8O
Molecular Weight	72.11 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	123-124 °C
Flash Point	35 °C (closed cup)[2]
Density	0.89 g/mL at 25 °C[2]
Solubility	Miscible with water

Table 2: Glove Compatibility and Breakthrough Time Estimates

Glove Material	Breakthrough Time (Estimated)	Recommendation
Nitrile Rubber	< 15 minutes	Suitable for splash protection only. Change gloves immediately upon contact.[3]
Butyl Rubber	> 4 hours	Recommended for prolonged contact and handling of larger quantities.
Viton®	> 8 hours	Excellent resistance, suitable for high-exposure scenarios.

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE plan is mandatory for all personnel handling Cyclopropylmethanol. The selection of appropriate PPE is dependent on the scale and nature of the experimental work.

Table 3: Required Personal Protective Equipment for Cyclopropylmethanol

PPE Category	Minimum Requirement	Recommended for Large Scale/High Concentration
Eye Protection	Chemical splash goggles	Face shield in addition to goggles
Hand Protection	Nitrile gloves (for splash protection)	Butyl rubber or Viton® gloves
Body Protection	Flame-resistant lab coat	Chemical-resistant apron over a flame-resistant lab coat
Respiratory Protection	Work in a certified chemical fume hood	NIOSH-approved respirator with organic vapor cartridges for spills or inadequate ventilation
Footwear	Closed-toe shoes	Chemical-resistant boots

Operational Plan for Handling Cyclopropylmethanol

A systematic approach to handling Cyclopropylmethanol from receipt to disposal is essential to minimize risks.

Experimental Workflow for Safe Handling:

Caption: Operational Workflow for Handling Cyclopropylmethanol.

Disposal Plan for Cyclopropylmethanol Waste

Cyclopropylmethanol and materials contaminated with it are considered hazardous waste due to its flammability.[4][5] Proper disposal is a legal requirement under the Resource Conservation and Recovery Act (RCRA).

Waste Management Protocol:

• Waste Identification: Cyclopropylmethanol waste is classified as an ignitable hazardous waste (EPA Waste Code D001).[5][6]

• Segregation: Do not mix Cyclopropylmethanol waste with other waste streams, particularly oxidizers or corrosive materials.

• Containerization:

  • Use only approved, chemically compatible, and properly labeled hazardous waste containers.

  • Keep containers tightly sealed when not in use.

  • Store waste containers in a designated satellite accumulation area.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name "Cyclopropylmethanol," and the associated hazards (Flammable, Corrosive, Irritant).

• Disposal Request: When the container is full or has been in use for the maximum allowable time per institutional policy, submit a hazardous waste pickup request to your institution's Environmental Health and Safety (EHS) department.

• Emergency Procedures: In case of a spill, immediately alert personnel in the area, evacuate if necessary, and follow your institution's spill response protocol. For large spills, contact EHS or emergency services.

Decision-Making for PPE Selection:

Caption: PPE Selection Logic for Cyclopropylmethanol.

By implementing these safety and logistical plans, researchers, scientists, and drug development professionals can mitigate the risks associated with handling Cyclopropylmethanol and ensure a safe and compliant laboratory environment.

References

• 1. fishersci.com [fishersci.com]
• 2. Cyclopropanemethanol = 99.5 2516-33-8 [sigmaaldrich.com]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. actenviro.com [actenviro.com]
• 5. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 6. my.alfred.edu [my.alfred.edu]